Aquacobalamin

Core Science & Biosynthesis

An In-depth Technical Guide to Aquacobalamin: Structure, Properties, and Experimental Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Aquacobalamin (B1421323), also known as Vitamin B12a, is a vital naturally occurring form of cobalamin. It serves as a crucial precursor to the metabolically active coenzyme forms, methylcobalamin (B1676134) and adenosylcobalamin, which are essential for fundamental cellular processes, including DNA synthesis and cellular energy production. This document provides a comprehensive technical overview of aquacobalamin, detailing its intricate chemical structure, physicochemical properties, and its central role in human metabolism. Furthermore, it outlines key experimental protocols for its analysis and synthesis, offering a valuable resource for professionals in research and drug development.

Chemical Structure

Aquacobalamin possesses a complex organometallic structure centered around a cobalt (III) ion coordinated within a corrin (B1236194) macrocycle.[1] Its structure is analogous to a porphyrin ring but is more flexible and less conjugated.

The key structural features are:

• Corrin Ring: A macrocyclic ring system that chelates the central cobalt ion.

• Cobalt (III) Ion: The reactive center of the molecule.

• Axial Ligands: The cobalt ion is further coordinated to two axial ligands, which define the specific form of cobalamin.

  • Alpha (α) Axial Ligand: In biologically active forms, this position is occupied by a 5,6-dimethylbenzimidazole (B1208971) (DMB) nucleotide, which is attached to the corrin ring via a phosphoribosyl linkage.[2]

  • Beta (β) Axial Ligand: In aquacobalamin, this position is occupied by a water molecule (H₂O).[1][3]

This coordination of a water molecule in the beta-axial position is the defining characteristic of aquacobalamin.[1] It exists in a pH-dependent equilibrium with hydroxocobalamin (B81358) (where the ligand is OH⁻), with a pKa of approximately 7.8.[4] Below this pH, the aqua form (H₂OCbl⁺) predominates.

Figure 1. Relationship of Aquacobalamin to other Cobalamins.

Physicochemical Properties

Aquacobalamin is a dark red crystalline powder.[1] Its polar nature, conferred by the coordinated water molecule and the numerous amide groups on the corrin ring, makes it highly soluble in water.[1]

Data Summary

The quantitative properties of aquacobalamin are summarized in the tables below.

Property	Value	Reference(s)
IUPAC Name	cobalt(2+);[5-(5,6-dimethylbenzimidazol-1-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl] 1-[3-[(3R,13S,18S,19R)-2,13,18-tris(2-amino-2-oxoethyl)-7,12,17-tris(3-amino-3-oxopropyl)-3,5,8,8,13,15,18,19-octamethyl-2,7,12,17-tetrahydro-1H-corrin-21-id-3-yl]propanoylamino]propan-2-yl phosphate;hydrate;hydrochloride	[1]
Molecular Formula	C₆₂H₉₁ClCoN₁₃O₁₅P	[1]
Molecular Weight	1383.8 g/mol	[1]
CAS Number	13422-52-1	[1][5]
Appearance	Dark red crystals or powder	[1]
Solubility	Highly soluble in water	[1]

Table 1: General Properties of Aquacobalamin

Property	Details	Reference(s)
pH Stability	Stable in acidic conditions (optimum pH 4-6.5).[6][7] It is known to degrade in neutral and alkaline solutions, especially when exposed to light.	[1][6][7]
Thermal Stability	Degrades at high temperatures.	[1]
Light Sensitivity	Like other cobalamins, it is sensitive to light. Aqueous solutions are photolabile.[6]	[6]
Reactivity	The cobalt center can participate in redox reactions. The aqua ligand is labile and can be readily substituted by other ligands, such as cyanide, sulfite (B76179), or the imidazole (B134444) side chain of histidine in proteins.[3][8] This reactivity is central to its biological processing.	[1][3][8]

Table 2: Stability and Reactivity Profile

Spectroscopic Properties

The UV-Vis absorption spectrum of aquacobalamin is characteristic of cobalamins, showing distinct peaks that are useful for its identification and quantification.

Wavelength (λmax)	Molar Absorptivity (ε)	Notes	Reference(s)
~353 nm	-	Corresponds to the γ-band, characteristic of the corrin ring.	[9]
~505 nm	-	Corresponds to the α/β-bands.	[9]
~528 nm	-	Corresponds to the α/β-bands. The exact positions and intensities of these peaks can be sensitive to pH and solvent conditions.[9]	[9]

Table 3: UV-Vis Absorption Maxima in Aqueous Solution

Biochemical Role and Signaling Pathways

Aquacobalamin, along with hydroxocobalamin, is a key physiological form of Vitamin B12. After cellular uptake, it must be converted into its two active coenzyme forms: methylcobalamin (MeCbl) and 5'-deoxyadenosylcobalamin (AdoCbl). This intracellular processing is a multi-step enzymatic pathway.

• Reduction: Aquacobalamin (Cbl(III)) is reduced to cob(II)alamin (Cbl(II)) and subsequently to cob(I)alamin (Cbl(I)) by cellular reductases.

• Cytosolic Pathway: In the cytosol, Cbl(I) acts as a nucleophile, accepting a methyl group from 5-methyltetrahydrofolate in a reaction catalyzed by methionine synthase. This regenerates tetrahydrofolate and forms methylcobalamin (MeCbl). MeCbl is then used by methionine synthase to convert homocysteine to methionine, a crucial step in one-carbon metabolism.[8]

• Mitochondrial Pathway: In the mitochondria, Cbl(II) is converted to AdoCbl by cobalamin adenosyltransferase. AdoCbl serves as the cofactor for methylmalonyl-CoA mutase, which catalyzes the isomerization of L-methylmalonyl-CoA to succinyl-CoA, a key reaction in the catabolism of odd-chain fatty acids and certain amino acids.[8]

Figure 2. Intracellular Conversion and Function of Cobalamins.

Experimental Protocols

Protocol for Quantification by Reverse-Phase HPLC (RP-HPLC)

This protocol is adapted from established methods for cobalamin analysis and allows for the separation and quantification of aquacobalamin in solution.[10][11]

Objective: To determine the concentration of aquacobalamin in an aqueous sample.

Materials:

• High-Performance Liquid Chromatography (HPLC) system with a UV-Vis detector.

• C18 analytical column (e.g., Phenomenex Luna® 5 μm C18, 150 x 4.6 mm).[10]

• Aquacobalamin standard of known purity.

• Mobile Phase A: 0.1% Phosphoric acid in water.

• Mobile Phase B: Methanol.

• Volumetric flasks, pipettes, and syringes with 0.22 µm filters.

Methodology:

• Standard Preparation:

  • Prepare a stock solution of aquacobalamin (e.g., 100 µg/mL) in deionized water. Protect from light using an amber flask.

  • Perform serial dilutions to create a series of calibration standards (e.g., 0.1, 1, 5, 10, 20 µg/mL).

• Sample Preparation:

  • Dilute the unknown sample with deionized water to fall within the concentration range of the calibration curve.

  • Filter all standards and samples through a 0.22 µm syringe filter before injection.

• Chromatographic Conditions:

  • Mobile Phase: Isocratic elution with 35:65 (v/v) Methanol: 0.1% Phosphoric Acid.[10]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 353 nm (or 528 nm).

  • Injection Volume: 20 µL.

• Data Analysis:

  • Generate a calibration curve by plotting the peak area of the aquacobalamin standard against its concentration.

  • Determine the concentration of aquacobalamin in the unknown sample by interpolating its peak area from the calibration curve.

Figure 3. Experimental Workflow for HPLC Quantification.

Protocol for Chemical Conversion of Cyanocobalamin (B1173554) to Aquacobalamin

This protocol describes a method for preparing aquacobalamin from the more common and stable cyanocobalamin.[1]

Objective: To synthesize aquacobalamin from cyanocobalamin.

Materials:

• Cyanocobalamin (CNCbl).

• Sodium sulfite (Na₂SO₃).

• Sodium nitrite (B80452) (NaNO₂).

• Hydrochloric acid (HCl) or other suitable acid for pH adjustment.

• pH meter.

• Stir plate and stir bar.

• Beakers and other standard laboratory glassware.

Methodology:

• Formation of Sulfitocobalamin (B1253759):

  • Dissolve cyanocobalamin in an aqueous solution.

  • Add sodium sulfite. The sulfite ions will displace the cyanide ligand to form sulfitocobalamin.

• Conversion to Nitritocobalamin (B58072):

  • Adjust the pH of the sulfitocobalamin solution to be acidic (pH 1-4) using HCl. This pH range is crucial for product stability.[1]

  • Add sodium nitrite to the solution. The nitrite ions will displace the sulfite ligand, forming nitritocobalamin.

• Generation of Aquacobalamin:

  • The nitritocobalamin intermediate is then treated with compounds that release nitrous acid under the acidic conditions. This step facilitates the displacement of the nitro group by a water molecule, yielding aquacobalamin.

• Purification:

  • The final product can be purified using techniques such as column chromatography to separate the aquacobalamin from any remaining reactants or byproducts.

Note: All steps should be performed with protection from direct light to prevent photodegradation of the cobalamins.

Conclusion

Aquacobalamin is a structurally complex and biochemically significant form of Vitamin B12. Its unique properties, including high water solubility and a labile aqua ligand, are central to its role as a direct precursor to the essential coenzymes methylcobalamin and adenosylcobalamin. A thorough understanding of its structure, stability, and reactivity is indispensable for researchers in nutrition, biochemistry, and pharmacology, as well as for professionals involved in the development and quality control of vitamin supplements and therapeutic formulations. The experimental protocols provided herein offer standardized methods for its reliable quantification and synthesis, facilitating further research into its multifaceted biological functions.

References

• 1. Buy Aquocobalamin (EVT-444453) | 13422-52-1 [evitachem.com]
• 2. researchgate.net [researchgate.net]
• 3. X-ray Structural Characterization of Imidazolylcobalamin and Histidinylcobalamin: Cobalamin Models for Aquacobalamin Bound to the B12 Transporter Protein Transcobalamin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Aquacobalamin - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Effects of Formulation Variables and Storage Conditions on Light Protected Vitamin B12 Mixed Parenteral Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Mechanistic Studies on the Reaction of Nitrocobalamin with Glutathione: Kinetic evidence for formation of an aquacobalamin intermediate - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Aquacobalamin Accelerates Orange II Destruction by Peroxymonosulfate via the Transient Formation of Secocorrinoid: A Mechanistic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A simple and rapid RP-HPLC method for the assessment of cobalamin (vitamin B12) in tilapia and snoek fishes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

The Intricate Role of Aquacobalamin in Cellular Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Aquacobalamin (B1421323), a natural form of vitamin B12, is a critical player in fundamental cellular processes. Its significance extends from DNA synthesis and repair to the intricate network of metabolic reactions essential for cellular homeostasis. This technical guide provides an in-depth exploration of the biological role of aquacobalamin, focusing on its function as a precursor to the active coenzymes, its involvement in key metabolic pathways, and the experimental methodologies used to elucidate its function.

Cellular Uptake and Transformation of Aquacobalamin

Aquacobalamin (hydroxocobalamin, HOCbl) is one of the forms of vitamin B12 transported in the bloodstream bound to the protein transcobalamin (TC). The TC-aquacobalamin complex binds to a specific cell surface receptor, leading to its internalization. Once inside the cell, aquacobalamin undergoes a series of processing steps to be converted into the two biologically active coenzymes: methylcobalamin (B1676134) (MeCbl) and adenosylcobalamin (AdoCbl).[1]

Studies comparing the cellular uptake and conversion of aquacobalamin to the synthetic form, cyanocobalamin (B1173554) (CNCbl), have revealed significant differences. Research in HeLa cells has shown that while both forms are taken up by cells, the intracellular processing of aquacobalamin is significantly faster.[1][2] Specifically, the "activating" intracellular processing of internalized HOCbl was found to be six-fold faster than that of CNCbl.[1][2] This faster conversion suggests a more rapid onset of its metabolic functions.

Fig. 1: Cellular uptake and conversion of aquacobalamin.

Core Metabolic Functions

The metabolic importance of aquacobalamin lies in its role as the precursor to the cofactors for two essential enzymes in human metabolism: methionine synthase (MS) and methylmalonyl-CoA mutase (MMUT).[3]

Methionine Synthase and the Methionine Cycle

In the cytoplasm, methylcobalamin serves as the cofactor for methionine synthase. This enzyme catalyzes the remethylation of homocysteine to methionine, a crucial step in the methionine cycle.[3] This reaction is vital for the synthesis of S-adenosylmethionine (SAM), the universal methyl donor for numerous methylation reactions, including DNA, RNA, and protein methylation. A deficiency in methylcobalamin leads to the accumulation of homocysteine, a known risk factor for cardiovascular disease.[4]

References

• 1. Kinetics of Cellular Cobalamin Uptake and Conversion: Comparison of Aquo/Hydroxocobalamin to Cyanocobalamin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Kinetics of Cellular Cobalamin Uptake and Conversion: Comparison of Aquo/Hydroxocobalamin to Cyanocobalamin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Methionine synthase - Proteopedia, life in 3D [proteopedia.org]
• 4. cmaj.ca [cmaj.ca]

Aquacobalamin vs. Hydroxocobalamin: A Technical Guide for Researchers

For Immediate Release

An In-depth Technical Guide on the Nomenclature, Comparative Efficacy, and Experimental Analysis of Aquacobalamin (B1421323) and Hydroxocobalamin (B81358) for Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of aquacobalamin and hydroxocobalamin, two critical forms of vitamin B12, with a focus on their nomenclature, physicochemical properties, and practical applications in a research setting. This document aims to clarify the often interchangeable use of these terms and to provide researchers with the necessary data and methodologies to effectively utilize and analyze these compounds.

Nomenclature and Chemical Structure: A Subtle Distinction

Aquacobalamin and hydroxocobalamin are two closely related forms of vitamin B12 that exist in a pH-dependent equilibrium. The core of their structure is the corrin (B1236194) ring with a central cobalt atom. The distinction between the two lies in the axial ligand attached to the cobalt ion.

• Aquacobalamin ([Coα-[α-(5,6-dimethylbenzimidazolyl)]-Coβ-aquacobamide]) features a water molecule (H₂O) as the β-ligand.

• Hydroxocobalamin ([Coα-[α-(5,6-dimethylbenzimidazolyl)]-Coβ-hydroxocobamide]), also known as vitamin B12b, has a hydroxyl group (-OH) as the β-ligand.

Aquacobalamin is the conjugate acid of hydroxocobalamin. The transition between these two forms is governed by the pKa of the coordinated water molecule, which is approximately 7.8[1].

• At pH < 7.8 , the equilibrium favors the aquacobalamin form.

• At pH > 7.8 , the hydroxocobalamin form predominates.

In physiological systems and most research contexts (pH ~7.4), both species are present, leading to the common use of the combined term aquo/hydroxocobalamin (HOCbl) in scientific literature. For the remainder of this guide, "hydroxocobalamin" will be used to refer to this equilibrium mixture unless a specific distinction is necessary.

Comparative Analysis: Physicochemical and Biological Properties

While direct comparative studies between aquacobalamin and hydroxocobalamin are limited due to their rapid interconversion, extensive research has been conducted comparing hydroxocobalamin to cyanocobalamin (B1173554), the most common commercially available form of vitamin B12. These studies provide valuable insights into the superior bioavailability and metabolic efficiency of the hydroxo/aquo form.

Property	Hydroxocobalamin/Aquacobalamin	Cyanocobalamin	Reference
Cellular Uptake	Faster cellular accumulation.	Slower cellular accumulation.	[2][3]
Intracellular Processing	Six-fold faster "activating" intracellular processing.	Slower intracellular processing.	[2][3]
Cellular Retention	Higher retention within cells.	Lower retention, with a 4:1 detachment rate from the cell surface compared to HOCbl.	[2][3]
Conversion to Active Coenzymes	More readily converted to methylcobalamin (B1676134) and adenosylcobalamin.	Requires an additional enzymatic step for decyanation before conversion.	[4]
Plasma Protein Binding	Higher affinity for transcobalamin II.	Lower affinity for transcobalamin II.

These data strongly suggest that for research applications requiring cellular delivery and metabolic activity of vitamin B12, hydroxocobalamin is a more efficient precursor than cyanocobalamin.

Experimental Protocols

Quantification and Differentiation of Aquacobalamin and Hydroxocobalamin

A. Derivative Spectrophotometry

This method allows for the direct determination of hydroxocobalamin and cyanocobalamin in biological media without prior extraction[5].

• Principle: The first derivative of the absorption spectrum is used to resolve overlapping spectra of the two compounds. At the zero-crossing point of one compound, the derivative value is directly proportional to the concentration of the other.

• Methodology:

  • Dilute 200 µL of the sample (e.g., plasma, urine) or standard with 1.8 mL of a pH 6.0 buffer (e.g., boric acid, potassium dihydrogen orthophosphate, and potassium hydroxide)[5].

  • Record the first-derivative spectra of the diluted samples between 320 and 400 nm[5].

  • Determine the concentration of cyanocobalamin at the zero-crossing point of hydroxocobalamin and vice versa[5].

  • Construct calibration curves using standards of known concentrations (linear range typically 5-100 µM)[5].

B. High-Performance Liquid Chromatography (HPLC)

HPLC is a robust method for the separation and quantification of various cobalamins, including aquacobalamin and hydroxocobalamin, from complex mixtures[6][7][8][9].

• Principle: Reversed-phase HPLC separates compounds based on their hydrophobicity. Different cobalamins will have distinct retention times.

• Typical Methodology:

  • Column: A C18 or other suitable reversed-phase column (e.g., Ascentis® RP-Amide)[8].

  • Mobile Phase: A gradient of an organic solvent (e.g., methanol (B129727) or acetonitrile) and an aqueous buffer (e.g., acetate (B1210297) buffer pH 6.0 or water with 0.1% formic acid)[6][8].

  • Detection: UV-Vis detection at multiple wavelengths (e.g., 254 nm, 361 nm, and 450 nm) to detect different cobalamin species and potential degradation products[8][9].

  • Sample Preparation: Samples should be protected from light. Solutions can be prepared in methanol or an appropriate buffer and filtered through a 0.45 µm filter before injection[6].

Cellular Uptake and Trafficking Studies

Radiolabeling Assay

This protocol is used to quantify the uptake and intracellular conversion of hydroxocobalamin.

• Principle: Cells are incubated with radiolabeled hydroxocobalamin (e.g., [⁵⁷Co]HOCbl), and the amount of radioactivity inside the cells is measured over time.

• Methodology:

  • Cell Culture: Plate cells (e.g., HeLa cells) in 96-well plates and grow to near confluence[10].

  • Incubation:

    • Add 150 µL of cells to each well[10].

    • For non-specific uptake control, add 50 µL of a competing unlabeled compound[10].

    • After 30 minutes, initiate uptake by adding 50 µL of radiolabeled hydroxocobalamin[10].

    • Incubate at 37°C for a predetermined time interval[10].

  • Washing: Stop the incubation by vacuum filtration onto GF/C filtermats. Wash the cells with cold assay buffer followed by PBS to remove extracellular radiolabel[10].

  • Quantification:

    • Dry the filters and add scintillation cocktail[10].

    • Measure radioactivity using a scintillation counter[10].

    • For adherent cells, lyse the cells after washing and measure radioactivity in the lysate[10].

Signaling Pathways and Cellular Metabolism

Upon entering the cell, hydroxocobalamin undergoes a series of transformations to become the active coenzymes, methylcobalamin and adenosylcobalamin. These coenzymes are essential for two critical metabolic pathways.

The Methionine Cycle (Cytosol)

Caption: Cytosolic conversion of hydroxocobalamin and its role in the methionine cycle.

The Methylmalonyl-CoA to Succinyl-CoA Pathway (Mitochondria)

Caption: Mitochondrial trafficking and function of cobalamin derivatives.

Cellular Uptake and Processing Workflow

Caption: Cellular uptake and lysosomal processing of hydroxocobalamin.

Conclusion

References

• 1. Kinetic and mechanistic studies on the reaction of the vitamin B12 complex aquacobalamin with the HNO donor Angeli's salt: Angeli's salt and HNO react with aquacobalamin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Kinetics of Cellular Cobalamin Uptake and Conversion: Comparison of Aquo/Hydroxocobalamin to Cyanocobalamin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Kinetics of Cellular Cobalamin Uptake and Conversion: Comparison of Aquo/Hydroxocobalamin to Cyanocobalamin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Determination of hydroxocobalamin and cyanocobalamin by derivative spectrophotometry in cyanide poisoning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. saspublishers.com [saspublishers.com]
• 7. researchgate.net [researchgate.net]
• 8. A Stability-Indicating HPLC Method for the Determination of Nitrosylcobalamin (NO-Cbl), a Novel Vitamin B12 Analog - PMC [pmc.ncbi.nlm.nih.gov]
• 9. home.cc.umanitoba.ca [home.cc.umanitoba.ca]
• 10. giffordbioscience.com [giffordbioscience.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Cellular Uptake and Transport of Aquacobalamin (B1421323)

This document provides a comprehensive technical overview of the molecular mechanisms governing the cellular uptake, transport, and metabolic activation of aquacobalamin (also known as hydroxocobalamin, HOCbl), a vital form of Vitamin B12. Understanding this intricate pathway is critical for research into metabolic disorders and for the development of novel drug delivery systems that leverage this natural transport machinery.

Extracellular Transport: The Role of Transcobalamin II

Aquacobalamin, once in the bloodstream, is bound by the transport protein Transcobalamin II (TCII), a 43 kDa non-glycoprotein.[1][2] This binding is a crucial first step, as cellular uptake is mediated by a receptor that specifically recognizes the TCII-cobalamin complex (holo-TC), not free cobalamin.[3][4] Approximately 20-30% of circulating cobalamin is bound to TCII, representing the fraction that is readily available for cellular uptake.[5]

The binding of aquacobalamin to TCII is a unique two-step process. It involves an initial rapid binding followed by a slower conformational change where a histidine residue from the protein displaces the axial water ligand of the cobalamin.[6] This contrasts with the single-step binding of cyanocobalamin.[7] This structural alteration may play a role in receptor recognition and subsequent intracellular processing.

Cellular Uptake and Intracellular Trafficking

The cellular journey of aquacobalamin is a highly orchestrated process involving receptor-mediated endocytosis and a series of trafficking and enzymatic modification steps.

Receptor-Mediated Endocytosis

The holo-TC complex is recognized and bound by the Transcobalamin II Receptor (TCII-R), also known as CD320, a 62 kDa protein expressed on the surface of all cells.[1][2][8] This interaction triggers clathrin-mediated endocytosis, engulfing the receptor-ligand complex into an endosome.[5][9] This process is dependent on divalent cations like Ca++.[5]

Lysosomal Processing and Cytoplasmic Entry

The endosome subsequently fuses with a lysosome. Inside the acidic environment of the lysosome, the TCII protein is proteolytically degraded, liberating the aquacobalamin molecule.[10][11] The free cobalamin is then exported from the lysosome into the cytoplasm by the lysosomal membrane transporter LMBD1.[12][13]

Cytoplasmic Activation and Coenzyme Synthesis

Once in the cytoplasm, aquacobalamin undergoes reductive processing by the MMACHC protein (also known as CblC).[14][15] This enzyme removes the upper axial ligand (the hydroxyl group in aquacobalamin), yielding cob(II)alamin.[14] This is a critical activation step.

From this point, the cobalamin pathway bifurcates:

• Cytosolic Pathway : A portion of cob(II)alamin remains in the cytoplasm, where it is converted to methylcobalamin (B1676134) (MeCbl). MeCbl serves as the essential coenzyme for methionine synthase, which catalyzes the conversion of homocysteine to methionine.[10][14]

• Mitochondrial Pathway : The remaining cob(II)alamin is transported into the mitochondria. Inside the mitochondrial matrix, it is converted to 5'-deoxyadenosylcobalamin (AdoCbl).[14] AdoCbl is the coenzyme for methylmalonyl-CoA mutase, an enzyme crucial for the metabolism of odd-chain fatty acids and certain amino acids.[12]

Cellular Efflux

Cells maintain cobalamin homeostasis via an efflux system. Excess intracellular cobalamin can be exported from the cell by the ATP-binding cassette (ABC) transporter ABCC1 (also known as MRP1).[5][13]

Figure 1: Aquacobalamin Cellular Uptake and Transport Pathway

Quantitative Data

The transport of aquacobalamin is characterized by high-affinity interactions and distinct kinetics compared to other cobalamin forms.

Table 1: Binding Affinities and Molecular Weights

Interacting Molecules	Dissociation Constant (Kd)	Method/System	Molecular Weight
Aquacobalamin to Transcobalamin II	pM - low nM range[6]	Various	TCII: 43 kDa[1]
Holo-TC to TCII-Receptor (CD320)	~0.9 - 3.8 nM[5]	Placental Membranes	TCII-R: 62 kDa[1]

| Bovine Holo-TC to Megalin-like Receptor | 13 nM[16][17] | Caco-2 Cells | - |

Table 2: Kinetic Comparison of Aquacobalamin (HOCbl) vs. Cyanocobalamin (CNCbl) Uptake

Kinetic Parameter	Observation	Implication	Reference
Cellular Accumulation	HOCbl accumulation is ~2-fold faster.	More rapid delivery of the active vitamin form into the cell.	[18]
Intracellular Processing	HOCbl processing is ~6-fold faster.	Quicker conversion to the usable cob(II)alamin intermediate.	[18]
Surface Detachment Rate	Detachment for CNCbl is 4-fold higher than for HOCbl.	HOCbl, once bound, is more efficiently retained and internalized.	[18]

| Coenzyme Synthesis | MeCbl is the initially synthesized coenzyme, exceeding AdoCbl levels within 48h. | Suggests an initial response to treatment would be a decrease in homocysteine. |[18] |

Table 3: Physiological Concentrations

Analyte	Concentration Range	Specimen/Context	Reference
Total Cobalamin	30 - 700 nM	Human Plasma	[12]
Holo-Transcobalamin II	> 70 pmol/L	Human Plasma (Replete Status)	[19]

| Red Blood Cell B12 | 180 - 355 pg/mL | Packed Erythrocytes (Controls) |[20] |

Experimental Protocols

Studying the aquacobalamin transport pathway requires specific methodologies to quantify uptake and binding events.

Protocol: Cellular Cobalamin Uptake Assay

This protocol is adapted from methods used to study TCII-receptor mediated endocytosis in cell culture.[5] It utilizes radiolabeled cobalamin to track its movement into the cell.

Objective: To quantify the cell surface binding and internalization of the TCII-Cobalamin complex.

Materials:

• Adherent cells (e.g., HUVEC, HeLa)

• 6-well culture plates

• Culture medium (e.g., DMEM)

• Purified Transcobalamin II (TCII)

• Radiolabeled Cobalamin (e.g., [⁵⁷Co]Cobalamin)

• Wash Buffer (e.g., cold PBS)

• Detachment Solution: 0.05% Trypsin / EDTA

• Gamma counter

Methodology:

• Cell Seeding: Seed cells at a density of 0.2-0.5 x 10⁶ cells/well in 6-well plates and incubate overnight to allow for adherence.

• Preparation of Holo-TC: Prepare the [⁵⁷Co]Cobalamin-TCII complex by incubating the components according to established procedures.

• Uptake Incubation: Remove culture medium from wells. Add the [⁵⁷Co]Cbl-TCII complex in fresh medium.

  • To measure total uptake (binding + internalization) , incubate plates at 37°C for a defined period (e.g., 1-4 hours).

  • To measure surface binding primarily , incubate plates at 4°C.

• Washing: Remove the incubation medium and wash the cells three times with cold wash buffer to remove unbound radioligand.

• Separation of Bound vs. Internalized Cbl:

  • Add 0.5 mL of Trypsin/EDTA solution to each well and incubate at 37°C for 5 minutes. This detaches the cells and releases the surface-bound receptor-ligand complexes.

  • Collect the Trypsin/EDTA solution (contains the surface-bound fraction).

  • Wash the well with buffer to collect any remaining detached cells. The radioactivity remaining in the cell pellet after centrifugation represents the internalized fraction.

• Quantification: Measure the radioactivity in the surface-bound and internalized fractions separately using a gamma counter.

• Analysis: Express results as fmol or pg of cobalamin taken up per million cells or per mg of cell protein.

Figure 2: Workflow for a Radioligand-based Cellular Uptake Assay

Protocol Principles: Measuring Binding Affinity

Determining the binding affinity (Kd) between Holo-TC and its receptor is crucial for characterizing the interaction. Several biophysical methods can be employed.

• Surface Plasmon Resonance (SPR): This is a label-free technique for real-time monitoring of biomolecular interactions.[21]

  • Principle: One interactant (e.g., the CD320 receptor) is immobilized on a sensor chip. The other interactant (Holo-TC) is flowed over the surface at various concentrations. Binding causes a change in the refractive index at the surface, which is detected by a laser and measured in resonance units (RU).

  • Data Output: Provides kinetic data (association rate, k_on; dissociation rate, k_off) from which the equilibrium dissociation constant (Kd = k_off / k_on) can be calculated.

• Isothermal Titration Calorimetry (ITC): This technique directly measures the heat released or absorbed during a binding event.[21]

  • Principle: A solution of the ligand (Holo-TC) is titrated into a solution of the macromolecule (CD320 receptor) in a sample cell. The heat change upon binding is measured relative to a reference cell.

  • Data Output: Provides a complete thermodynamic profile of the interaction, including Kd, binding stoichiometry (n), and enthalpy (ΔH).

Other Receptor Systems: Cubilin and Megalin

While the TCII/CD320 system is responsible for the uptake of cobalamin from plasma into most tissues, other receptors are critical in specific physiological contexts.

• Cubilin and Amnionless (AMN): Cubilin is the receptor in the terminal ileum responsible for absorbing the dietary vitamin B12-Intrinsic Factor complex.[8][22] It is a peripheral membrane protein that requires the transmembrane protein AMN for its proper localization and function.[23]

• Megalin (LRP-2): This large endocytic receptor is highly expressed in the kidney proximal tubules.[24][25] It plays a crucial role in reabsorbing filtered TCII-cobalamin from the urine, thus preventing the loss of this vital nutrient.[25][26] Megalin can also act as a co-receptor that facilitates the internalization of cubilin and its ligands.[23]

Figure 3: Relationship Between Cobalamin Transport Proteins and Receptors

References

• 1. Transcobalamin II and its cell surface receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Transcobalamin - Wikipedia [en.wikipedia.org]
• 3. Transcobalamin II and the membrane receptor for the transcobalamin II-cobalamin complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Cellular Uptake of Cobalamin: Transcobalamin and the TCblR/CD320 Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. X-ray Structural Characterization of Imidazolylcobalamin and Histidinylcobalamin: Cobalamin Models for Aquacobalamin Bound to the B12 Transporter Protein Transcobalamin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pure.au.dk [pure.au.dk]
• 8. Cobalamin transport proteins and their cell-surface receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cellular uptake of cobalamin: transcobalamin and the TCblR/CD320 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. The tinker, tailor, soldier in intracellular B12 trafficking - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ashpublications.org [ashpublications.org]
• 14. researchgate.net [researchgate.net]
• 15. The human B12 trafficking protein CblC processes nitrocobalamin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Kinetic analysis of transcellular passage of the cobalamin-transcobalamin complex in Caco-2 monolayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Kinetic analysis of transcellular passage of the cobalamin–transcobalamin complex in Caco-2 monolayers - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Kinetics of Cellular Cobalamin Uptake and Conversion: Comparison of Aquo/Hydroxocobalamin to Cyanocobalamin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Why And How Should Vitamin B12 Be Measured? | Synnovis [synnovis.co.uk]
• 20. Measurement of red blood cell-vitamin B12: a study of the correlation between intracellular B12 content and concentrations of plasma holotranscobalamin II - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Binding Affinity | Malvern Panalytical [malvernpanalytical.com]
• 22. Cubilin, the intrinsic factor-vitamin B12 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Cubilin Is Essential for Albumin Reabsorption in the Renal Proximal Tubule - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Megalin and cubilin in proximal tubule protein reabsorption: from experimental models to human disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. journals.physiology.org [journals.physiology.org]
• 26. journals.physiology.org [journals.physiology.org]

The Microbial Synthesis of Aquacobalamin: A Technical Guide to Its Natural Occurrence and Analysis

For Researchers, Scientists, and Drug Development Professionals

Published: December 10, 2025

Abstract

Aquacobalamin (B1421323), a natural form of vitamin B12, plays a crucial role in various metabolic processes. Unlike the more commercially prevalent cyanocobalamin (B1173554), aquacobalamin is a direct physiological precursor to the coenzyme forms of vitamin B12. This technical guide provides an in-depth exploration of the natural occurrence and microbial synthesis of aquacobalamin. It details the intricate biosynthetic pathways in key microorganisms, presents comprehensive experimental protocols for its extraction, purification, and quantification, and summarizes key production data. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development investigating the microbial production and therapeutic applications of this essential vitamin.

Introduction

Vitamin B12, or cobalamin, is a complex organometallic cofactor essential for the metabolism of all domains of life, with the notable exceptions of plants and fungi.[1] Its biosynthesis is exclusively performed by certain bacteria and archaea.[2] While cyanocobalamin is the most common commercially available form due to its stability, natural forms such as adenosylcobalamin, methylcobalamin (B1676134), and hydroxocobalamin (B81358) (which exists as aquacobalamin in acidic solutions) are the metabolically relevant variants.[3] Aquacobalamin, in particular, is of significant interest due to its role as a direct precursor to the active coenzymes and its therapeutic applications, including the treatment of cyanide poisoning.[4]

This guide delves into the microbial world of aquacobalamin, exploring its natural distribution and the biochemical pathways that lead to its formation.

Natural Occurrence of Aquacobalamin in Microorganisms

Aquacobalamin is a naturally occurring form of cobalamin in various microorganisms. However, the predominant forms synthesized de novo are typically adenosylcobalamin and methylcobalamin, which serve as cofactors for enzymatic reactions.[5] Aquacobalamin can arise from the conversion of these primary forms. For instance, adenosylcobalamin and methylcobalamin are sensitive to light and can undergo photolysis to yield aquacobalamin.[6][7]

Key microorganisms known for their significant production of cobalamins, and therefore potential sources of aquacobalamin, include:

• Pseudomonas denitrificans : This gram-negative bacterium is a major industrial producer of vitamin B12 and is known to synthesize cobalamin under aerobic conditions.[8][9]

• Propionibacterium shermanii and other Propionibacterium species : These bacteria are also extensively used for the commercial fermentation of vitamin B12.[4][10]

• Sinorhizobium meliloti : This nitrogen-fixing bacterium is another notable producer of vitamin B12.[4]

• Various species from genera such as Bacillus, Clostridium, Salmonella, and Streptomyces have also been identified as cobalamin producers.[2]

While comprehensive quantitative data on the specific natural abundance of aquacobalamin across a wide range of microorganisms is not extensively documented, the total vitamin B12 yields from key industrial strains provide an indication of their potential as sources.

Microbial Biosynthesis of Cobalamin

The biosynthesis of cobalamin is a complex process involving approximately 30 enzymatic steps.[2] There are two primary, distinct pathways for the de novo synthesis of the corrin (B1236194) ring structure of cobalamin: the aerobic and anaerobic pathways. The key difference between them lies in the timing of cobalt insertion into the precursor molecule.[2]

Aerobic Pathway

The aerobic pathway, predominantly studied in Pseudomonas denitrificans, involves the late insertion of cobalt into the corrin ring. This pathway requires molecular oxygen for one of the ring contraction steps.

Anaerobic Pathway

The anaerobic pathway, characterized in organisms like Salmonella typhimurium and Propionibacterium shermanii, features an early insertion of cobalt into a precursor molecule called precorrin-2.

Formation of Aquacobalamin

The direct end-products of both the aerobic and anaerobic biosynthesis pathways are typically adenosylcobalamin and methylcobalamin. Aquacobalamin is believed to be primarily formed through the subsequent conversion of these forms. The conversion can occur through several mechanisms:

• Photolysis : Exposure to light can cleave the cobalt-carbon bond in both adenosylcobalamin and methylcobalamin, leading to the formation of cob(II)alamin, which is then oxidized to aquacobalamin in the presence of oxygen.[6][7]

• Enzymatic Activity : While specific enzymes that directly synthesize aquacobalamin as their primary product are not well-characterized, various cellular processes can lead to its formation. For example, the enzymatic removal of the upper axial ligand from adenosylcobalamin or methylcobalamin during metabolic reactions can result in the formation of cob(II)alamin, which can be subsequently oxidized.

• Chemical Stability : In aqueous solutions, hydroxocobalamin is a stable form of cobalamin, and other forms may convert to it under certain conditions.[11]

The following diagram illustrates the general flow of cobalamin biosynthesis leading to the formation of different cobalamin forms, including aquacobalamin.

Caption: Generalized microbial biosynthesis of cobalamins.

Data Presentation

The following table summarizes the reported yields of vitamin B12 from various microbial fermentation processes. It is important to note that these values typically represent the total cobalamin content, which is often converted to the more stable cyanocobalamin during extraction and purification for analytical purposes. The proportion of aquacobalamin in the native fermentation broth can vary depending on the organism, culture conditions, and light exposure.

Microorganism	Fermentation Type	Vitamin B12 Yield	Reference
Propionibacterium shermanii	Batch Fermentation	>200 mg/L	[5]
Pseudomonas denitrificans	Fed-batch Fermentation	up to 300 mg/L	[4]
Sinorhizobium meliloti	Fed-batch Fermentation	Not specified, but used in industrial production	[4]
Propionibacterium freudenreichii	Immobilized Cells	900 to 1800 ng/mL	[12]
Pseudomonas denitrificans (Engineered)	Fed-batch with betaine (B1666868) feeding	60 mg/L	[13]

Experimental Protocols

This section provides detailed methodologies for the extraction, purification, and quantification of aquacobalamin from microbial cultures.

Extraction of Cobalamins from Bacterial Cells

This protocol is adapted from methods used for the extraction of cobalamins from bacterial biomass.[14][15]

• Cell Harvesting : Centrifuge the microbial culture (e.g., 1 liter) at 6,000 x g for 20 minutes to pellet the cells.

• Washing : Resuspend the cell pellet in a suitable buffer (e.g., phosphate-buffered saline) and centrifuge again. Repeat this washing step twice to remove residual medium components.

• Cell Lysis and Cobalamin Solubilization :

  • Resuspend the washed cell pellet in a minimal volume of an appropriate buffer (e.g., 50 mM sodium acetate, pH 4.5).

  • Heat the cell suspension at 80-120°C for 30 minutes. This step lyses the cells and solubilizes the cobalamins.

• Clarification : Centrifuge the lysate at high speed (e.g., 20,000 x g) for 1 hour to remove cell debris.

• Supernatant Collection : Carefully collect the supernatant, which contains the solubilized cobalamins.

Purification of Aquacobalamin

This protocol utilizes solid-phase extraction (SPE) for the initial cleanup and concentration of cobalamins from the cell extract.[16]

• SPE Cartridge Conditioning : Condition a C18 SPE cartridge by sequentially passing methanol (B129727) and then water through it.

• Sample Loading : Load the clarified cell extract onto the conditioned SPE cartridge.

• Washing : Wash the cartridge with water to remove hydrophilic impurities. A subsequent wash with a low percentage of methanol in water (e.g., 5%) can be performed to remove less polar impurities.

• Elution : Elute the cobalamins from the cartridge using a higher concentration of methanol or an acetonitrile/water mixture.

• Solvent Evaporation : Evaporate the solvent from the eluate under a stream of nitrogen or using a rotary evaporator.

Quantification of Aquacobalamin

This method allows for the separation and quantification of different cobalamin forms.[17][18]

• Sample Preparation : Reconstitute the purified cobalamin extract in the mobile phase.

• Chromatographic System :

  • Column : C18 reversed-phase column (e.g., 150 x 4.6 mm, 5 µm particle size).

  • Mobile Phase : An isocratic or gradient mixture of an aqueous buffer (e.g., phosphoric acid solution) and an organic solvent (e.g., methanol or acetonitrile). A typical mobile phase could be a 35:65 (v/v) mixture of methanol and dilute phosphoric acid.

  • Flow Rate : Typically 0.5 - 1.0 mL/min.

  • Detection : UV-Vis detector set at the characteristic absorbance maxima of aquacobalamin (e.g., 351 nm and 525 nm).

• Quantification : Generate a standard curve using known concentrations of hydroxocobalamin. The concentration of aquacobalamin in the sample is determined by comparing its peak area to the standard curve.

This method can be used for the quantification of total cobalamin or for aquacobalamin if it is the predominant form.[19]

• Sample Preparation : Dilute the purified cobalamin extract in a suitable buffer (e.g., phosphate (B84403) buffer, pH 7.0).

• Measurement : Measure the absorbance of the solution at the characteristic wavelengths for aquacobalamin (e.g., 351 nm, 500 nm, and 525 nm) using a spectrophotometer.

• Quantification : Use the Beer-Lambert law and the known molar extinction coefficient of aquacobalamin at a specific wavelength to calculate its concentration.

The following diagram outlines a typical experimental workflow for the analysis of aquacobalamin from a microbial culture.

References

• 1. US5338418A - Process for production of hydroxocobalamin - Google Patents [patents.google.com]
• 2. Microbial and Genetic Resources for Cobalamin (Vitamin B12) Biosynthesis: From Ecosystems to Industrial Biotechnology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. gcwgandhinagar.com [gcwgandhinagar.com]
• 4. Fermentative production of vitamin B12 by Propionibacterium shermanii and Pseudomonas denitrificans and its promising health benefits: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bioprocess Strategies for Vitamin B12 Production by Microbial Fermentation and Its Market Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Photodegradation of cobalamins in aqueous solutions and in human blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Pseudomonas denitrificans - Wikipedia [en.wikipedia.org]
• 9. Complete Genome Sequence of Pseudomonas denitrificans ATCC 13867 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Fermentative production of vitamin B12 by Propionibacterium shermanii and Pseudomonas denitrificans and its promising health benefits: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Production of Propionibacterium shermanii biomass and vitamin B12 on spent media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Improved large-scale production of vitamin B12 by Pseudomonas denitrificans with betaine feeding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Human vitamin B12 absorption measurement by accelerator mass spectrometry using specifically labeled 14C-cobalamin - PMC [pmc.ncbi.nlm.nih.gov]
• 15. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]
• 16. mdpi.com [mdpi.com]
• 17. A simple and rapid RP-HPLC method for the assessment of cobalamin (vitamin B12) in tilapia and snoek fishes - PMC [pmc.ncbi.nlm.nih.gov]
• 18. saspublishers.com [saspublishers.com]
• 19. semanticscholar.org [semanticscholar.org]

An In-depth Technical Guide to the Reactivity of Aquacobalamin with Biological Thiols and Glutathione

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aquacobalamin (B1421323) (H₂OCbl⁺), a form of Vitamin B₁₂, plays a crucial role in various physiological processes. Its reactivity with biological thiols, particularly the abundant intracellular antioxidant glutathione (B108866) (GSH), is of significant interest in the fields of biochemistry, toxicology, and drug development. This guide provides a comprehensive overview of the core principles governing these interactions, including reaction mechanisms, kinetics, and biological implications. The information presented is intended to serve as a technical resource for professionals engaged in research and development in these areas.

Core Reaction Mechanism

The primary reaction between aquacobalamin and biological thiols, such as glutathione, involves the displacement of the axial water ligand by the thiol's sulfhydryl group. This results in the formation of a stable thiolatocobalamin complex. In the case of glutathione, this product is glutathionylcobalamin (B146606) (GSCbl).[1][2][3][4]

The reaction is generally considered a two-step process, particularly when starting from a precursor that equilibrates with aquacobalamin. For instance, the reaction of nitrocobalamin (NO₂Cbl) with GSH proceeds through an aquacobalamin intermediate.[1][2][3] The initial step is the dissociation of the existing axial ligand to form aquacobalamin, which then reacts with the thiol.[1][2][3]

Under biological conditions, the formation of GSCbl from aquacobalamin and glutathione is essentially irreversible.[5][6] Any free, protein-unbound aquacobalamin that enters a cell is likely to be rapidly converted to GSCbl due to the high intracellular concentrations of glutathione.[5][6] GSCbl is considered a precursor to the formation of the two coenzyme forms of vitamin B₁₂, adenosylcobalamin and methylcobalamin (B1676134).[5][7]

Quantitative Data on Reaction Kinetics

The kinetics of the reaction between aquacobalamin and various thiols have been studied, providing valuable quantitative data. The following table summarizes key kinetic parameters from the literature.

Reactant	Product	Rate Constant (k)	Equilibrium Constant (K)	Conditions	Reference
Aquacobalamin + Glutathione	Glutathionylcobalamin	k₁ = 18.5 M⁻¹s⁻¹	K(obs)(GSCbl) increases with pH	pH 4.50, 25.0 °C, 0.10 M NaOAc, I = 0.50 M (KNO₃)	[1][6]
Aquacobalamin + Glutathione	Glutathionylcobalamin	k₂ = 28 ± 10 M⁻¹s⁻¹	~ 5 x 10⁹ M⁻¹ (estimated for thiolate form)	pH 4.50 < pH < 11.0	[6]
Aquacobalamin + Glutathione	Glutathionylcobalamin	k₃ = 163 ± 8 M⁻¹s⁻¹	-	pH 4.50 < pH < 11.0	[6]
Nitrocobalamin → Aquacobalamin	-	k₁ (decomposition of NO₂Cbl to H₂OCbl⁺)	-	pH 3.5–6.0	[3]
Aquacobalamin + NO₂⁻	Nitrocobalamin	k₋₁ = (1.25 ± 0.02) × 10³ M⁻¹s⁻¹	-	pH 4.00	[1]
Aquacobalamin + NO₂⁻	Nitrocobalamin	k₋₁ = (1.20 ± 0.02) × 10³ M⁻¹s⁻¹	-	pH 7.00	[1]
Glutathionylcobalamin → Aquacobalamin + GSH	-	k₋₂ = (7.4 ± 0.5) × 10⁻⁴ s⁻¹	-	pH 4.00	[1]
Reduced Cobalamin (Cbl(II)) + S-Nitrosoglutathione (GSNO)	Glutathionylcobalamin + Nitrosylcobalamin	k ≈ 1.2 x 10⁶ M⁻¹s⁻¹	-	pH 7.4	[8][9]
Cysteamine + Aquacobalamin	Cysteaminylcobalamin	-	-	pH 7.2, room temperature	[10]
Mercaptopropionylglycine + Aquacobalamin	Mercaptopropionylglycylcobalamin	-	-	pH 7.2, room temperature	[10]

Biological Significance and Signaling Pathways

The reaction between aquacobalamin and biological thiols has several important biological implications:

• Coenzyme Synthesis: Glutathionylcobalamin is a key intermediate in the intracellular synthesis of the active coenzyme forms of Vitamin B₁₂, methylcobalamin and adenosylcobalamin.[5][7]

• Detoxification: Aquacobalamin is a potent scavenger of cyanide, forming the stable and non-toxic cyanocobalamin. This reaction is the basis for its use as an antidote for cyanide poisoning.[11][12][13]

• Redox Modulation and Oxidative Stress: The interaction of cobalamins with thiols can lead to the production of reactive oxygen species (ROS), which can induce oxidative stress and cell death under certain conditions.[14][15][16] Conversely, thiolatocobalamins like GSCbl have been reported to possess antioxidant properties, protecting cells from H₂O₂-induced damage.[14] The balance between these pro-oxidant and antioxidant effects is complex and depends on the specific forms of cobalamin and thiol involved.[15][16]

Signaling Pathway and Reaction Schematics

Caption: Reaction pathway for the formation of glutathionylcobalamin from a precursor.

Experimental Protocols

Kinetic Analysis of the Reaction of a Cobalamin with Glutathione

This protocol is based on methodologies described for studying the reaction of nitrocobalamin with GSH.[1][3]

Objective: To determine the observed rate constant (k_obs) for the reaction of a cobalamin derivative with glutathione under pseudo-first-order conditions.

Materials:

• Cobalamin derivative (e.g., Nitrocobalamin)

• Glutathione (GSH)

• Buffer solution (e.g., 0.020 M acetate (B1210297) buffer for pH 4.00 or 0.020 M TES buffer for pH 7.00)

• UV-Vis Spectrophotometer with temperature control

• Concentrated stock solution of the cobalamin in deionized water

• Freshly prepared stock solution of GSH (e.g., 0.500 M) in the appropriate buffer

Procedure:

• Prepare a series of dilutions of the GSH stock solution in the chosen buffer to achieve a range of final GSH concentrations (e.g., 1.00 x 10⁻² M to 1.00 x 10⁻¹ M). Ensure the total volume in the cuvette is constant for each experiment.

• Equilibrate the GSH solutions in the spectrophotometer's cuvette holder at a constant temperature (e.g., 25.0 °C).

• Initiate the reaction by adding a small aliquot of the concentrated cobalamin stock solution to the cuvette to achieve a final concentration in the micromolar range (e.g., 5.0 x 10⁻⁵ M).

• Immediately begin recording the absorbance at a wavelength where a significant spectral change is observed upon reaction (e.g., 354 nm for the conversion of NO₂Cbl to GSCbl).[1][3]

• Continue data collection until the reaction is complete, as indicated by a stable absorbance reading.

• Fit the absorbance versus time data to a first-order rate equation (A_t = A_∞ + (A_₀ - A_∞)e^(-k_obs*t)) to determine the pseudo-first-order rate constant, k_obs.

• Repeat the experiment for each GSH concentration.

• Plot k_obs versus the total GSH concentration. The shape of this plot can provide insights into the reaction mechanism (e.g., saturation kinetics may indicate a pre-equilibrium step).[1]

Spectroscopic Characterization of Thiolatocobalamin Formation

Objective: To spectroscopically observe the formation of a thiolatocobalamin and identify isosbestic points, indicating a direct conversion.

Materials:

• Aquacobalamin (Hydroxocobalamin hydrochloride)

• Biological thiol (e.g., Glutathione, Cysteine)

• Buffer solution (e.g., phosphate (B84403) buffered saline, pH 7.4)

• UV-Vis Spectrophotometer with scanning capabilities

Procedure:

• Prepare a solution of aquacobalamin in the buffer at a known concentration (e.g., 50 µM).

• Record the initial UV-Vis spectrum of the aquacobalamin solution from approximately 300 to 700 nm.

• Add a molar excess of the thiol to the aquacobalamin solution.

• Immediately record a series of UV-Vis spectra at regular time intervals until no further spectral changes are observed.

• Analyze the spectral data for the appearance of new absorbance maxima characteristic of the thiolatocobalamin and the disappearance of the aquacobalamin peaks.

• Identify any isosbestic points, which are wavelengths where the absorbance remains constant throughout the reaction. The presence of sharp isosbestic points suggests a clean conversion of one species to another without significant accumulation of intermediates.[1][3]

Experimental Workflow Diagram

Caption: General workflow for kinetic analysis of cobalamin-thiol reactions.

Conclusion

The reactivity of aquacobalamin with glutathione and other biological thiols is a fundamental aspect of Vitamin B₁₂ biochemistry. The formation of glutathionylcobalamin is a rapid and essentially irreversible process intracellularly, positioning it as a central intermediate in coenzyme synthesis. The kinetic and mechanistic understanding of these reactions is vital for researchers in drug development, particularly for therapies involving cobalamin derivatives or targeting thiol metabolism. The experimental protocols and data presented in this guide offer a solid foundation for further investigation into this critical area of bioinorganic chemistry.

References

• 1. Mechanistic Studies on the Reaction of Nitrocobalamin with Glutathione: Kinetic evidence for formation of an aquacobalamin intermediate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanistic Studies on the Reaction of Nitrocobalamin with Glutathione: Kinetic evidence for formation of an aquacobalamin intermediate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. brasch-group.com [brasch-group.com]
• 4. researchgate.net [researchgate.net]
• 5. sergey.science [sergey.science]
• 6. Studies on the formation of glutathionylcobalamin: any free intracellular aquacobalamin is likely to be rapidly and irreversibly converted to glutathionylcobalamin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Reactivity of aquacobalamin and reduced cobalamin toward S-nitrosoglutathione and S-nitroso-N-acetylpenicillamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. The Vitamin B12 Analog Cobinamide Is an Effective Antidote for Oral Cyanide Poisoning - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. Differences in the Formation of Reactive Oxygen Species and Their Cytotoxicity between Thiols Combined with Aqua- and Cyanocobalamins - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Differences in the Formation of Reactive Oxygen Species and Their Cytotoxicity between Thiols Combined with Aqua- and Cyanocobalamins - PubMed [pubmed.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Thermodynamic Stability of the Aquacobalamin (B1421323) Complex

Executive Summary

Aquacobalamin, also known as Vitamin B12a, is a vital cobalt-containing compound essential for various physiological processes. Its central cobalt ion can coordinate with a variety of ligands, and the stability of these complexes is of paramount importance in biological systems and for the development of new therapeutic agents. This document provides a comprehensive technical overview of the thermodynamic stability of the aquacobalamin complex. It details the key thermodynamic parameters, summarizes quantitative stability data for various ligands, describes the experimental protocols used for these measurements, and illustrates the core chemical processes involved.

Introduction to Thermodynamic Stability

The thermodynamic stability of a coordination complex refers to the extent to which the complex will form under a given set of conditions at equilibrium. It is a measure of the strength of the metal-ligand bond. The primary parameters used to quantify this stability are the Gibbs free energy of formation (ΔG°), the enthalpy of formation (ΔH°), and the entropy of formation (ΔS°). These are related to the equilibrium constant (K) by the following fundamental equations:

• ΔG° = -RTlnK

• ΔG° = ΔH° - TΔS°

Where:

• K (Stability or Formation Constant): A higher K value indicates a greater concentration of the complex at equilibrium and thus higher stability.

• ΔG° (Standard Gibbs Free Energy): A more negative ΔG° value signifies a more spontaneous and favorable formation of the complex, indicating greater stability.

• ΔH° (Standard Enthalpy): Represents the heat change upon complex formation. A negative value (exothermic) indicates the formation of strong chemical bonds and contributes favorably to stability.

• ΔS° (Standard Entropy): Represents the change in disorder of the system. A positive value contributes favorably to stability, often driven by the release of solvent molecules.

Understanding these parameters is crucial for predicting how aquacobalamin will interact with potential drug molecules, endogenous ligands, or other substances within a biological environment.

Factors Influencing Aquacobalamin Stability

pH-Dependent Equilibrium

In aqueous solution, aquacobalamin ([Co(III)(H₂O)Cbl]⁺) exists in a pH-dependent equilibrium with its conjugate base, hydroxocobalamin (B81358) ([Co(III)(OH)Cbl]). The coordinated water molecule is weakly acidic, with a pKa of approximately 7.8.[1]

• Below pH 7.8: The aqua form, aquacobalamin, is the predominant species.

• Above pH 7.8: The hydroxo form, hydroxocobalamin, becomes dominant.

This equilibrium is critical because the two forms exhibit different reactivities and ligand affinities. For instance, the reaction of hydroxocobalamin with peroxymonosulfate (B1194676) leads to the cleavage of the corrin (B1236194) ring, a reaction not observed with the aqua form under the same conditions.[1][2]

Caption: pH-dependent equilibrium of aquacobalamin.

Ligand Substitution and the Dissociative Interchange Mechanism

The substitution of the axial water ligand in aquacobalamin by an incoming ligand (L) generally proceeds through a dissociative interchange (Id) mechanism.[3] This mechanism involves the formation of a transient outer-sphere complex, followed by the dissociation of the water molecule from the cobalt center, which is the rate-determining step, and the subsequent coordination of the new ligand. The stability of the final complex depends on the nature of the incoming ligand.

Caption: Dissociative interchange (Id) mechanism for ligand substitution.

Quantitative Thermodynamic Data

The stability of the complex formed between aquacobalamin and various ligands is quantified by the equilibrium constant (K). The following tables summarize key stability and kinetic data from the literature.

Table 1: Equilibrium Constants for Ligand Substitution on Aquacobalamin

Incoming Ligand (L)	Equilibrium Constant (K)	Conditions	Reference
Thiourea (TU)	18.1 ± 0.4 M⁻¹	25 °C, pH 4.0	[4]
Pyridine	Precursor K ≈ 1 - 5 M⁻¹	-
Cyanide (CN⁻)	~10¹² M⁻¹	-	[5]
N-Methylimidazole	9.6 ± 0.1 M⁻¹	25 °C, I = 1.5 M	[6]
Chlorite (B76162) (ClO₂⁻)	K_d_ ≈ 10 mM (K ≈ 100 M⁻¹)	-	[7]

Note: K_d_ is the dissociation constant, where K = 1/K_d_.

Table 2: Log K Values for Anionic and Neutral Ligand Substitution

Ligand	Ligand Type	log K	Reference
N₃⁻	Anionic	> log K of neutral ligands	[3]
NO₂⁻	Anionic	> log K of neutral ligands	[3]
SCN⁻	Anionic	> log K of neutral ligands	[3]
S₂O₃²⁻	Anionic	> log K of neutral ligands	[3]
Pyridine	Neutral N-donor	< log K of anionic ligands	[3]
Imidazole	Neutral N-donor	< log K of anionic ligands	[3]

Anionic ligands generally bind more strongly to aquacobalamin than neutral N-donor ligands.[3]

Table 3: Activation Parameters for Ligand Substitution Reactions

Activation parameters (ΔH‡ and ΔS‡) describe the thermodynamics of the transition state and provide insight into the reaction mechanism. For the dissociative interchange mechanism of aquacobalamin, these parameters are influenced by the entering ligand.

Reaction	Solvent	ΔH‡ (kJ mol⁻¹)	ΔS‡ (J K⁻¹ mol⁻¹)	Reference
H₂O substitution by Pyridine	Water	80 ± 2	47 ± 8	[8]
H₂O substitution by Pyridine	70% Ethanol/Water	99 ± 8	106 ± 27	[8]
H₂O substitution by Glutathione	Water (pH 7.4)	81.0 ± 0.5	48 ± 2	[9]
H₂O substitution by I⁻	Water	26 ± 1	-92 ± 4
H₂O substitution by N₃⁻	Water	83 ± 4	94 ± 13

Experimental Protocols for Stability Determination

Several robust experimental techniques are employed to measure the thermodynamic parameters of aquacobalamin complexes.

UV-Visible Spectrophotometry

This is one of the most common methods for determining stability constants.[4] Aquacobalamin and its ligated complexes have distinct absorption spectra in the visible range. The formation of a new complex upon addition of a ligand leads to a change in the absorbance spectrum. By systematically titrating a solution of aquacobalamin with a ligand and monitoring the absorbance changes at a specific wavelength, the equilibrium constant (K) can be calculated.

• Protocol:

  • Prepare a solution of aquacobalamin of known concentration in a suitable buffer to maintain constant pH.

  • Record the initial UV-Vis spectrum (e.g., 300-700 nm).

  • Add aliquots of a concentrated ligand solution to the cuvette.

  • Record the spectrum after each addition, ensuring the solution has reached equilibrium.

  • The data (absorbance vs. ligand concentration) is then fitted to a binding isotherm equation to determine the stability constant K.[4] For analyzing mixtures like cyanocobalamin (B1173554) and hydroxocobalamin, a two-component spectrometric method using absorbance measurements at 525 nm and 550 nm can be employed.[10][11]

Caption: Workflow for spectrophotometric determination of stability constants.

Isothermal Titration Calorimetry (ITC)

ITC is a powerful technique that directly measures the heat released or absorbed during a binding event. It provides a complete thermodynamic profile of the interaction in a single experiment, yielding the binding constant (K), enthalpy change (ΔH), and stoichiometry (n). The entropy change (ΔS) can then be calculated.

• Protocol:

  • A solution of aquacobalamin is placed in the sample cell of the calorimeter.

  • A concentrated solution of the ligand is loaded into an injection syringe.

  • Small aliquots of the ligand are injected into the sample cell at regular intervals.

  • The heat change associated with each injection is measured.

  • The resulting data (heat change per injection vs. molar ratio of ligand to cobalamin) is fitted to a binding model to extract the thermodynamic parameters (K, ΔH, n).

Potentiometric (pH) Titration

This method is particularly useful when the ligand is a weak acid or base, and the complex formation involves the displacement of a proton. The Irving and Rossotti method is a classic example.[12]

• Protocol:

  • Three separate titrations are performed with a standard base (e.g., NaOH): a. A solution of a strong acid. b. A solution of the strong acid and the ligand. c. A solution of the strong acid, the ligand, and the metal ion (aquacobalamin).

  • The pH is recorded after each addition of the base.

  • By comparing the three titration curves, the competition between the metal ion and protons for the ligand can be quantified, allowing for the calculation of the stability constant.[12]

Combustion Calorimetry

For determining the fundamental standard enthalpy of formation (ΔfH°) of the solid-state compound, combustion calorimetry is used.[13]

• Protocol:

  • A precisely weighed sample of the crystalline compound (e.g., cyanocobalamin, as a stable reference) is placed in a "bomb" calorimeter.

  • The bomb is pressurized with pure oxygen.

  • The sample is ignited, and the complete combustion reaction occurs.

  • The temperature change of the surrounding water bath is measured with high precision.

  • From the temperature change and the known heat capacity of the calorimeter, the energy of combustion (ΔcU) is calculated, which is then used to determine the standard enthalpy of formation (ΔfH°).[13]

Conclusion

The thermodynamic stability of the aquacobalamin complex is a multifaceted topic governed by pH, the electronic and steric nature of incoming ligands, and the solvent environment. The complex's stability is typically characterized by a dissociative interchange mechanism for ligand substitution. Quantitative data, primarily derived from spectrophotometric and calorimetric methods, show that anionic ligands form significantly more stable complexes than neutral donors. A thorough understanding of these thermodynamic principles and experimental methodologies is indispensable for professionals in biochemistry and drug development, enabling the prediction and manipulation of cobalamin interactions for therapeutic benefit.

References

• 1. Aquacobalamin Accelerates Orange II Destruction by Peroxymonosulfate via the Transient Formation of Secocorrinoid: A Mechanistic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Aquacobalamin Accelerates Orange II Destruction by Peroxymonosulfate via the Transient Formation of Secocorrinoid: A Mechanistic Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. wiredspace.wits.ac.za [wiredspace.wits.ac.za]
• 4. electronicsandbooks.com [electronicsandbooks.com]
• 5. Differences in the Formation of Reactive Oxygen Species and Their Cytotoxicity between Thiols Combined with Aqua- and Cyanocobalamins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. The chlorite adduct of aquacobalamin: contrast with chlorite dismutase - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]
• 9. Studies on the formation of glutathionylcobalamin: any free intracellular aquacobalamin is likely to be rapidly and irreversibly converted to glutathionylcobalamin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. medicus.hamdard.edu.pk [medicus.hamdard.edu.pk]
• 11. scispace.com [scispace.com]
• 12. cdn2.f-cdn.com [cdn2.f-cdn.com]
• 13. globaljournals.org [globaljournals.org]

The Central Role of Aquacobalamin in Enzymatic Reactions: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Aquacobalamin (B1421323), also known as vitamin B12a or hydroxocobalamin, is a crucial intermediate in the intracellular metabolism of vitamin B12. While not a direct enzymatic cofactor in its aquated form, its conversion to the active coenzymes, methylcobalamin (B1676134) and adenosylcobalamin, is paramount for cellular function. This technical guide provides an in-depth exploration of the enzymatic reactions involving aquacobalamin, focusing on its processing by trafficking proteins and reductases. We will detail the kinetic and thermodynamic parameters of these interactions, present methodologies for their study, and illustrate the key pathways using logical diagrams. This document is intended to serve as a comprehensive resource for researchers in biochemistry, enzymology, and drug development seeking to understand and manipulate the intricate lifecycle of vitamin B12.

Introduction: Aquacobalamin as a Precursor to Active Coenzymes

Vitamin B12, or cobalamin, is an essential micronutrient that participates in fundamental metabolic processes. In mammals, two enzymes are dependent on cobalamin cofactors: methionine synthase, which requires methylcobalamin (MeCbl) for the methylation of homocysteine to methionine, and methylmalonyl-CoA mutase, which utilizes adenosylcobalamin (AdoCbl) for the isomerization of methylmalonyl-CoA to succinyl-CoA.

Dietary forms of vitamin B12, including aquacobalamin (H₂OCbl⁺), are taken up by cells and must undergo a complex intracellular trafficking and conversion pathway to become biologically active. Aquacobalamin represents a key junction in this pathway, serving as the substrate for a series of enzymatic modifications that ultimately yield MeCbl and AdoCbl. Understanding the enzymes that act upon aquacobalamin is therefore critical for elucidating the mechanisms of vitamin B12 metabolism and for developing therapeutic strategies for B12-related metabolic disorders.

The Intracellular Trafficking and Processing of Aquacobalamin

Upon entering the cytoplasm, various forms of cobalamin are processed by the chaperone protein CblC (also known as MMACHC). CblC exhibits broad substrate specificity and is responsible for the dealkylation of alkylcobalamins and the decyanation of cyanocobalamin. In the case of aquacobalamin (hydroxocobalamin), CblC binds it with a high affinity, preparing it for subsequent reductive steps.

Following its interaction with CblC, the cobalamin intermediate is passed to another protein, CblD (or MMADHC), which acts as an adaptor protein. CblD is crucial for partitioning the processed cobalamin between the cytosolic pathway for MeCbl synthesis and the mitochondrial pathway for AdoCbl synthesis.

The first committed step in the activation of aquacobalamin is its reduction from the Co(III) state to the Co(II) state, forming cob(II)alamin. This reaction is catalyzed by aquacobalamin reductases.

Enzymatic Reduction of Aquacobalamin

The reduction of aquacobalamin to cob(II)alamin is a critical enzymatic step. Both NADH- and NADPH-linked aquacobalamin reductases have been identified in mammals and are located in both the mitochondria and microsomes[1][2][3]. The specific activities of these reductases are elevated in vitamin B12 deficiency, indicating their physiological importance in coenzyme synthesis. In human skin fibroblasts with genetic defects in cobalamin metabolism (cblA and cblC), the activities of mitochondrial NADH- and NADPH-linked aquacobalamin reductases are significantly reduced, respectively, highlighting their distinct roles in the different coenzyme synthesis pathways[1].

dot

Figure 1: Enzymatic reduction of aquacobalamin.

Quantitative Data on Aquacobalamin Interactions

The following tables summarize key quantitative data related to the enzymatic processing of aquacobalamin.

Protein	Ligand	Parameter	Value	Reference
Human CblC	Hydroxocobalamin	Kd	5.7 µM	[2]
Human CblC	Nitrocobalamin	Kd	0.89 ± 0.03 µM	[4]
Human Transcobalamin	Cyanocobalamin	KD	20 pM	[5]

Table 1: Binding Affinities of Cobalamins to Trafficking Proteins.

Enzyme	Substrate	Km	Reference
Euglena gracilis Aquacobalamin Reductase (NADPH)	NADPH	43 µM	[6]
Euglena gracilis Aquacobalamin Reductase (NADPH)	Hydroxocobalamin	55 µM	[6]

Table 2: Michaelis-Menten Constants for Aquacobalamin Reductase.

Reactants	Reaction	Rate Constant (k)	Conditions	Reference
Aquacobalamin + Glutathione	Formation of Glutathionylcobalamin (B146606)	18.5 M-1s-1 (k₁)	pH 4.50-11.0	[7][8]
Aquacobalamin + Glutathione	Formation of Glutathionylcobalamin	28 ± 10 M-1s-1 (k₂)	pH 4.50-11.0	[7][8]
Aquacobalamin + Glutathione	Formation of Glutathionylcobalamin	163 ± 8 M-1s-1 (k₃)	pH 4.50-11.0	[7][8]
Nitrocobalamin	Decomposition to Aquacobalamin	(1.15 ± 0.07) x 10-2 s-1 (kobs)	pH 4.00	[9]

Table 3: Kinetic Data for Reactions Involving Aquacobalamin.

Experimental Protocols

Assay for Aquacobalamin Reductase Activity

This protocol is adapted from studies on aquacobalamin reductases and can be optimized for specific experimental setups.

Principle: The reduction of aquacobalamin (H₂OCbl⁺) to cob(II)alamin is monitored spectrophotometrically by the decrease in absorbance at 350 nm and the increase in absorbance at 475 nm, which is characteristic of cob(II)alamin formation[10]. The consumption of NADH or NADPH can also be monitored by the decrease in absorbance at 340 nm.

Materials:

• Purified aquacobalamin reductase or cell lysate containing the enzyme.

• Aquacobalamin (hydroxocobalamin hydrochloride) solution.

• NADH or NADPH solution.

• Reaction buffer (e.g., 100 mM potassium phosphate (B84403) buffer, pH 7.0).

• UV-Vis spectrophotometer with temperature control.

Procedure:

• Prepare a stock solution of aquacobalamin in water. Determine its concentration spectrophotometrically using ε₅₂₅ = 8.6 x 10³ M⁻¹cm⁻¹.

• Prepare fresh stock solutions of NADH or NADPH in the reaction buffer.

• Set up the reaction mixture in a cuvette containing the reaction buffer, a known concentration of aquacobalamin, and the enzyme preparation.

• Equilibrate the mixture to the desired temperature (e.g., 37°C).

• Initiate the reaction by adding a specific concentration of NADH or NADPH.

• Monitor the change in absorbance at 340 nm, 350 nm, or 475 nm over time.

• Calculate the initial reaction velocity from the linear portion of the absorbance versus time plot.

• To determine Km and Vmax, vary the concentration of one substrate (e.g., aquacobalamin) while keeping the other (e.g., NADPH) at a saturating concentration.

Stopped-Flow Spectroscopy for Ligand Binding Kinetics

This method is used to study the rapid kinetics of aquacobalamin binding to proteins or its reaction with other ligands[4][11][12].

Principle: The rapid mixing of two solutions (e.g., aquacobalamin and a binding protein) allows for the observation of changes in absorbance or fluorescence on a millisecond timescale, providing data to determine association (kon) and dissociation (koff) rate constants.

Materials:

• Stopped-flow spectrophotometer/fluorometer.

• Purified protein of interest (e.g., CblC).

• Aquacobalamin solution.

• Appropriate buffer for the interaction.

Procedure:

• Prepare solutions of the protein and aquacobalamin in the same buffer.

• Load the protein solution into one syringe of the stopped-flow instrument and the aquacobalamin solution into the other.

• Set the instrument parameters, including the wavelength for monitoring the reaction (selected based on the maximal spectral change upon binding), temperature, and data acquisition time.

• Initiate rapid mixing. The instrument will record the change in signal as a function of time.

• Perform a series of experiments with varying concentrations of one of the reactants (e.g., aquacobalamin) while keeping the other constant.

• Analyze the resulting kinetic traces by fitting them to appropriate kinetic models (e.g., single or double exponential decay) to obtain the observed rate constants (kobs).

• Plot the kobs values against the concentration of the varied reactant. The slope of this plot will give the association rate constant (kon), and the y-intercept will give the dissociation rate constant (koff).

dot

References

• 1. Mitochondrial NADH- or NADPH-linked aquacobalamin reductase activity is low in human skin fibroblasts with defects in synthesis of cobalamin coenzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Occurrence and subcellular location of NADH- and NADPH-linked aquacobalamin reductases in human liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. NADH- and NADPH-linked aquacobalamin reductases occur in both mitochondrial and microsomal membranes of rat liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The human B12 trafficking protein CblC processes nitrocobalamin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Equilibrium and kinetic analyses of the interactions between vitamin B(12) binding proteins and cobalamins by surface plasmon resonance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Protein-Ligand Interaction [photophysics.com]
• 7. Studies on the formation of glutathionylcobalamin: any free intracellular aquacobalamin is likely to be rapidly and irreversibly converted to glutathionylcobalamin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Mechanistic Studies on the Reaction of Nitrocobalamin with Glutathione: Kinetic evidence for formation of an aquacobalamin intermediate - PMC [pmc.ncbi.nlm.nih.gov]
• 10. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 11. scispace.com [scispace.com]
• 12. Stopped Flow FAQs [photophysics.com]

The Dawn of a Natural Vitamin: An In-depth Technical Guide to the Discovery and Early Research of Aquacobalamin

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the discovery and history of aquacobalamin (B1421323) (also known as hydroxocobalamin (B81358) or vitamin B12a/B12b) research. Discovered shortly after the initial isolation of vitamin B12 (cyanocobalamin), aquacobalamin represents a natural form of this essential nutrient. This document delves into the pivotal early research that identified and characterized this vital compound, offering a detailed look at the experimental methodologies of the era. For contemporary researchers, this guide aims to provide a foundational understanding of the origins of aquacobalamin knowledge, which continues to inform its therapeutic applications, including the treatment of vitamin B12 deficiency and cyanide poisoning.

The Quest for the Anti-Pernicious Anemia Factor: A Brief History

The story of aquacobalamin is intrinsically linked to the broader history of vitamin B12. For decades, pernicious anemia was a fatal disease of unknown origin. A breakthrough came in 1926 when physicians George Minot and William Murphy demonstrated that a diet rich in liver could effectively treat the condition, for which they, along with George Whipple, were awarded the Nobel Prize in Physiology or Medicine in 1934.[1] This discovery sparked an intense search for the "anti-pernicious anemia factor" within liver extracts.

This quest culminated in 1948 with the independent isolation of crystalline vitamin B12 by two research groups: one at Merck led by Karl Folkers, and another at Glaxo Laboratories led by Ernest Lester Smith.[2] The isolated compound, a complex organometallic molecule containing cobalt, was named cyanocobalamin (B1173554) due to the presence of a cyanide group introduced during the isolation process.

The Emergence of a Natural Form: The Discovery of Aquacobalamin

Shortly after the isolation of cyanocobalamin, researchers began to suspect the existence of other forms of vitamin B12. In 1949, a team at Merck, consisting of Edward Kaczka, Donald Wolf, and Karl Folkers, reported the isolation of a new crystalline compound from liver extracts, which they named vitamin B12a.[3] This was followed in 1950 by the work of W. L. C. Veer and his colleagues in the Netherlands, who described a similar substance they termed vitamin B12b.[3] Further research by Pierce and his team in 1950 also led to the crystallization of vitamin B12b. It was soon established that these were, in fact, the same compound: hydroxocobalamin, or as it is also known, aquacobalamin, where a hydroxyl or water group, respectively, is coordinated to the cobalt atom instead of a cyanide ion.

This discovery was significant as it represented a more naturally occurring form of vitamin B12, as cyanocobalamin was largely considered an artifact of the isolation procedure.

Early Experimental Protocols: Isolating and Characterizing a New Vitamin

The mid-20th century researchers relied on a combination of meticulous chemical and biological assays to isolate and characterize aquacobalamin. The following sections detail the key experimental methodologies of the time.

Isolation and Crystallization of Aquacobalamin

Experimental Workflow for Aquacobalamin Isolation (circa 1949)

References

• 1. The discovery of vitamin B(12) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Crystalline Vitamin B12 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: HPLC Method for the Quantification of Aquacobalamin in Cell Lysates

Audience: Researchers, scientists, and drug development professionals.

Introduction

Aquacobalamin (B1421323), a natural form of Vitamin B12, is a critical cofactor in essential metabolic pathways, including single-carbon metabolism and the methionine cycle. Its accurate quantification in cell lysates is vital for understanding cellular health, disease mechanisms, and the efficacy of therapeutic interventions. However, analyzing aquacobalamin presents significant challenges due to its low intracellular concentrations, sensitivity to light, and potential for ligand exchange during sample preparation.[1][2][3] This application note details a robust and sensitive method for quantifying aquacobalamin in cell lysates using High-Performance Liquid Chromatography (HPLC) with UV detection, incorporating an immunoaffinity column (IAC) cleanup to enhance specificity and sensitivity.[1][4] To ensure stability and consistent measurement, all cellular cobalamins are converted to cyanocobalamin (B1173554) prior to analysis.[4][5]

Principle

The method involves four key stages:

• Cell Lysis and Extraction: Cells are lysed, typically via sonication to prevent thermal degradation, to release intracellular contents.[6]

• Conversion to Cyanocobalamin: Potassium cyanide is added to the cell lysate. This converts all cobalamin forms, including the unstable aquacobalamin, into the highly stable cyanocobalamin (CN-Cbl) form. This step is crucial for accurate and reproducible quantification.[4][5] All procedures should be performed under subdued light to prevent photolytic degradation.[7]

• Immunoaffinity Cleanup: The extract is passed through an immunoaffinity chromatography (IAC) column.[1] The column contains antibodies that specifically bind cobalamins, effectively isolating them from complex matrix components like proteins and salts, which could interfere with HPLC analysis.[4]

• RP-HPLC Quantification: The concentrated and purified cyanocobalamin is eluted from the IAC column and quantified using a Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) system with a UV-Vis detector.

Experimental Workflow

Caption: Workflow for aquacobalamin quantification in cell lysates.

Detailed Experimental Protocols

Reagent and Standard Preparation

• Lysis Buffer: Phosphate Buffered Saline (PBS), pH 7.4, with 1% Triton X-100 and protease inhibitor cocktail.

• Acetate (B1210297) Buffer (pH 4.0): Sodium acetate buffer (0.1 M). Adjust pH to 4.0. Used for extraction.[1]

• Potassium Cyanide (KCN) Solution: 1% (w/v) KCN in deionized water. Caution: KCN is highly toxic. Handle with extreme care in a chemical fume hood.

• IAC Wash Buffer: Deionized water or PBS, as per manufacturer's instructions.[8]

• IAC Elution Solvent: HPLC-grade methanol (B129727).[4][8]

• Cyanocobalamin Standards: Prepare a 1 mg/mL stock solution of cyanocobalamin in deionized water. From this, create a series of working standards (e.g., 25, 50, 100, 250, 500 µg/L) by serial dilution with the HPLC mobile phase.[4][9] Store all standards protected from light at 4°C.[7]

Sample Preparation and Extraction

• Cell Harvesting: Harvest cultured cells by centrifugation. Wash the cell pellet twice with ice-cold PBS to remove media components. Count an aliquot of cells for final normalization.

• Cell Lysis: Resuspend the cell pellet in a known volume of ice-cold Lysis Buffer (e.g., 1 mL per 10-20 million cells). Lyse the cells by sonication on ice.

• Protein Quantification: Take an aliquot of the lysate to determine the total protein concentration using a standard method (e.g., BCA assay) for normalization.

• Extraction and Conversion:

  • Transfer a precise volume (e.g., 1 mL) of the cell lysate to an amber microcentrifuge tube.[7]

  • Add 50 µL of 1% KCN solution and an equal volume of acetate buffer (pH 4.0).[4]

  • Vortex and incubate at room temperature for 30 minutes in the dark to ensure complete conversion to cyanocobalamin.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant for the next step.

Immunoaffinity Chromatography (IAC) Cleanup

• Column Equilibration: Allow the IAC column (e.g., Easi-Extract® Vitamin B12) to reach room temperature. Pass PBS (pH 7.4) through the column to equilibrate it.[1][8]

• Sample Loading: Dilute the supernatant from step 2.4 with PBS (e.g., 1:4 v/v) and load it onto the IAC column at a slow flow rate (1-2 mL/min).[8]

• Washing: Wash the column with 10 mL of deionized water to remove unbound matrix components. Dry the column by passing air through it.[4]

• Elution: Place a clean collection vial under the column. Elute the bound cyanocobalamin with 2-3 mL of HPLC-grade methanol.[4][8]

• Evaporation and Reconstitution: Evaporate the methanol eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a known, small volume (e.g., 200 µL) of HPLC mobile phase. Filter through a 0.45 µm syringe filter before injection.

Data Presentation

Table 1: HPLC Instrumentation and Conditions

Parameter	Specification
HPLC System	Agilent 1260 Infinity II or equivalent
Column	Reversed-Phase C18 Column (e.g., 150 x 4.6 mm, 5 µm)[10]
Mobile Phase	Isocratic: 35% Methanol, 65% 0.02 M Phosphoric Acid[10]
Alternative Gradient: A: 0.1% Formic Acid in Water, B: Acetonitrile. Gradient elution may be required for complex samples.[11]
Flow Rate	0.5 - 1.0 mL/min[12][13]
Column Temperature	30 - 35°C[9][12]
Injection Volume	20 - 50 µL
Detector	UV-Vis or Diode Array Detector (DAD)
Detection Wavelength	361 nm (for cyanocobalamin)[14]

Table 2: Representative Method Validation Parameters

Parameter	Result
Linearity Range	25 - 500 µg/L[4]
Correlation Coefficient (R²)	> 0.999[4]
Limit of Detection (LOD)	~2.7 µg/L[4]
Limit of Quantitation (LOQ)	~8.2 µg/L[4]
Precision (%RSD, n=6)	< 4%[4]
Accuracy (Spike Recovery)	95 - 105%

Table 3: Example Quantification Results from Cell Lysates

Sample ID	Aquacobalamin (pg/10⁶ cells)	Aquacobalamin (pg/mg total protein)
Control Cell Line - Untreated	15.2 ± 1.3	75.8 ± 6.1
Control Cell Line - Treated	45.8 ± 3.9	231.5 ± 18.5
Test Cell Line - Untreated	8.1 ± 0.9	42.6 ± 4.8
Test Cell Line - Treated	12.5 ± 1.1	65.7 ± 5.9

Conclusion

This application note provides a comprehensive protocol for the reliable quantification of aquacobalamin in cell lysates. The key steps of converting all cobalamins to the stable cyanocobalamin form and employing immunoaffinity column cleanup are essential for overcoming common challenges of matrix interference and analyte instability.[1][2] The described RP-HPLC method is sensitive, specific, and reproducible, making it a valuable tool for researchers in cellular biology and drug development investigating the roles of Vitamin B12.

References

• 1. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 2. researchgate.net [researchgate.net]
• 3. Vitamins in cell culture media: Stability and stabilization strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development of Pretreatment Method for Analysis of Vitamin B12 in Cereal Infant Formula using Immunoaffinity Chromatography and High-Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Hydroxocobalamin association during cell culture results in pink therapeutic proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The efficiency of ultrasonic-assisted extraction of cyanocobalamin is greater than heat extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. fda.gov [fda.gov]
• 8. goldstandarddiagnostics.com [goldstandarddiagnostics.com]
• 9. A Stability-Indicating HPLC Method for the Determination of Nitrosylcobalamin (NO-Cbl), a Novel Vitamin B12 Analog - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A simple and rapid RP-HPLC method for the assessment of cobalamin (vitamin B12) in tilapia and snoek fishes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scispace.com [scispace.com]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. noveltyjournals.com [noveltyjournals.com]
• 14. home.cc.umanitoba.ca [home.cc.umanitoba.ca]

Application Notes: Utilizing Aquacobalamin as a Control in Cell Culture Experiments

Introduction

Vitamin B12, or cobalamin (Cbl), is an essential micronutrient crucial for cellular metabolism, particularly in DNA synthesis and cellular energy production. In cell culture, it is a standard component of media formulations. Cobalamin exists in several forms, with cyanocobalamin (B1173554) (CNCbl) and aquacobalamin (B1421323) (also known as hydroxocobalamin, HOCbl) being the most common for supplementation.[1][2][3] CNCbl, a synthetic and highly stable form, is widely used in commercial cell culture media due to its low cost and stability.[4] However, HOCbl is a naturally occurring form found in food and in the human body.[1][4] The choice between these forms as a control is critical, as they exhibit significant differences in cellular uptake, metabolic processing, and interaction with cellular components, which can influence experimental outcomes. These notes provide guidance on the appropriate use of aquacobalamin as a control to ensure more physiologically relevant and accurate results in cell culture experiments.

Key Differences: Aquacobalamin vs. Cyanocobalamin

Understanding the distinct properties of HOCbl and CNCbl is fundamental to designing robust cell culture experiments.

• Source and Stability: HOCbl is a natural form of vitamin B12, while CNCbl is a synthetic compound.[4] A crucial consideration is that CNCbl, the form typically added to cell culture media, can convert to HOCbl in the presence of light.[4] This light-induced conversion can occur on a timescale shorter than a typical production cell culture, potentially leading to unintended variables if not controlled.[4]

• Cellular Uptake and Processing: Both forms are transported into cells via the transcobalamin (TC)-receptor-mediated endocytosis pathway.[1][5] However, studies in HeLa cells have shown that HOCbl accumulates in cells more rapidly. The intracellular processing of internalized HOCbl is approximately six-fold faster than that of CNCbl.[1][2][3] This results in a two-fold faster overall cellular accumulation and processing of HOCbl compared to CNCbl, leading to a potentially earlier biological response.[1][2][3]

• Metabolic Activation: Inside the cell, both forms are converted into the two active coenzyme forms: methylcobalamin (B1676134) (MeCbl) and adenosylcobalamin (AdoCbl).[1][5] MeCbl is a cofactor for methionine synthase in the cytoplasm, which is essential for DNA synthesis and homocysteine metabolism. AdoCbl is a cofactor for methylmalonyl-CoA mutase in the mitochondria, involved in amino acid and fatty acid metabolism.[5] Given its faster processing, HOCbl allows for a more rapid synthesis of these active coenzymes.

• Redox Activity and Cytotoxicity: The form of cobalamin can influence cellular redox states. The oxidation of thiols (like glutathione) catalyzed by HOCbl and CNCbl can be accompanied by the production of reactive oxygen species (ROS).[6] Studies have shown that combinations of certain thiols with CNCbl can exhibit a more pronounced cytotoxic effect than with HOCbl, which is attributed to differences in ROS accumulation.[6]

Signaling and Metabolic Pathways

The intracellular metabolism of cobalamin is a multi-step process involving cellular uptake, lysosomal processing, and enzymatic conversion into active cofactors.

Caption: Intracellular processing pathway of cobalamin (Cbl).

Data Presentation

Quantitative comparisons highlight the superior cellular accumulation of aquacobalamin over cyanocobalamin.

Table 1: Comparison of Aquacobalamin and Cyanocobalamin Properties

Feature	Aquacobalamin (HOCbl)	Cyanocobalamin (CNCbl)	Reference(s)
Source	Natural form	Synthetic form	[4]
Light Stability	More stable in light	Converts to HOCbl in the presence of light	[4]
Cellular Uptake	Faster accumulation	Slower accumulation	[1][2][3]
Intracellular Processing	~6-fold faster activation	Slower activation	[1][2][3]
Physiological Relevance	Higher (endogenously present)	Lower (used for fortification/supplementation)	[1][4]
Use as Cyanide Antidote	Yes, binds cyanide tightly	No, already contains a cyanide group	[6]

Table 2: Cellular Accumulation of Radiolabeled Cobalamin in HeLa Cells (48h Incubation)

Cobalamin Form	Intracellular Accumulation (% of total added)	Reference
Aquacobalamin ([⁵⁷Co]HOCbl)	12.2 ± 0.7	[3]
Cyanocobalamin ([⁵⁷Co]CNCbl)	4.4 ± 0.4	[3]
Data represents mean ± SEM (n=3) and demonstrates a significantly higher accumulation of HOCbl compared to CNCbl over 48 hours.

Experimental Protocols

Protocol 1: General Use of Aquacobalamin as a Negative Control

This protocol outlines the steps for using HOCbl as a baseline or negative control in experiments where the effects of a test compound on B12-dependent pathways are being investigated.

Objective: To establish a physiologically relevant baseline for cell proliferation, metabolism, or signaling in a given cell line.

Materials:

• Cell line of interest

• Basal cell culture medium deficient in Vitamin B12 (e.g., custom formulation or specific DMEM)

• Fetal Bovine Serum (FBS), dialyzed to remove endogenous B12 if necessary

• Aquacobalamin (HOCbl) sterile stock solution (e.g., 1 mM in sterile PBS)

• Cyanocobalamin (CNCbl) sterile stock solution (optional, for comparison)

• Sterile, light-blocking microcentrifuge tubes or foil

• Standard cell culture reagents and consumables

Procedure:

• Media Preparation (Critical Step):

  • Prepare the complete growth medium using B12-deficient basal medium and other required supplements (e.g., FBS, glutamine).

  • To prevent the conversion of CNCbl to HOCbl in any comparative arms, all media preparation and cell culture incubations should be performed with minimal light exposure. Wrap media bottles in foil and work in a dimly lit biosafety cabinet. [4]

  • Prepare separate media pools for each condition:

    • Control Medium: Complete growth medium supplemented with a predetermined concentration of HOCbl (e.g., 1-10 µM).

    • Experimental Medium: Control medium containing the test compound(s).

    • (Optional) CNCbl Medium: Complete growth medium supplemented with CNCbl at the same molar concentration as HOCbl for comparative analysis.

• Cell Seeding:

  • Seed cells in appropriate culture vessels (e.g., 96-well plates for viability assays, 6-well plates for protein/RNA extraction) at a density that allows for logarithmic growth throughout the experiment.

  • Allow cells to adhere and stabilize for 12-24 hours in standard complete medium.

• Treatment:

  • After stabilization, aspirate the standard medium and gently wash cells with sterile PBS.

  • Add the prepared Control, Experimental, or CNCbl media to the respective wells.

• Incubation:

  • Incubate the cells for the desired experimental duration (e.g., 24, 48, or 72 hours). Ensure incubators are not exposed to direct light when doors are opened.

• Analysis:

  • Perform downstream analysis as required by the experimental aims. This may include:

    • Cell proliferation/viability assays (e.g., MTT, CellTiter-Glo).

    • Metabolite analysis (e.g., measuring homocysteine levels in the medium).[7]

    • Western blotting or qPCR for target proteins/genes in relevant pathways.

Caption: Experimental workflow for using HOCbl as a control.

Protocol 2: Assessing Differential Effects of Aquacobalamin vs. Cyanocobalamin on Cellular Metabolism

This protocol is designed to directly compare the metabolic impact of HOCbl and CNCbl, using the extracellular homocysteine level as a key biomarker of one-carbon metabolism.[7]

Objective: To quantify the difference in metabolic activity when cells are supplemented with either HOCbl or CNCbl.

Materials:

• Same as Protocol 1.

• Homocysteine quantitation kit (e.g., ELISA-based or LC-MS).

Procedure:

• Media Preparation and Cell Seeding:

  • Follow steps 1 and 2 from Protocol 1. Prepare three media conditions: B12-deficient (basal), HOCbl-supplemented, and CNCbl-supplemented (equimolar concentrations).

• Treatment and Incubation:

  • Replace standard medium with the prepared treatment media.

  • Incubate cells for a time course (e.g., collect samples at 24, 48, and 72 hours) to observe kinetic differences.

• Sample Collection:

  • At each time point, carefully collect the conditioned medium from each well into a sterile, light-protected tube.

  • Immediately centrifuge the medium (e.g., 300 x g for 5 minutes) to pellet any detached cells and debris.

  • Transfer the supernatant to a new tube and store it at -80°C until analysis.

  • In parallel, lyse or count the cells from the corresponding wells to normalize the metabolite data to cell number.

• Homocysteine Measurement:

  • Thaw the collected media samples on ice.

  • Measure the homocysteine concentration using a commercial assay kit, following the manufacturer's instructions.

• Data Analysis:

  • Normalize the homocysteine concentration to the cell number for each sample.

  • Compare the normalized homocysteine levels between the HOCbl and CNCbl treatment groups at each time point. Expect lower homocysteine levels in the HOCbl group, particularly at earlier time points, reflecting its faster metabolic activation of methionine synthase.[1][2]

While cyanocobalamin is a stable and cost-effective source of Vitamin B12 for general cell culture maintenance, its use as a control in specific experimental contexts may not be optimal. Aquacobalamin's status as a natural B12 form, coupled with its significantly faster cellular uptake and metabolic processing, makes it a more physiologically relevant control for studies involving B12-dependent pathways, cellular metabolism, and oxidative stress. Researchers should carefully consider these differences and implement appropriate handling procedures, such as light protection, to ensure the integrity and reproducibility of their experimental results.

References

• 1. mdpi.com [mdpi.com]
• 2. Kinetics of Cellular Cobalamin Uptake and Conversion: Comparison of Aquo/Hydroxocobalamin to Cyanocobalamin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Hydroxocobalamin association during cell culture results in pink therapeutic proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Advances in the Understanding of Cobalamin Assimilation and Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Differences in the Formation of Reactive Oxygen Species and Their Cytotoxicity between Thiols Combined with Aqua- and Cyanocobalamins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Preparation of Aquacobalamin Solutions for In Vitro Assays: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aquacobalamin (B1421323), also known as hydroxocobalamin (B81358) or vitamin B12a, is a vital naturally occurring form of vitamin B12. In research and clinical settings, it is recognized for its role as a potent cyanide scavenger and its involvement in cellular metabolism. The preparation of stable and accurately concentrated aquacobalamin solutions is critical for reliable and reproducible in vitro assays. These application notes provide detailed protocols for the preparation, storage, and quality control of aquacobalamin solutions, along with a specific protocol for an in vitro cyanide detoxification assay.

Chemical and Physical Properties

Aquacobalamin is a complex organometallic compound containing a central cobalt atom. It is characterized by its deep red color. The stability of aquacobalamin in solution is influenced by factors such as pH, light, and temperature. It is more stable in acidic conditions (pH 4-6.5) and is susceptible to degradation in the presence of light and certain other vitamins, such as ascorbic acid.[1][2][3]

Data Presentation: Quantitative Summary

The following tables summarize key quantitative data for the preparation and use of aquacobalamin solutions in in vitro settings.

Table 1: Stock and Working Solution Preparation

Parameter	Stock Solution	Working Solution (Cell Culture)	Working Solution (Enzyme Kinetics)
Solvent	50:50 (v/v) Methanol (B129727):Water or 0.9% NaCl	Cell Culture Medium or PBS	Assay Buffer (e.g., Phosphate Buffer)
Typical Concentration	1 mg/mL	500 nM - 500 µM	Assay-dependent
Preparation	Dissolve powder in solvent, vortex to mix.	Dilute stock solution in medium/buffer.	Dilute stock solution in assay buffer.
Sterilization	0.2 µm sterile filtration.	Prepare fresh from sterile stock.	Prepare fresh from sterile stock.
Storage	-20°C, protected from light.	Use immediately.	Use immediately.

Table 2: Stability of Aquacobalamin Solutions

Condition	Stability	Reference
Reconstituted (5g in 200mL 0.9% NaCl)	Up to 6 hours at ≤ 40°C	[4][5]
Preservative-free (10 mg/2mL in 0.9% NaCl, pH 4.3-4.5)	24 months at 2-8°C; 1 month at room temperature	[6]
In Cell Culture Media	Light exposure can convert cyanocobalamin (B1173554) to aquacobalamin.[7] Stability is medium-dependent.	[3][7]
Autoclaving	Causes degradation.	[6]

Experimental Protocols

Protocol 1: Preparation of a 1 mg/mL Aquacobalamin Stock Solution

Materials:

• Aquacobalamin hydrochloride powder

• Methanol, HPLC grade

• Nuclease-free water

• Sterile, light-protecting microcentrifuge tubes or vials

• 0.2 µm sterile syringe filter

Procedure:

• Weigh out the desired amount of aquacobalamin hydrochloride powder in a sterile microcentrifuge tube.

• Prepare a 50:50 (v/v) solution of methanol and nuclease-free water.

• Add the methanol-water solvent to the aquacobalamin powder to achieve a final concentration of 1 mg/mL.

• Vortex gently until the powder is completely dissolved. The solution will be a deep red color.

• Sterilize the solution by passing it through a 0.2 µm syringe filter into a sterile, light-protecting container.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C, protected from light.

Protocol 2: Preparation of Working Solutions for Cell Culture

Materials:

• 1 mg/mL aquacobalamin stock solution

• Sterile cell culture medium or phosphate-buffered saline (PBS)

• Sterile tubes

Procedure:

• Thaw an aliquot of the 1 mg/mL aquacobalamin stock solution at room temperature, protected from light.

• Perform serial dilutions of the stock solution in sterile cell culture medium or PBS to achieve the desired final concentration. For example, for a 500 µM working solution, dilute the stock solution appropriately.

• Use the prepared working solution immediately in your cell culture experiments. Do not store diluted working solutions in cell culture medium for extended periods.

Protocol 3: In Vitro Cyanide Detoxification Assay in a Human Fibroblast Model

This protocol is adapted from a study demonstrating the ability of hydroxocobalamin to complex intracellular cyanide.[5][8]

Materials:

• Human fibroblast cell line

• Complete cell culture medium

• Sodium cyanide (NaCN)

• Aquacobalamin working solution (e.g., 500 µM in PBS)

• Phosphate-buffered saline (PBS)

• Cell lysis buffer

• Method for cyanide and cyanocobalamin quantification (e.g., HPLC)

Procedure:

• Cell Seeding: Plate human fibroblasts in appropriate culture vessels and grow to confluence.

• Cyanide Exposure: Prepare a solution of sodium cyanide in cell culture medium (e.g., 500 µM). Remove the culture medium from the cells and incubate them with the cyanide-containing medium for a defined period (e.g., 10 minutes) at 37°C.

• Aquacobalamin Treatment: Following cyanide exposure, wash the cells with PBS to remove extracellular cyanide.

• Add the aquacobalamin working solution (e.g., 500 µM) to the cells and incubate for a specific duration (e.g., 15-30 minutes) at 37°C.

• Cell Lysis and Analysis: After treatment, wash the cells again with PBS.

• Lyse the cells using a suitable lysis buffer.

• Analyze the cell lysate to quantify intracellular cyanide and the formation of cyanocobalamin using a validated method like HPLC.[8][9]

Quality Control

• Visual Inspection: Aquacobalamin solutions should be a clear, deep red. Any particulate matter or color change may indicate degradation or contamination.

• Spectrophotometry: The concentration of aquacobalamin solutions can be verified by measuring their absorbance at its characteristic wavelength maxima (around 351 nm and 525 nm).[2]

• HPLC Analysis: High-performance liquid chromatography (HPLC) is a reliable method to assess the purity and stability of aquacobalamin solutions and to quantify its conversion to other forms, such as cyanocobalamin.[6][10]

• pH Measurement: The pH of the prepared solutions should be monitored, as it is a critical factor for stability.[6]

• Sterility Testing: For cell culture applications, ensure the sterility of the prepared solutions by plating an aliquot on a nutrient agar (B569324) plate and incubating to check for microbial growth.

Mandatory Visualizations

Caption: Workflow for an in vitro cyanide detoxification assay.

Caption: Mechanism of cyanide detoxification by aquacobalamin.

References

• 1. researchgate.net [researchgate.net]
• 2. walshmedicalmedia.com [walshmedicalmedia.com]
• 3. Vitamins in cell culture media: Stability and stabilization strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. litfl.com [litfl.com]
• 5. Hydroxocobalamin - Medical Countermeasures Database - CHEMM [chemm.hhs.gov]
• 6. researchgate.net [researchgate.net]
• 7. Hydroxocobalamin association during cell culture results in pink therapeutic proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Complexation of intracellular cyanide by hydroxocobalamin using a human cellular model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Simultaneous determination of hydroxocobalamin and its cyanide complex cyanocobalamin in human plasma by high-performance liquid chromatography. Application to pharmacokinetic studies after high-dose hydroxocobalamin as an antidote for severe cyanide poisoning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. saspublishers.com [saspublishers.com]

Application Notes and Protocols for "Cold Trapping" with Excess Aquacobalamin to Mitigate Artifact Formation in Analyte Quantification

For Researchers, Scientists, and Drug Development Professionals

Introduction

The integrity of analytical data is paramount in scientific research and drug development. A significant challenge in achieving accurate and reproducible results is the formation of artifacts during sample collection, preparation, and analysis. These artifacts, which are molecules not originally present in the sample, can arise from the degradation of target analytes, side reactions with reagents, or interconversion of related compounds. This can lead to erroneous quantification and misinterpretation of experimental outcomes.

One promising strategy to mitigate the formation of specific types of artifacts is the "cold trapping" method. This technique involves the addition of a reactive scavenger molecule to the sample at a low temperature to selectively capture and sequester highly reactive species that could otherwise lead to artifact formation. This document outlines a protocol for utilizing excess aquacobalamin (B1421323) (a form of Vitamin B12) as a cold trapping agent. Aquacobalamin is particularly interesting due to the reactivity of its cobalt center, which can interact with and stabilize certain reactive functional groups.

These application notes provide a detailed, though theoretical, protocol for a "cold trapping" procedure using aquacobalamin, based on the principles of its chemical reactivity. It is intended to serve as a starting point for researchers to develop and validate their own specific applications.

Principle of Aquacobalamin-Based Cold Trapping

Aquacobalamin, also known as hydroxocobalamin, contains a trivalent cobalt ion (Co(III)) within a corrin (B1236194) ring. The cobalt center can coordinate with various ligands. The underlying principle of using excess aquacobalamin as a trapping agent is its ability to react with and form stable adducts with certain reactive molecules that may be present in a biological sample or generated during sample processing. For instance, aquacobalamin has been shown to form a stable complex with chlorite (B76162), a reactive oxygen species.[1][2] This suggests its potential to "trap" other reactive electrophiles or species that could otherwise degrade the analyte of interest or form artifacts.

The "cold" aspect of the protocol refers to performing the initial sample handling and trapping steps at low temperatures (e.g., on ice or at 4°C) to reduce the rate of enzymatic and chemical degradation of the target analytes before the trapping agent can effectively sequester the problematic reactive species.

Potential Applications

• Metabolomics: Quenching reactive metabolites to preserve the native metabolome.

• Drug Metabolism Studies: Preventing the degradation of labile drug metabolites.

• Biomarker Discovery: Stabilizing sensitive biomarkers in complex biological matrices like plasma or tissue homogenates.

• Redox Biology: Trapping reactive oxygen or nitrogen species to prevent oxidative damage to analytes.

Quantitative Data Summary

While a specific "cold trapping" protocol using excess aquacobalamin is not extensively documented, the following table summarizes relevant quantitative information gathered from related analytical methods for cobalamins, which can serve as a reference for concentration ranges.

Parameter	Value	Context	Source
Vitamin B12 Analogue Concentration	1 ng - 10,000 ng per 200 µL serum	Inhibition of endogenous binding proteins in a "no-boil" vitamin B12 assay.	[3]
Preferred Vitamin B12 Analogue Concentration	20 ng - 1000 ng per 200 µL serum	Optimized range for inhibiting endogenous binding proteins.	[3]
Methylcobalamin (MeCbl) Calibration Curve	0.5 - 2.0 µg/mL	RP-HPLC method for quantification of pregabalin (B1679071) and MeCbl.	[4]
MeCbl Limit of Quantification	0.40 µg/mL	RP-HPLC method for quantification of pregabalin and MeCbl.	[4]
2-Hydroxypropyl-cobalamin Limit of Quantitation	0.2 pg/µL (0.1 fmol/µL)	HPLC-ESI-MS/MS with selected ion recording.	[5]

Experimental Protocols

Protocol 1: General "Cold Trapping" of Reactive Species in Plasma Samples

This protocol provides a general workflow for the use of excess aquacobalamin to stabilize analytes in plasma samples prior to analysis.

Materials:

• Aquacobalamin hydrochloride (or other suitable salt)

• Phosphate-buffered saline (PBS), pH 7.4, chilled to 4°C

• Sample collection tubes containing appropriate anticoagulant (e.g., EDTA)

• Centrifuge capable of refrigeration

• Vortex mixer

• -80°C freezer

• Standard protein precipitation and sample extraction reagents (e.g., ice-cold acetonitrile, methanol)

Procedure:

• Preparation of Trapping Solution: Prepare a stock solution of aquacobalamin in chilled PBS. The final concentration to be used will need to be optimized for the specific application but can be guided by the values in the data table (e.g., starting with a concentration that results in a final sample concentration in the high ng/mL to low µg/mL range).

• Sample Collection: Collect whole blood in anticoagulant-containing tubes and immediately place them on ice.

• Plasma Separation: Within 30 minutes of collection, centrifuge the blood samples at 1,500 x g for 15 minutes at 4°C to separate the plasma.

• Cold Trapping:

  • Transfer the plasma to pre-chilled microcentrifuge tubes.

  • Add the aquacobalamin stock solution to the plasma to achieve the desired final concentration. A typical starting point could be a 1:10 dilution of a concentrated stock.

  • Gently vortex the mixture for 10 seconds.

  • Incubate the samples on ice for 15-30 minutes to allow for the trapping reaction to occur.

• Sample Processing:

  • Following the incubation, proceed immediately with your established downstream sample processing protocol (e.g., protein precipitation with 3 volumes of ice-cold acetonitrile).

  • Vortex thoroughly and centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.

• Analysis: Transfer the supernatant to a new tube for analysis by LC-MS, GC-MS, or another appropriate analytical technique.

• Controls: It is critical to include the following controls:

  • Control A (No Trap): A plasma sample processed identically but with the addition of PBS instead of the aquacobalamin solution.

  • Control B (Spiked Analyte): A plasma sample spiked with a known concentration of the analyte of interest, both with and without the aquacobalamin trap, to assess recovery and potential interference.

Visualizations

Caption: Artifact formation pathway vs. prevention by aquacobalamin trapping.

Caption: Step-by-step workflow for the cold trapping protocol.

Discussion and Considerations

• Optimization is Key: The protocol provided is a general template. The concentration of aquacobalamin, incubation time, and temperature should be empirically optimized for each specific application and analyte.

• Potential for Interference: The addition of a high concentration of aquacobalamin could potentially interfere with downstream analysis. It is crucial to assess for ion suppression/enhancement in mass spectrometry-based assays or interference with other detection methods. The use of stable isotope-labeled internal standards is highly recommended.

• Specificity of Trapping: Aquacobalamin will not be a universal trapping agent. Its effectiveness will depend on the chemical nature of the reactive species causing artifact formation.

• Validation: Any protocol employing this "cold trapping" method must be rigorously validated to demonstrate that it effectively reduces artifact formation without negatively impacting the quantification of the true analyte. This includes assessing analyte stability, recovery, and matrix effects.

By implementing and validating a "cold trapping" protocol with excess aquacobalamin, researchers may be able to significantly improve the quality and reliability of their analytical data for sensitive and reactive molecules.

References

• 1. The chlorite adduct of aquacobalamin: contrast with chlorite dismutase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The chlorite adduct of aquacobalamin: contrast with chlorite dismutase [ouci.dntb.gov.ua]
• 3. EP0076314A1 - SAMPLE PREPARATION FOR VITAMIN B12 AND / OR FOLATTEST. - Google Patents [patents.google.com]
• 4. austinpublishinggroup.com [austinpublishinggroup.com]
• 5. Determination of hydroxyalkyl derivatives of cobalamin (vitamin B12) using reversed phase high performance liquid chromatography with electrospray tandem mass spectrometry and ultraviolet diode array detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Aquacobalamin in Oxidative Stress Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aquacobalamin (B1421323), also known as hydroxocobalamin (B81358) or vitamin B12a, is a naturally occurring form of vitamin B12. Beyond its essential role as a cofactor for key enzymes, aquacobalamin has garnered significant interest for its potential therapeutic applications in conditions associated with oxidative stress. This is attributed to its ability to interact with and neutralize reactive oxygen species (ROS) and reactive nitrogen species (RNS), thereby mitigating cellular damage. These notes provide a comprehensive overview of the application of aquacobalamin in oxidative stress studies, including its mechanisms of action, quantitative effects, and detailed experimental protocols.

Mechanism of Action in Oxidative Stress

Aquacobalamin's protective effects against oxidative stress are multifaceted, involving direct scavenging of reactive species and modulation of key signaling pathways.

Direct Scavenging of Reactive Species:

• Superoxide (B77818) (O₂⁻): The reduced form of cobalamin, cob(II)alamin, which is intracellularly generated from aquacobalamin, is a potent scavenger of superoxide radicals.[1] The rate constant for this reaction is comparable to that of the antioxidant enzyme superoxide dismutase (SOD), making it a highly efficient mechanism for mitigating superoxide-induced damage.[1]

• Nitric Oxide (NO): Aquacobalamin directly binds to nitric oxide, a key signaling molecule that can contribute to oxidative and nitrosative stress at high concentrations.[2] This scavenging activity can prevent the formation of the highly reactive peroxynitrite radical.

Modulation of Cellular Signaling Pathways:

• NF-κB Pathway: Aquacobalamin has been shown to modulate the NF-κB signaling pathway, a central regulator of inflammation and cellular stress responses. By inhibiting the activation of NF-κB, aquacobalamin can suppress the expression of pro-inflammatory and pro-oxidant genes.

• Keap1-Nrf2 Pathway: Evidence suggests that cobalamins can activate the Keap1-Nrf2 antioxidant response pathway. Upon activation, the transcription factor Nrf2 translocates to the nucleus and initiates the expression of a suite of antioxidant and cytoprotective genes, including those encoding for enzymes like heme oxygenase-1 (HO-1), SOD, and catalase.

Data Presentation: Quantitative Effects of Cobalamins on Oxidative Stress Markers

The following tables summarize quantitative data from various studies investigating the effects of aquacobalamin and other forms of cobalamin on markers of oxidative stress.

Table 1: In Vitro Effects of Cobalamins on Oxidative Stress

Cell Type	Oxidative Stressor	Cobalamin Form & Concentration	Measured Parameter	Result	Citation(s)
Human Aortic Endothelial Cells (HAEC)	Homocysteine (Hcy)	Cyanocobalamin (B1173554) (10-50 nM)	Intracellular O₂⁻ levels	Prevented 1.6-fold increase	[3][4]
Human Aortic Endothelial Cells (HAEC)	Homocysteine (Hcy)	Cyanocobalamin (10-50 nM)	Cell Viability	Prevented 20% reduction	[3][4]
Human Aortic Endothelial Cells (HAEC)	Homocysteine (Hcy)	Cyanocobalamin (10-50 nM)	Apoptosis	Prevented 1.5-fold increase	[3][4]
Human Aortic Endothelial Cells (HAEC)	Paraquat	Cyanocobalamin (10 nM)	Intracellular O₂⁻ levels	Prevented 1.5-fold increase	[3][4]
Human Aortic Endothelial Cells (HAEC)	Paraquat	Cyanocobalamin (10 nM)	Cell Viability	Prevented 30% decrease	[3][4]
Human Larynx Carcinoma HEp-2 Cells	Dithiothreitol (DTT)	Aquacobalamin (25 µM)	Cytotoxicity (IC50)	IC50 of DTT decreased from 0.93 mM to 0.43 mM	[5]
Human Larynx Carcinoma HEp-2 Cells	N-acetylcysteine (NAC)	Aquacobalamin (25 µM)	Cytotoxicity (IC50)	IC50 of NAC was 1.51 mM	[5]
Human Larynx Carcinoma HEp-2 Cells	Glutathione (GSH)	Aquacobalamin (25 µM)	Cytotoxicity (IC50)	IC50 of GSH was 1.09 mM	[5]

Table 2: In Vivo Effects of Cobalamins on Oxidative Stress

Animal Model	Oxidative Stressor	Cobalamin Form & Dosage	Tissue/Organ	Measured Parameter	Result	Citation(s)
Mice	Paraquat (10 mg/kg)	Cyanocobalamin (1 mg/kg)	Hippocampus	ROS levels	Significantly decreased	[4][6]
Mice	Paraquat (10 mg/kg)	Cyanocobalamin (1 mg/kg)	Hippocampus	GSH levels	Significantly increased	[6]
Mice	Paraquat (10 mg/kg)	Cyanocobalamin (1 mg/kg)	Hippocampus	Caspase 3 activity	Significantly decreased	[6]
Rats	Isoniazid-induced hepatitis	Aquacobalamin	Blood Serum	Total Protein	Normalized levels	[7]
Rats	Isoniazid-induced hepatitis	Aquacobalamin	Blood Serum	Lipid Peroxidation	Significantly reduced	[7]

Signaling Pathway and Experimental Workflow Diagrams

Caption: Aquacobalamin's antioxidant signaling pathways.

References

• 1. Differences in the Formation of Reactive Oxygen Species and Their Cytotoxicity between Thiols Combined with Aqua- and Cyanocobalamins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hydroxocobalamin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Signal amplification in the KEAP1-NRF2-ARE antioxidant response pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of cyanocobalamin (vitamin B12) on paraquat-induced brain injury in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Reactivity of aquacobalamin and reduced cobalamin toward S-nitrosoglutathione and S-nitroso-N-acetylpenicillamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of cyanocobalamin (vitamin B12) on paraquat-induced brain injury in mice [ijbms.mums.ac.ir]
• 7. Reactivity of aquacobalamin and reduced cobalamin toward S-nitrosoglutathione and S-nitroso-N-acetylpenicillamine. | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for the Isolation of Aquacobalamin from Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aquacobalamin (B1421323), also known as hydroxocobalamin (B81358) or vitamin B12a, is a naturally occurring form of vitamin B12. It plays a crucial role in cellular metabolism and is a precursor to the active coenzyme forms, methylcobalamin (B1676134) and adenosylcobalamin. The isolation and quantification of aquacobalamin from biological matrices such as plasma, serum, and tissues are essential for various research applications, including diagnostics, drug development, and metabolic studies.

This document provides detailed protocols for the isolation of aquacobalamin from biological samples, focusing on three primary methodologies: Solid-Phase Extraction (SPE), Immunoaffinity Chromatography (IAC), and Protein Precipitation followed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). It is important to note that aquacobalamin is light-sensitive and can be converted from other forms of cobalamin during extraction procedures.[1][2] Therefore, all procedures should be performed in a dark or low-light environment to ensure the integrity of the analyte.

Experimental Protocols

Solid-Phase Extraction (SPE) Protocol for Aquacobalamin Isolation

Solid-phase extraction is a widely used technique for the selective adsorption of analytes from a complex matrix onto a solid sorbent. This method is effective for the cleanup and concentration of cobalamins from biological fluids.

Materials:

• Biological sample (e.g., plasma, serum)

• SPE cartridges (e.g., C18 or a specialized vitamin B12 column)

• Methanol (B129727) (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Deionized water

• Formic acid

• Centrifuge

• Vacuum manifold for SPE

Methodology:

• Sample Pre-treatment:

  • Centrifuge the biological sample (e.g., whole blood) to obtain plasma or serum.[3]

  • To 1 mL of plasma or serum, add a protein precipitation agent such as trichloroacetic acid or zinc sulfate (B86663) in methanol to remove proteins.[4]

  • Vortex the mixture and centrifuge at high speed (e.g., 10,000 x g) for 10 minutes.

  • Collect the supernatant for SPE.

• SPE Cartridge Conditioning:

  • Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water through the column.

• Sample Loading:

  • Load the pre-treated supernatant onto the conditioned SPE cartridge at a slow flow rate (approximately 1 mL/min).

• Washing:

  • Wash the cartridge with 5 mL of deionized water to remove any unbound interfering substances.

• Elution:

  • Elute the bound aquacobalamin from the cartridge using an appropriate solvent, such as a mixture of methanol and water or acetonitrile and water.[5] The optimal elution solvent may need to be determined empirically.

• Post-Elution Processing:

  • The eluate can be evaporated to dryness under a gentle stream of nitrogen and reconstituted in a suitable buffer for downstream analysis, such as HPLC or LC-MS/MS.

Immunoaffinity Chromatography (IAC) Protocol for High-Purity Aquacobalamin Isolation

Immunoaffinity chromatography utilizes monoclonal antibodies specific to vitamin B12, offering high selectivity and resulting in a very pure isolate. This method is particularly useful for isolating cobalamins from complex matrices like food and biological samples.[2][6]

Materials:

• Vitamin B12 Immunoaffinity Columns.[6]

• Biological sample (e.g., plasma, serum, tissue homogenate)

• Phosphate Buffered Saline (PBS), pH 7.4

• Elution buffer (e.g., a low pH buffer or a solution containing a denaturing agent, as recommended by the column manufacturer)

• Neutralization buffer (e.g., a high pH buffer to neutralize the eluate)

Methodology:

• Sample Preparation:

  • Prepare the biological sample as described in the SPE protocol (protein precipitation and clarification).

  • Adjust the pH of the supernatant to neutral (pH 7.0-7.5) with a suitable buffer.

• Column Equilibration:

  • Equilibrate the immunoaffinity column by passing PBS through it according to the manufacturer's instructions.

• Sample Application:

  • Apply the prepared sample to the column at a slow, controlled flow rate to ensure efficient binding of aquacobalamin to the antibodies.

• Washing:

  • Wash the column thoroughly with PBS to remove all non-specifically bound components.

• Elution:

  • Elute the bound aquacobalamin using the elution buffer. The specific elution conditions will depend on the antibody-antigen interaction and the column manufacturer's protocol.

• Neutralization:

  • Immediately neutralize the eluate with the neutralization buffer to preserve the integrity of the aquacobalamin.

Protein Precipitation and LC-MS/MS Analysis for Aquacobalamin Quantification

For the sensitive and specific quantification of aquacobalamin, a simple protein precipitation followed by direct analysis using LC-MS/MS is a common and effective approach.[7][8]

Materials:

• Plasma or serum sample

• Internal Standard (e.g., 13C-labeled cyanocobalamin)

• Precipitation solvent (e.g., methanol, acetonitrile, or a mixture thereof, often containing zinc sulfate)[4]

• Centrifuge

• LC-MS/MS system

Methodology:

• Sample Preparation:

  • To a microcentrifuge tube, add 100 µL of plasma or serum.

  • Add the internal standard solution.

  • Add the protein precipitation solvent (e.g., 300 µL of methanol containing zinc sulfate).[4]

  • Vortex vigorously for 1 minute.

• Centrifugation:

  • Centrifuge the mixture at high speed (e.g., 14,000 x g) for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer:

  • Carefully transfer the supernatant to a clean tube or an HPLC vial for analysis.

• LC-MS/MS Analysis:

  • Inject the supernatant into the LC-MS/MS system.

  • Chromatographic separation is typically achieved on a C18 column.

  • The mass spectrometer is operated in multiple reaction monitoring (MRM) mode for the specific detection and quantification of aquacobalamin and the internal standard.

Data Presentation

The following table summarizes quantitative data for the recovery of cobalamins from biological samples using various methods. It is important to note that recovery can be influenced by the specific matrix, the form of cobalamin, and the exact protocol used.

Isolation Method	Biological Matrix	Analyte	Recovery Rate (%)	Purity	Reference
Solid-Phase Extraction	Rat Plasma	Hydroxocobalamin	85-115%	Not Specified	[7]
Immunoaffinity Chromatography	Plant Samples	Total Vitamin B12	>95%	High	[2]
Protein Precipitation & LC-MS/MS	Human Serum	Total Vitamin B12	89.3–109.5%	Not Applicable	[8]
Solid-Phase Extraction	Seawater	Cyanocobalamin	72-112%	Not Specified	[9]

Visualizations

Caption: High-purity isolation of aquacobalamin via IAC.

Diagram 3: LC-MS/MS Quantification Workflow

Caption: Workflow for aquacobalamin quantification by LC-MS/MS.

References

• 1. scispace.com [scispace.com]
• 2. Isolation and analysis of vitamin B12 from plant samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development and validation of an LC-MS/MS method for determination of B vitamins and some its derivatives in whole blood - PMC [pmc.ncbi.nlm.nih.gov]
• 4. [Comparative study of biological methods of determination of vitamin B12] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. journals.plos.org [journals.plos.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. biorxiv.org [biorxiv.org]

Application Notes: Aquacobalamin in Cyanide Poisoning Research Models

Introduction

Cyanide is a potent and rapidly acting poison that induces cellular hypoxia by inhibiting the mitochondrial electron transport chain.[1][2] Specifically, cyanide binds to the ferric iron (Fe³⁺) in cytochrome c oxidase (Complex IV), effectively halting aerobic respiration and forcing cells into anaerobic metabolism.[2][3] This leads to a rapid accumulation of lactic acid, cellular anoxia, and, without swift intervention, death.[2] Aquacobalamin (B1421323) (hydroxocobalamin, a form of Vitamin B12) serves as a critical antidote. Its efficacy is rooted in the high affinity of its cobalt ion for the cyanide ligand.[4][5] This application note provides a summary of quantitative data, detailed experimental protocols, and visualizations of the mechanisms and workflows relevant to the use of aquacobalamin in preclinical cyanide poisoning research.

Mechanism of Action

The primary mechanism of aquacobalamin as a cyanide antidote is direct chelation. Each molecule of aquacobalamin can bind one cyanide ion. The cobalt ion in aquacobalamin displaces its hydroxyl group (-OH) for a cyanide ion (CN⁻), forming the stable, non-toxic compound cyanocobalamin (B1173554) (Vitamin B12).[1][4] This newly formed complex is then readily excreted in the urine.[4][6] This action effectively sequesters cyanide from its mitochondrial target, restoring the function of the electron transport chain and cellular respiration.[2]

Caption: Mechanism of aquacobalamin in detoxifying cyanide.

Quantitative Data from Preclinical Research Models

The efficacy of aquacobalamin has been quantified in various animal models, most notably in canine and swine models, which are considered physiologically relevant to humans.[7] These studies provide critical data on survival rates, hemodynamic stability, and metabolic recovery following cyanide exposure.

Table 1: Efficacy of Aquacobalamin in a Canine Model of Acute Cyanide Poisoning

Treatment Group	Dose (mg/kg)	Number of Animals (n)	Survival Rate (at Day 14)	Mortality Rate	Source
Saline Vehicle	N/A	17	18%	82%	[8]
Aquacobalamin	75	19	79%	21%	[1][8]
Aquacobalamin	150	18	100%	0%	[1][8]

Table 2: Hemodynamic and Metabolic Parameters in a Swine Model of Severe Cyanide Toxicity

Treatment Group	Time to Hypotension (min)	Cyanide Dose at Hypotension (mg/kg)	Mean Blood Cyanide (µg/mL)	Mean Blood Lactate (B86563) (mmol/L)	Mortality Rate (at 60 min)	Source
Sodium Thiosulfate (413 mg/kg)	28	5.0	3.7	8.2	100% (12/12)	[1]
Aquacobalamin (150 mg/kg)	25	4.7	3.2	7.0	8.3% (1/12)	[1]
Aquacobalamin + Sodium Thiosulfate	33	5.6	3.8	8.3	16.7% (2/12)	[1]

Experimental Protocols

Reproducible animal models are essential for evaluating the efficacy of cyanide antidotes.[9][10] The following protocols are based on methodologies reported in the literature for canine and other large animal models.

Protocol 1: Induction of Cyanide Poisoning in a Canine Model

This protocol is designed to induce a lethal level of cyanide toxicity in a controlled setting to test antidote efficacy.

Materials:

• Potassium cyanide (KCN) or Sodium Cyanide (NaCN)

• Sterile saline or Lactated Ringer's solution for dilution

• Anesthetized and ventilated adult beagle dogs

• Infusion pump

• Physiological monitoring equipment (ECG, blood pressure, respiratory rate)

Procedure:

• Animal Preparation: Anesthetize adult beagle dogs and establish mechanical ventilation with 100% oxygen.[8] Place intravenous catheters for cyanide infusion, antidote administration, and blood sampling.

• Cyanide Infusion: Prepare a solution of potassium cyanide. A typical infusion rate is 0.4 mg/kg/min.[8]

• Induction of Apnea (B1277953): Continuously infuse the cyanide solution until the onset of apnea (cessation of breathing).[8]

• Lethal Exposure Confirmation: Continue the infusion for a fixed period post-apnea (e.g., 3 minutes) to ensure a lethal exposure has been delivered.[8]

• Initiate Antidote Protocol: Immediately following the cyanide infusion, begin the administration of the test antidote (aquacobalamin) or vehicle control as described in Protocol 2.

Protocol 2: Administration of Aquacobalamin

This protocol details the preparation and administration of aquacobalamin as a therapeutic agent following cyanide exposure.

Materials:

• Lyophilized aquacobalamin (e.g., Cyanokit)

• 100 mL Lactated Ringer's (LR) or 0.9% saline solution[11]

• Intravenous infusion set

Procedure:

• Reconstitution: Reconstitute each 2.5 g vial of lyophilized aquacobalamin with 100 mL of LR, resulting in a concentration of 25 mg/mL.[11] Gently swirl the vial to dissolve the powder; do not shake.

• Dose Calculation: Calculate the required volume based on the animal's weight and the target dose (e.g., 75 mg/kg or 150 mg/kg).[8]

• Administration: Administer the calculated dose as a slow intravenous infusion over a period of 7.5 to 15 minutes.[8][11]

• Monitoring: Throughout the infusion and post-administration period, continuously monitor vital signs, including blood pressure, heart rate, and respiratory function.[8] Note any adverse reactions such as changes in skin color (reddish discoloration is a known, benign side effect) or hypertensive events.[12][13]

Protocol 3: Sample Collection and Analysis

This protocol outlines the collection of blood samples for measuring key biomarkers of cyanide toxicity and treatment efficacy.

Materials:

• Blood collection tubes (e.g., heparinized tubes for blood gas and cyanide levels)

• Centrifuge

• Laboratory analysis equipment for cyanide, lactate, and blood gases

Procedure:

• Baseline Sample: Before inducing cyanide poisoning, collect a pre-treatment blood sample to establish baseline levels for lactate and other relevant parameters.[11]

• Post-Exposure/Pre-Treatment Sample: If the experimental design allows, collect a blood sample immediately after the cyanide infusion is complete and before the antidote is administered.

• Post-Antidote Samples: Collect serial blood samples at defined time points following the administration of aquacobalamin (e.g., 15, 30, 60 minutes, and 4 hours post-infusion).

• Analysis:

  • Cyanide Levels: Analyze whole blood for cyanide concentrations to determine the extent of exposure and the clearing effect of the antidote.[1]

  • Lactate Levels: Measure blood lactate as a key indicator of anaerobic metabolism and the restoration of aerobic respiration.[3] A lactate level above 8 mmol/L is often considered an indicator of significant cyanide toxicity.[14]

  • Blood Gases: Analyze arterial blood gases to assess for metabolic acidosis (low pH, low bicarbonate) and monitor oxygenation status.[3]

Visualized Experimental Workflow and Signaling Pathway

Caption: A typical experimental workflow for preclinical evaluation.

Caption: Cyanide's impact on cellular respiration and aquacobalamin's intervention.

References

• 1. Hydroxocobalamin - Medical Countermeasures Database - CHEMM [chemm.hhs.gov]
• 2. Hydroxocobalamin: Turning Cyanide into Vitamin B12 | Emergency Physicians Monthly [epmonthly.com]
• 3. Acute Cyanide Poisoning: Hydroxocobalamin and Sodium Thiosulfate Treatments with Two Outcomes following One Exposure Event - PMC [pmc.ncbi.nlm.nih.gov]
• 4. droracle.ai [droracle.ai]
• 5. ema.europa.eu [ema.europa.eu]
• 6. Cyanide Poisoning in Animals - Toxicology - MSD Veterinary Manual [msdvetmanual.com]
• 7. A Review on Ingested Cyanide: Risks, Clinical Presentation, Diagnostics, and Treatment Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Efficacy of hydroxocobalamin for the treatment of acute cyanide poisoning in adult beagle dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A reproducible nonlethal animal model for studying cyanide poisoning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. miemss.org [miemss.org]
• 12. researchgate.net [researchgate.net]
• 13. Hydroxocobalamin for severe acute cyanide poisoning by ingestion or inhalation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Aquacobalamin as a Precursor for Enzymatic Synthesis of Adenosylcobalamin (AdoCbl) and Methylcobalamin (MeCbl): Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the enzymatic synthesis of the two active coenzyme forms of vitamin B12, adenosylcobalamin (AdoCbl) and methylcobalamin (B1676134) (MeCbl), using aquacobalamin (B1421323) (also known as hydroxocobalamin) as the precursor. This document includes detailed experimental protocols, quantitative data, and visual representations of the enzymatic pathways and workflows.

Introduction

Aquacobalamin, a form of vitamin B12 where a water or hydroxyl group is coordinated to the cobalt atom, serves as a readily available and stable precursor for the in vivo and in vitro synthesis of the biologically active forms, AdoCbl and MeCbl.[1][2][3] These coenzymes are crucial for fundamental metabolic processes. AdoCbl is a cofactor for methylmalonyl-CoA mutase, essential for the metabolism of odd-chain fatty acids and certain amino acids, while MeCbl is required by methionine synthase for the remethylation of homocysteine to methionine, a key step in the one-carbon metabolism pathway.[4][5] Deficiencies in these coenzymes can lead to serious hematological and neurological disorders.

The enzymatic synthesis of AdoCbl and MeCbl from aquacobalamin offers a biologically relevant and specific method for producing these vital cofactors for research, therapeutic, and diagnostic applications. The synthesis involves a series of reduction and transfer reactions catalyzed by specific enzymes.

Enzymatic Synthesis Pathways

The conversion of aquacobalamin (a Co(III) state) to AdoCbl and MeCbl requires a two-step reduction of the cobalt ion to a highly reactive Co(I) state. This reduction is carried out by one or more cobalamin reductase enzymes.

AdoCbl Synthesis: The synthesis of adenosylcobalamin involves two key enzymatic steps following the initial reduction of aquacobalamin. First, a cobalamin reductase reduces the Co(III) of aquacobalamin to Co(II) and subsequently to the Co(I) state. Following this, ATP:corrinoid adenosyltransferase catalyzes the transfer of an adenosyl group from ATP to the reduced cob(I)alamin, forming the characteristic cobalt-carbon bond of AdoCbl.[6]

MeCbl Synthesis: The pathway to methylcobalamin also begins with the reduction of aquacobalamin to cob(I)alamin. The reduced cobalamin then serves as a substrate for methionine synthase, which catalyzes the transfer of a methyl group from 5-methyltetrahydrofolate to cob(I)alamin, generating methylcobalamin.[4] Methionine synthase reductase is crucial for maintaining the active state of methionine synthase.[7]

Data Presentation

The following table summarizes key quantitative data related to the enzymatic synthesis of AdoCbl and MeCbl.

Parameter	AdoCbl Synthesis	MeCbl Synthesis	Reference(s)
Precursor	Aquacobalamin (Hydroxocobalamin)	Aquacobalamin (Hydroxocobalamin)	[1][3]
Key Enzymes	Cobalamin Reductase, ATP:Corrinoid Adenosyltransferase	Cobalamin Reductase, Methionine Synthase, Methionine Synthase Reductase	[4][6][7]
Co-substrates	ATP, NADH/NADPH	5-methyltetrahydrofolate, S-adenosylmethionine (catalytic), NADH/NADPH	[4][6]
Typical In Vitro Yield	417.41 µg/L (in a cell-free system from 5-ALA)	Not explicitly quantified in the provided results	[8]
Enzyme Kinetics (Human Recombinant)	Kact (MSR for MS): 71 nM	Kact (MSR for MS): 71 nM	[4]

Experimental Protocols

The following protocols provide a general framework for the expression and purification of the required recombinant human enzymes and the subsequent enzymatic synthesis of AdoCbl and MeCbl from aquacobalamin. Optimization may be required for specific experimental setups.

Protocol 1: Expression and Purification of Recombinant Human Enzymes

This protocol describes the general steps for producing and purifying recombinant human methionine synthase (MS), methionine synthase reductase (MSR), and ATP:corrinoid adenosyltransferase (ATR) using an E. coli expression system.

1. Gene Synthesis and Cloning:

• Synthesize human MTR, MTRR, and MMAB (encoding MS, MSR, and ATR respectively) genes with codon optimization for E. coli expression.

• Clone the synthesized genes into a suitable expression vector (e.g., pGEX or pET series) containing an affinity tag (e.g., GST or His-tag) for purification.

2. Protein Expression:

• Transform the expression constructs into a suitable E. coli expression strain (e.g., BL21(DE3)).

• Grow the transformed cells in LB broth containing the appropriate antibiotic at 37°C to an OD600 of 0.6-0.8.

• Induce protein expression by adding IPTG to a final concentration of 0.1-1 mM and incubate for a further 4-16 hours at a reduced temperature (e.g., 18-25°C) to enhance protein solubility.

• Harvest the cells by centrifugation and store the cell pellets at -80°C.

3. Protein Purification:

• Resuspend the cell pellets in lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10% glycerol, 1 mM DTT, and protease inhibitors).

• Lyse the cells by sonication or high-pressure homogenization.

• Clarify the lysate by centrifugation.

• Apply the clarified lysate to an appropriate affinity chromatography column (e.g., Glutathione-Sepharose for GST-tagged proteins or Ni-NTA agarose (B213101) for His-tagged proteins).

• Wash the column extensively with wash buffer to remove unbound proteins.

• Elute the bound protein using an appropriate elution buffer (e.g., containing reduced glutathione (B108866) or imidazole).

• If necessary, remove the affinity tag by enzymatic cleavage (e.g., with thrombin or TEV protease).

• Perform further purification steps such as ion-exchange and size-exclusion chromatography to achieve high purity.

• Analyze the purity of the final protein fractions by SDS-PAGE.

• Determine the protein concentration using a standard method (e.g., Bradford assay or measuring absorbance at 280 nm).

Protocol 2: Enzymatic Synthesis of Adenosylcobalamin (AdoCbl)

This protocol describes a two-step enzymatic reaction for the synthesis of AdoCbl from aquacobalamin.

1. Reduction of Aquacobalamin:

• In an anaerobic environment (e.g., in a glove box or using degassed solutions), prepare a reaction mixture containing:

  • 100 µM Aquacobalamin

  • 50 mM Tris-HCl pH 7.5

  • 1-5 µM recombinant human Cobalamin Reductase (e.g., MSR)

  • 1 mM NADH or NADPH

• Incubate the reaction mixture at 37°C for 30-60 minutes to ensure complete reduction of Co(III) to Co(I).

2. Adenosylation of Cob(I)alamin:

• To the reaction mixture from the previous step, add the following components:

  • 2-10 µM recombinant human ATP:Corrinoid Adenosyltransferase

  • 5 mM ATP

  • 5 mM MgCl2

• Continue the incubation at 37°C for 1-2 hours.

• Monitor the reaction progress by observing the color change from the brownish-red of aquacobalamin to the characteristic cherry-red of AdoCbl.

3. Purification and Characterization of AdoCbl:

• Terminate the reaction by adding an equal volume of cold ethanol (B145695) to precipitate the enzymes.

• Centrifuge to remove the precipitated protein.

• Purify the AdoCbl from the supernatant using a C18 solid-phase extraction cartridge.

• Analyze the purified AdoCbl by:

  • UV-Vis Spectroscopy: Confirm the identity of AdoCbl by its characteristic absorption spectrum with a peak around 525 nm.[9]

  • HPLC: Separate and quantify the AdoCbl using a C18 column with a suitable mobile phase (e.g., a gradient of methanol (B129727) in water). AdoCbl typically has a distinct retention time compared to other cobalamins.[1]

Protocol 3: Enzymatic Synthesis of Methylcobalamin (MeCbl)

This protocol describes the enzymatic synthesis of MeCbl from aquacobalamin in a coupled reaction.

1. Reaction Setup:

• In an anaerobic and light-protected environment, prepare a reaction mixture containing:

  • 100 µM Aquacobalamin

  • 50 mM Potassium Phosphate buffer pH 7.2

  • 1-5 µM recombinant human Methionine Synthase

  • 1-5 µM recombinant human Methionine Synthase Reductase

  • 1 mM NADH or NADPH

  • 200 µM 5-methyltetrahydrofolate

  • 10 µM S-adenosylmethionine (catalytic amount)

  • 1 mM DTT

2. Incubation:

• Incubate the reaction mixture at 37°C for 2-4 hours.

• The reaction can be monitored by measuring the formation of methionine from homocysteine using a suitable assay.

3. Purification and Characterization of MeCbl:

• Purify the synthesized MeCbl using the same procedure as described for AdoCbl (Protocol 2, Step 3).

• Analyze the purified MeCbl by:

  • UV-Vis Spectroscopy: MeCbl exhibits a characteristic absorption spectrum with a peak around 520 nm.[10]

  • HPLC: MeCbl can be separated and quantified by reverse-phase HPLC, where it will have a different retention time from aquacobalamin and AdoCbl.[1]

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Enzymatic synthesis pathway of Adenosylcobalamin (AdoCbl) from Aquacobalamin.

Caption: Enzymatic synthesis pathway of Methylcobalamin (MeCbl) from Aquacobalamin.

Caption: General experimental workflow for enzymatic synthesis of AdoCbl and MeCbl.

References

• 1. researchgate.net [researchgate.net]
• 2. Vitamin B12 - Wikipedia [en.wikipedia.org]
• 3. Novel Method for the Synthesis of Hydroxycobalamin[c-lactam] and Its Impact on Melanoma Cells In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Human methionine synthase reductase is a molecular chaperone for human methionine synthase [pubmed.ncbi.nlm.nih.gov]
• 5. Cobalamin biosynthesis - Wikipedia [en.wikipedia.org]
• 6. Multiple Roles of ATP:Cob(I)alamin Adenosyltransferases in the Conversion of B12 to Coenzyme B12 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. A synthetic cell-free 36-enzyme reaction system for vitamin B12 production - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Application Note: Identification and Quantification of Aquacobalamin using Liquid Chromatography-Mass Spectrometry (LC-MS)

Abstract

Aquacobalamin (B1421323), a form of vitamin B12, plays a crucial role in various biological processes. Its accurate identification and quantification are vital for research, clinical diagnostics, and pharmaceutical quality control. This application note details a robust and sensitive method for the analysis of aquacobalamin using Liquid Chromatography-Mass Spectrometry (LC-MS). The protocol provides a comprehensive workflow from sample preparation to data acquisition and analysis, suitable for researchers, scientists, and drug development professionals.

Introduction

Vitamin B12 exists in several forms, known as cobalamins, which differ in the axial ligand attached to the central cobalt atom. Aquacobalamin ([H₂O-Cbl]⁺) is a physiologically active form and a precursor to the coenzymes methylcobalamin (B1676134) and adenosylcobalamin. In aqueous solutions, aquacobalamin exists in equilibrium with its conjugate base, hydroxocobalamin (B81358) (OHCbl). Under the acidic conditions typically used in reversed-phase LC-MS, hydroxocobalamin is the predominant species detected. Therefore, the methodology presented here focuses on the detection of hydroxocobalamin as a proxy for aquacobalamin. LC-MS offers high sensitivity and selectivity, making it an ideal technique for the analysis of trace levels of cobalamins in complex matrices.[1][2]

Experimental Workflow

The overall experimental workflow for the LC-MS analysis of aquacobalamin is depicted below. It involves sample preparation, including extraction and purification, followed by chromatographic separation and mass spectrometric detection.

Caption: Experimental workflow for aquacobalamin analysis.

Protocols

Sample Preparation

Sample preparation is a critical step to ensure accurate and reproducible results. The following protocol is a general guideline and may need to be optimized for specific sample matrices. It is crucial to protect samples from light throughout the preparation process, as cobalamins are light-sensitive, which can lead to a significant decrease in the detected amount.[1][2]

Materials:

• Extraction Buffer: 8.3 mM sodium hydroxide (B78521) and 20.7 mM acetic acid, pH 4.5[1]

• Solid-Phase Extraction (SPE) C18 columns[1]

• Immunoaffinity columns (optional, for higher specificity)[1]

• Methanol (B129727)

• Ultrapure water

• Centrifuge

• Nitrogen evaporator

Procedure:

• Extraction:

  • For liquid samples (e.g., plasma, cell culture supernatant), proceed to purification.

  • For solid or semi-solid samples (e.g., tissues, fermentation biomass), suspend a known amount of the sample in the extraction buffer.[1]

  • Vortex thoroughly and heat in a boiling water bath for 15 minutes to extract the cobalamins.[1]

  • Cool the samples in an ice bath and centrifuge at 6900 x g for 10 minutes.[1]

  • Collect the supernatant.

• Purification (SPE):

  • Condition a C18 SPE column with methanol followed by ultrapure water.

  • Load the extracted supernatant onto the column.

  • Wash the column with ultrapure water to remove interfering substances.

  • Elute the cobalamins with methanol.

  • For enhanced purity, an immunoaffinity column specific for vitamin B12 can be used prior to or after SPE.[1]

• Solvent Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 37°C.[1]

  • Reconstitute the residue in a known volume of the initial mobile phase (e.g., 90% mobile phase A).[1]

  • Filter the reconstituted sample through a 0.22 µm syringe filter before injection into the LC-MS system.[1]

LC-MS/MS Analysis

Instrumentation:

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• A tandem mass spectrometer equipped with an electrospray ionization (ESI) source.

Liquid Chromatography Conditions:

Parameter	Value	Reference
Column	Atlantis C18, 2.1 x 150 mm, 3.5 µm	[3]
Mobile Phase A	Water with 0.1% formic acid	[4]
Mobile Phase B	Acetonitrile with 0.1% formic acid	[4]
Gradient	0-2 min: 10% B; 3-4.5 min: 70% B; 4.6-6 min: 100% B; 6.1-8 min: 10% B	[1]
Flow Rate	0.250 mL/min	[1]
Column Temperature	35°C	[1]
Injection Volume	1-10 µL	[1][3]

Mass Spectrometry Conditions:

Parameter	Value	Reference
Ionization Mode	Electrospray Ionization (ESI), Positive	[1]
Scan Type	Multiple Reaction Monitoring (MRM)	[1]
Source Temperature	130°C	[4]
Desolvation Temperature	600°C	[4]
Cone Voltage	Optimized for hydroxocobalamin	[3][5]
Collision Gas	Argon	[6]

MRM Transitions for Hydroxocobalamin (OHCbl):

Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Reference
664.7	147.3	Optimized	[7]
664.7	359.2	Optimized	[7]

Quantitative Data Summary

The following tables summarize the quantitative performance of LC-MS methods for the analysis of different forms of vitamin B12, including hydroxocobalamin.

Table 1: Linearity and Limits of Detection

Compound	Linear Range (ng/mL)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
Hydroxocobalamin (OHCbl)	0.1 - 400.0	~0.01 ng/mL	~0.03 ng/mL	[1]
Cyanocobalamin (B1173554) (CNCbl)	5 - 4000 ppb	2 ppb	5 ppb	[3][5]
Methylcobalamin (MeCbl)	0.1 - 400.0	~0.01 ng/mL	~0.03 ng/mL	[1]
Adenosylcobalamin (AdoCbl)	0.1 - 400.0	~0.01 ng/mL	~0.03 ng/mL	[1]

Table 2: Precision of the Method

Compound	Concentration	Within-day CV (%)	Between-day CV (%)	Reference
Hydroxocobalamin (HOCbl)	500.0 µmole/L	4.3	6.4	[7]
Cyanocobalamin (CNCbl)	100.0 µmole/L	5.5	5.7	[7]

Cobalamin Forms and Interconversion

The diagram below illustrates the common forms of cobalamin and their relationship, highlighting the central role of the corrin (B1236194) ring and the variable axial ligands. Aquacobalamin is in equilibrium with hydroxocobalamin.

Caption: Different forms of cobalamin.

Conclusion

The described LC-MS method provides a sensitive, selective, and reliable approach for the identification and quantification of aquacobalamin (measured as hydroxocobalamin). The detailed protocol for sample preparation and the optimized LC-MS/MS parameters can be readily implemented in research and quality control laboratories. The high sensitivity of this method makes it particularly suitable for the analysis of low-level aquacobalamin in various biological and pharmaceutical matrices.

References

• 1. mdpi.com [mdpi.com]
• 2. Simultaneous Determination of Three Active Forms of Vitamin B12 In Situ Produced During Fermentation by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. waters.com [waters.com]
• 4. kheal.github.io [kheal.github.io]
• 5. waters.com [waters.com]
• 6. Human vitamin B12 absorption measurement by accelerator mass spectrometry using specifically labeled 14C-cobalamin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Liquid chromatographic mass spectrometric (LC/MS/MS) determination of plasma hydroxocobalamin and cyanocobalamin concentrations after hydroxocobalamin antidote treatment for cyanide poisoning - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Radiolabeled Aquacobalamin in Cellular Uptake and Trafficking Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aquacobalamin (B1421323), a form of vitamin B12 (cobalamin, Cbl), is a critical micronutrient essential for fundamental cellular processes, including DNA synthesis and cellular metabolism.[1] Its transport from the bloodstream into the cell is a complex, multi-step process facilitated by specific binding proteins and receptors.[2] Understanding the dynamics of this pathway is crucial for research in nutrition, drug delivery, and inborn errors of metabolism.

Radiolabeling of aquacobalamin provides a powerful and direct method for tracing its journey into and within the cell. By using isotopes such as Cobalt-57 (⁵⁷Co) or Zirconium-89 (⁸⁹Zr), researchers can quantitatively measure uptake rates, determine subcellular localization, and elucidate the kinetics of its intracellular trafficking and processing.[3][4] These application notes provide an overview of the cellular pathway and detailed protocols for conducting uptake and trafficking studies using radiolabeled aquacobalamin.

Application Notes

The Cellular Pathway of Cobalamin Uptake and Trafficking

The cellular uptake of cobalamin is a receptor-mediated endocytic process.[3] In the bloodstream, cobalamin is bound to the transport protein transcobalamin (TC).[5][6] The TC-cobalamin complex (holo-TC) is the form recognized by cells for uptake.

The key steps are as follows:

• Binding: The holo-TC complex binds with high affinity to the transcobalamin receptor (TC-R), also known as CD320, on the cell surface.[3][7]

• Endocytosis: Upon binding, the entire TC-Cbl-CD320 complex is internalized into the cell via endocytosis, forming an endosome.[5][8]

• Lysosomal Trafficking: The endosome matures and fuses with a lysosome. Inside the acidic environment of the lysosome, the TC protein is degraded, releasing the free cobalamin.[1][9]

• Lysosomal Export: The free cobalamin is then transported out of the lysosome into the cytoplasm. This step is facilitated by specific lysosomal membrane proteins, such as ABCD4 and LMBD1.[10][11][12]

• Cytoplasmic Conversion: Once in the cytoplasm, cobalamin is converted into its two active coenzyme forms: methylcobalamin (B1676134) (in the cytoplasm) and adenosylcobalamin (in the mitochondria).[7][13]

Any excess, unprocessed cobalamin can be shuttled out of the cell via an efflux system involving the ABCC1 transporter.[3]

Caption: Cellular uptake and trafficking pathway of Aquacobalamin.

Data Presentation

Quantitative analysis using radiolabeled aquacobalamin allows for precise measurement of uptake and processing kinetics. The following tables summarize representative data from studies using different radiolabeled cobalamin analogs.

Table 1: Cellular Uptake of ⁸⁹Zr-Cobalamin in MDA-MB-453 Breast Cancer Cells. This table presents the temperature-dependent and competitive uptake of ⁸⁹Zr-Cobalamin, demonstrating that the process is an active, receptor-mediated mechanism.[4]

Time Point	Incubation Temp.	Uptake (cpm/10⁵ cells)	Uptake with Excess Unlabeled Cbl (cpm/10⁵ cells)
1 hour	37 °C	144 ± 20	30 ± 9 (approx.)
1 hour	4 °C	36 ± 12	Not Reported
4 hours	37 °C	210 ± 64	40 ± 10 (approx.)
4 hours	4 °C	30 ± 9	Not Reported
24 hours	37 °C	304 ± 25	50 ± 12 (approx.)*
24 hours	4 °C	83 ± 15	Not Reported
Values are estimated from graphical data presented in the source study.[4]

Table 2: Comparison of Intracellular Processing and Efflux for Hydroxocobalamin (B81358) (HOCbl) vs. Cyanocobalamin (CNCbl). This data, derived from a kinetic model, highlights the faster processing and lower efflux rate of hydroxocobalamin (a form of aquacobalamin) compared to cyanocobalamin, leading to more efficient cellular accumulation.[13][14]

Parameter	Hydroxocobalamin (HOCbl)	Cyanocobalamin (CNCbl)	Fold Difference
Intracellular Processing Rate	Faster	Slower	~6x faster for HOCbl
Detachment/Efflux Rate from Cell	Lower	Higher	~4x higher for CNCbl
Resulting Cellular Accumulation	~2x Faster	Slower

Experimental Protocols

Protocol 1: Preparation of Radiolabeled Aquacobalamin-Transcobalamin Complex

To study cellular uptake, aquacobalamin must first be radiolabeled and then bound to its transport protein, transcobalamin (TC). This protocol provides a general workflow. The choice of radionuclide (e.g., ⁵⁷Co, ⁸⁹Zr) will depend on the specific experimental goals and available detection equipment.

Materials:

• Aquacobalamin (or a derivative for conjugation)

• Radionuclide (e.g., [⁵⁷Co]Cl₂ or ⁸⁹Zr-oxalate)

• Chelator such as desferrioxamine (DFO) if using ⁸⁹Zr[4]

• Reaction buffers (e.g., saline, carbonate buffer)

• Purified apotranscobalamin (TC without Cbl bound)

• Size-exclusion chromatography columns (e.g., PD-10)

• Instant thin-layer chromatography (iTLC) system for quality control

Procedure:

• Radiolabeling of Cobalamin:

  • For ⁵⁷Co: Cobalt-57 can be incorporated directly into the cobalamin structure, often performed by a commercial supplier or specialized radiochemistry facility.

  • For ⁸⁹Zr: A chelator (e.g., DFO) is first covalently conjugated to a modified cobalamin molecule. The Cbl-DFO conjugate is then incubated with pH-adjusted ⁸⁹Zr-oxalate (pH 7-7.5) for 20-30 minutes at room temperature.[4]

• Quality Control: Confirm the radiolabeling efficiency using iTLC. For ⁸⁹Zr-Cbl, a radiochemical purity of >95% is desirable.[4]

• Purification (if necessary): Purify the radiolabeled cobalamin from free radionuclide using an appropriate chromatography method.

• Complex Formation: Incubate the purified radiolabeled aquacobalamin with a slight molar excess of apotranscobalamin in a suitable buffer (e.g., PBS) for 1 hour at 37°C. This allows for the formation of the radiolabeled holo-TC complex.

• Final Purification: Separate the newly formed holo-TC complex from any remaining unbound radiolabeled cobalamin using a size-exclusion column. The larger holo-TC complex will elute first.

• Quantification: Measure the radioactivity of the final product using a gamma counter or dose calibrator to determine the specific activity (e.g., in mCi/µmol).

Protocol 2: In Vitro Cellular Uptake Assay

This protocol details the steps to measure the uptake of radiolabeled aquacobalamin into cultured cells.[3][4]

Caption: Experimental workflow for an in vitro cellular uptake assay.

Procedure:

• Cell Culture: Seed adherent cells in 6-well plates (e.g., 0.2-0.5 x 10⁶ cells/well) and allow them to attach overnight.[15] For suspension cells, use appropriate culture flasks at a density of 0.5-1.0 x 10⁶ cells/mL.[3]

• Preparation: On the day of the experiment, prepare the radiolabeled holo-TC complex in serum-free culture medium to the desired final concentration (e.g., 10,000-20,000 CPM per mL).

• Controls: Prepare parallel wells for controls:

  • Competition: Add a 200-fold molar excess of unlabeled holo-TC along with the radiolabeled complex to demonstrate receptor specificity.[4]

  • Temperature: To distinguish between binding (occurs at 4°C) and internalization (requires 37°C), run a parallel experiment at 4°C.[3]

• Incubation: Aspirate the growth medium from the cells, wash once with PBS, and add the medium containing the radiolabeled complex (and controls). Incubate for the desired time points (e.g., 1, 4, 24 hours).

• Washing: To stop the uptake, place the plates on ice. Aspirate the radioactive medium and wash the cells three times with ice-cold PBS to remove all unbound radioactivity.

• Cell Lysis: Lyse the cells by adding a suitable lysis buffer (e.g., 0.5 mL of 0.1 M NaOH or a buffer compatible with protein assay) to each well.

• Quantification: Transfer the cell lysate from each well into a gamma counting tube. Measure the radioactivity in a gamma counter.

• Normalization: Determine the protein concentration or cell count for each sample to normalize the radioactivity measurements (e.g., CPM per mg protein or CPM per 10⁵ cells).

Protocol 3: Subcellular Trafficking Analysis via Fractionation

This protocol allows for the investigation of where radiolabeled aquacobalamin localizes within the cell over time (e.g., lysosomes, mitochondria, cytosol).

References

• 1. Age-related lysosomal dysfunction: an unrecognized roadblock for cobalamin trafficking? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cellular uptake of cobalamin: transcobalamin and the TCblR/CD320 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cellular Uptake of Cobalamin: Transcobalamin and the TCblR/CD320 Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 89Zr-Cobalamin PET Tracer: Synthesis, Cellular Uptake, and Use for Tumor Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Transcobalamin II and the membrane receptor for the transcobalamin II-cobalamin complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. RECEPTOR-MEDIATED ENDOCYTOSIS OF COBALAMIN (VITAMIN B12) | Annual Reviews [annualreviews.org]
• 7. mdpi.com [mdpi.com]
• 8. Receptor-mediated endocytosis of cobalamin (vitamin B12) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Defect in vitamin B12 release from lysosomes: newly described inborn error of vitamin B12 metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The lysosomal protein ABCD4 can transport vitamin B12 across liposomal membranes in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Identification of a putative lysosomal cobalamin exporter altered in the cblF defect of vitamin B12 metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Insights into lysosomal cobalamin trafficking: lessons learned from cblF disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Kinetics of Cellular Cobalamin Uptake and Conversion: Comparison of Aquo/Hydroxocobalamin to Cyanocobalamin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Technical Notes & Optimization

aquacobalamin stability issues in aqueous buffer solutions

Welcome to the Technical Support Center for aquacobalamin (B1421323) (also known as hydroxocobalamin (B81358) or Vitamin B12a). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot stability issues encountered when working with aquacobalamin in aqueous buffer solutions.

Frequently Asked Questions (FAQs)

Q1: My aquacobalamin solution is changing color. What is happening?

A1: A color change in your aquacobalamin solution, typically from red to a yellowish-brown or colorless solution, is an indication of degradation. This can be caused by several factors, including exposure to light, inappropriate pH, elevated temperature, or interaction with other components in your buffer solution. The degradation process can involve the reduction of the cobalt ion and cleavage of the corrin (B1236194) ring, leading to a loss of its characteristic color and biological activity.[1][2]

Q2: What are the primary factors that affect the stability of aquacobalamin in aqueous solutions?

A2: The stability of aquacobalamin is primarily influenced by:

• pH: Aquacobalamin is most stable in a slightly acidic to neutral pH range, typically between 4.0 and 6.5.[3] In more acidic or alkaline conditions, the rate of degradation can increase.

• Light: Aquacobalamin is sensitive to light, particularly UV light.[4] Exposure to light can lead to photodegradation, where the molecule is converted to other forms or degradation products.[5]

• Temperature: Higher temperatures accelerate the rate of chemical degradation. For optimal stability, aquacobalamin solutions should be stored at recommended cool temperatures.

• Presence of Reducing or Oxidizing Agents: Substances like ascorbic acid (Vitamin C) can significantly accelerate the degradation of aquacobalamin.[1][6][7] Other vitamins and components in complex media can also impact its stability.[4]

• Buffer Composition: The type of buffer and its components can influence stability. For instance, phosphate (B84403) buffers can sometimes catalyze degradation reactions, especially in the presence of other substances like ascorbic acid.[1]

Q3: How does the stability of aquacobalamin compare to cyanocobalamin?

A3: Cyanocobalamin is generally considered to be more stable than aquacobalamin, particularly in the presence of reducing agents like ascorbic acid and under exposure to light.[1][7] Cyanocobalamin is a synthetic form of vitamin B12 and is often used in fortifications and supplements due to its higher stability.[8] However, aquacobalamin is a more naturally occurring form.

Q4: What are the common degradation products of aquacobalamin?

A4: Degradation of aquacobalamin can lead to the formation of several products. One common initial step is the reduction of Co(III) to Co(II). More extensive degradation, often involving cleavage of the corrin ring, can result in colorless products such as 3,3-dimethyl-2,5-dioxopyrrolidine-4-propionamide and 3,3-dimethyl-2,5-dioxopyrrolidine-4-propionic acid.[6] In some instances, under photolytic conditions, aquacobalamin can be a degradation product of other cobalamins like methylcobalamin.[9]

Q5: How should I prepare and store my aquacobalamin stock solutions to ensure maximum stability?

A5: To maximize the stability of your aquacobalamin stock solutions, follow these best practices:

• Use a suitable buffer: Prepare your stock solution in a buffer with a pH between 4.0 and 6.5. Acetate (B1210297) or citrate (B86180) buffers are often used.[3]

• Protect from light: Prepare and store the solution in amber vials or wrap the container with aluminum foil to protect it from light.[10]

• Store at low temperatures: Store stock solutions in a refrigerator (2-8°C) or frozen (-20°C).[10] For long-term storage, freezing is generally recommended.

• Aliquot: To avoid repeated freeze-thaw cycles, aliquot the stock solution into single-use volumes.[10][11]

• Use high-purity water: Prepare all solutions with high-purity, deionized, or distilled water.

• Avoid contaminants: Ensure all glassware is thoroughly cleaned to avoid contamination with trace metals or other reactive species.

Troubleshooting Guides

This section provides a systematic approach to identifying and resolving common stability issues with aquacobalamin solutions.

Issue 1: Rapid Loss of Color and Potency

If you observe a rapid loss of the characteristic red color of your aquacobalamin solution, it is a strong indicator of degradation.

Caption: Troubleshooting workflow for rapid aquacobalamin degradation.

Issue 2: Precipitate Formation in the Solution

The appearance of a precipitate can indicate either degradation of aquacobalamin or interaction with buffer components.

• Verify Buffer Compatibility: Ensure that the buffer components are not interacting with aquacobalamin to form an insoluble complex. While common buffers like acetate, citrate, and phosphate are generally compatible, high concentrations or the presence of other salts could lead to precipitation.[12]

• Check for pH-Related Precipitation: If the pH of the solution has shifted outside the optimal range, it could lead to changes in solubility and precipitation. Verify and adjust the pH as needed.

• Assess for Degradation Products: Some degradation products of aquacobalamin may be less soluble than the parent compound. If you suspect degradation, analyze the supernatant and the precipitate separately using a suitable analytical method like HPLC to identify the components.

Quantitative Data on Aquacobalamin Stability

The stability of aquacobalamin is highly dependent on the experimental conditions. The following tables provide a summary of available quantitative data.

Table 1: Effect of pH on the Degradation of Hydroxocobalamin in the Presence of Ascorbic Acid

pH	Apparent First-Order Rate Constant (k_obs) x 10⁻⁵ s⁻¹	Half-life (t½) in hours
1.0	0.22	87.5
2.0	0.81	23.7
3.0	2.53	7.6
4.0	6.45	3.0
5.0	7.62	2.5
6.0	4.31	4.5
7.0	1.12	17.2
8.0	0.53	36.4

Data adapted from a study on the degradation of 5 x 10⁻⁵ M hydroxocobalamin in the presence of 0.25 x 10⁻³ M ascorbic acid at 25°C.[6]

Table 2: Comparative Stability of Cobalamins in the Presence of Ascorbic Acid

Cobalamin Form	Condition	Degradation
Cyanocobalamin	In 1% ascorbic acid solution, pH 4.0	Markedly more stable
Hydroxocobalamin (and other non-cyano analogs)	In 1% ascorbic acid solution, pH 4.0	Less stable

Qualitative comparison based on a study in 1M acetate buffer.[1][7]

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for Aquacobalamin

This protocol provides a general framework for a stability-indicating HPLC method. The specific conditions may need to be optimized for your particular sample matrix.

Objective: To separate and quantify aquacobalamin from its potential degradation products.

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) with a UV-Vis or Diode Array Detector (DAD).

• C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Reagents:

• HPLC-grade methanol (B129727)

• HPLC-grade acetonitrile

• Citric acid monosodium salt

• Disodium (B8443419) hydrogen phosphate

• High-purity water

Procedure:

• Mobile Phase Preparation:

  • Prepare a buffer solution by dissolving 16.7 g of citric acid monosodium salt and 8.1 g of disodium hydrogen phosphate in 1000 mL of purified water.[12] Adjust the pH as needed for optimal separation (typically in the acidic range, e.g., pH 3.0-4.0).

  • The mobile phase can be an isocratic mixture of this buffer and an organic solvent like methanol or acetonitrile. A common starting point is a ratio of 65:35 (v/v) buffer to methanol.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column.

  • Flow Rate: 1.0 - 1.5 mL/min.[12]

  • Injection Volume: 20 µL.[12]

  • Column Temperature: 25°C.[12]

  • Detection Wavelength: Monitor at the absorbance maximum of aquacobalamin, which is around 351 nm.[12] It is also advisable to monitor at other wavelengths to detect potential degradation products that may have different spectral properties.

• Standard and Sample Preparation:

  • Standard Solution: Prepare a stock solution of aquacobalamin in the mobile phase or a suitable solvent (e.g., water) at a known concentration. Protect this solution from light.

  • Sample Solution: Dilute your experimental samples with the mobile phase to a concentration that falls within the linear range of the assay. Filter the samples through a 0.45 µm filter before injection.

• Analysis:

  • Inject the standard solutions to generate a calibration curve.

  • Inject the experimental samples.

  • Identify and quantify the aquacobalamin peak based on its retention time and the calibration curve. Degradation is indicated by a decrease in the area of the aquacobalamin peak and the appearance of new peaks.

Caption: General workflow for HPLC analysis of aquacobalamin stability.

Protocol 2: UV-Vis Spectrophotometric Method for Monitoring Aquacobalamin Degradation

This method is useful for a quick assessment of aquacobalamin degradation by monitoring changes in its absorbance spectrum.

Objective: To monitor the degradation of aquacobalamin by observing the decrease in its characteristic absorbance peaks.

Instrumentation:

• UV-Vis Spectrophotometer (double beam recommended).

• Quartz cuvettes (1 cm path length).

Procedure:

• Sample Preparation:

  • Prepare your aquacobalamin solution in the desired buffer at a concentration that gives an absorbance reading within the linear range of the spectrophotometer (typically between 0.1 and 1.0).

• Spectral Scan:

  • Scan the absorbance of the solution from 200 to 700 nm to identify the characteristic absorbance maxima of aquacobalamin. The main peaks are typically around 351 nm and in the 525-540 nm region.[2]

• Time-Course Measurement:

  • To monitor degradation over time, take spectral scans at regular intervals (e.g., every hour, or as appropriate for the expected degradation rate).

  • Store the samples under the desired experimental conditions (e.g., at a specific temperature, exposed to light) between measurements.

• Data Analysis:

  • Observe the decrease in absorbance at the characteristic peaks of aquacobalamin over time.

  • The appearance of new peaks or a shift in the absorbance maxima can indicate the formation of degradation products. For example, the formation of cob(II)alamin can be indicated by an increase in absorbance around 470 nm.[4]

Degradation Pathway of Aquacobalamin

The degradation of aquacobalamin can proceed through several pathways depending on the conditions. The following diagram illustrates a simplified overview of potential degradation routes.

Caption: Simplified degradation pathways of aquacobalamin.

For further assistance, please refer to the cited literature or contact your chemical supplier's technical support.

References

• 1. researchgate.net [researchgate.net]
• 2. SOP for HPLC Analysis and Documentation | Pharmaguideline [pharmaguideline.com]
• 3. US3161568A - Parenteral solutions of hydroxocobalamin - Google Patents [patents.google.com]
• 4. Vitamins in cell culture media: Stability and stabilization strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medicus.hamdard.edu.pk [medicus.hamdard.edu.pk]
• 6. Effect of Ascorbic Acid on the Degradation of Cyanocobalamin and Hydroxocobalamin in Aqueous Solution: A Kinetic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ncbi.nlm.nih.gov [ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. ijpsonline.com [ijpsonline.com]
• 10. phytotechlab.com [phytotechlab.com]
• 11. benchchem.com [benchchem.com]
• 12. dergipark.org.tr [dergipark.org.tr]

Aquacobalamin Purification by HPLC: Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving common issues encountered during the purification of aquacobalamin (B1421323) using High-Performance Liquid Chromatography (HPLC).

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of peak tailing when purifying aquacobalamin?

A1: The most frequent cause of peak tailing for aquacobalamin, a basic compound, is the interaction between the analyte and acidic silanol (B1196071) groups on the surface of silica-based reversed-phase columns. These interactions can be minimized by using a mobile phase with an appropriate pH, typically around 6.0, to ensure optimal peak symmetry.[1] Using end-capped columns or columns with a polar-embedded phase can also significantly reduce these secondary interactions.

Q2: Why is my aquacobalamin sample degrading during HPLC analysis?

A2: Aquacobalamin, like other cobalamins, is sensitive to light and certain pH conditions. Exposure to light can cause photodegradation.[2] Additionally, aquacobalamin can be unstable in mobile phases with a pH below 5.0.[1] To prevent degradation, it is crucial to prepare and handle samples under subdued light and use amber vials. Ensure the mobile phase pH is maintained within the optimal range for stability.

Q3: What are the ideal storage conditions for aquacobalamin samples prior to HPLC analysis?

A3: To ensure the stability of aquacobalamin, samples should be stored at low temperatures, ideally at 4°C for short-term storage or frozen for longer periods.[3] It is also critical to protect samples from light by using amber vials or wrapping containers in aluminum foil.

Q4: Can I use a C18 column for aquacobalamin purification?

A4: Yes, C18 columns are commonly used for the separation of cobalamins, including aquacobalamin.[4] However, to achieve good peak shape and resolution, it is important to select a high-quality, end-capped C18 column to minimize silanol interactions. Other suitable column chemistries include C8 and RP-amide.[1][5]

Q5: What is a typical mobile phase composition for aquacobalamin HPLC?

A5: A common mobile phase for aquacobalamin purification is a mixture of a buffer solution and an organic solvent such as methanol (B129727) or acetonitrile.[1][4][6] For example, a gradient elution with an acetate (B1210297) or phosphate (B84403) buffer at a pH of around 6.0 and methanol is often effective.[1] An isocratic mobile phase consisting of methanol and a phosphoric acid solution (e.g., in a 35:65 v/v ratio) has also been successfully used.[4]

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during the HPLC purification of aquacobalamin.

Problem: Poor Peak Shape - Tailing Peaks

Q: My aquacobalamin peak is showing significant tailing. What are the possible causes and how can I fix it?

A: Peak tailing is a common issue and can be caused by several factors. Here's a step-by-step guide to troubleshoot this problem:

• Check Mobile Phase pH:

  • Cause: The pH of the mobile phase can affect the ionization of both the aquacobalamin molecule and the residual silanol groups on the column's stationary phase. A pH that is too low can lead to interactions that cause tailing.

  • Solution: Prepare a fresh mobile phase with a buffer at a pH of approximately 6.0, as this has been shown to produce optimal peak symmetry for cobalamins.[1]

• Evaluate Column Condition:

  • Cause: The column may be degraded, or there might be active silanol groups that have not been end-capped.

  • Solution: Use a new, high-quality, end-capped C8 or C18 column. Alternatively, a column with a different stationary phase, such as RP-amide, may provide better peak shape.[1] If you suspect column contamination, flush the column with a strong solvent.

• Consider Sample Overload:

  • Cause: Injecting too concentrated a sample can lead to peak tailing.

  • Solution: Dilute your sample and inject a smaller volume onto the column.

• Inspect for Extra-Column Volume:

  • Cause: Excessive tubing length or diameter between the injector, column, and detector can contribute to peak broadening and tailing.

  • Solution: Use tubing with the shortest possible length and the smallest appropriate internal diameter. Ensure all fittings are secure and there are no leaks.

Problem: Inconsistent Retention Times

Q: The retention time for my aquacobalamin peak is shifting between runs. What could be the cause?

A: Fluctuating retention times can compromise the reliability of your results. Here are the common culprits and their solutions:

• Mobile Phase Composition:

  • Cause: Inaccurate mixing of the mobile phase, or changes in its composition over time due to evaporation of the more volatile component.

  • Solution: Prepare fresh mobile phase daily and ensure it is thoroughly mixed and degassed. If using a gradient, ensure the pump is functioning correctly.

• Column Equilibration:

  • Cause: Insufficient time for the column to equilibrate with the mobile phase before injection.

  • Solution: Allow the column to equilibrate for at least 10-15 column volumes with the initial mobile phase conditions before starting your analysis.

• Temperature Fluctuations:

  • Cause: Changes in the ambient temperature can affect the viscosity of the mobile phase and the separation process.

  • Solution: Use a column oven to maintain a constant and controlled temperature throughout the analysis. A typical temperature for cobalamin separation is around 30-35°C.[1][4]

• Pump Performance:

  • Cause: Inconsistent flow rate from the HPLC pump.

  • Solution: Check the pump for leaks and perform regular maintenance, including seal replacement.

Problem: Presence of Unexpected Peaks

Q: I am observing extra peaks in my chromatogram that I don't expect. What are they and how can I get rid of them?

A: The appearance of extraneous peaks can be due to sample degradation or contamination.

• Sample Degradation:

  • Cause: Aquacobalamin can degrade when exposed to light or inappropriate pH levels, leading to the formation of other cobalamin-related compounds.

  • Solution: Protect your samples from light at all stages of preparation and analysis. Ensure the pH of your sample and mobile phase is within the stable range for aquacobalamin.

• Contamination:

  • Cause: Contaminants can be introduced from the sample itself, the solvents, or the HPLC system.

  • Solution: Use high-purity HPLC-grade solvents and filter your samples before injection. If carryover from a previous injection is suspected, run a blank gradient to flush the system.

Quantitative Data Summary

The following table summarizes typical quantitative parameters for the HPLC purification of aquacobalamin.

Parameter	Typical Value/Range	Notes
Column Type	C8, C18, RP-Amide	End-capped columns are recommended to reduce peak tailing.
Column Dimensions	150 mm x 4.6 mm, 250 mm x 4.6 mm	Standard analytical column sizes.
Particle Size	5 µm	A common particle size for good resolution and backpressure.
Mobile Phase	Methanol/Aqueous Buffer or Acetonitrile/Aqueous Buffer	Gradient or isocratic elution can be used.
Aqueous Buffer	Acetate Buffer, Phosphate Buffer	Buffer concentration is typically in the range of 20-50 mM.
Mobile Phase pH	5.8 - 6.3	pH 6.0 is often optimal for peak symmetry.[1]
Flow Rate	0.5 - 1.5 mL/min	A flow rate of 1.0 mL/min is common for a 4.6 mm ID column.[1]
Column Temperature	25 - 35°C	A controlled temperature improves reproducibility.[1][5]
Detection Wavelength	351 nm, 361 nm	These wavelengths provide good sensitivity for cobalamins.[5]
Injection Volume	10 - 20 µL	Should be optimized to avoid column overload.[5]

Experimental Protocol: HPLC Purification of Aquacobalamin

This protocol outlines a standard method for the purification and analysis of aquacobalamin.

1. Materials and Reagents:

• Aquacobalamin standard

• HPLC-grade methanol

• HPLC-grade water

• Glacial acetic acid

• Sodium hydroxide

• 0.45 µm syringe filters

2. Instrumentation:

• HPLC system with a gradient pump, autosampler, column oven, and a UV-Vis or Diode Array Detector.

• Reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 5 µm).

3. Mobile Phase Preparation:

• Mobile Phase A: Prepare a 440 mM acetate buffer by dissolving the appropriate amount of glacial acetic acid in HPLC-grade water and adjusting the pH to 6.0 with 10 M sodium hydroxide.[1] Filter the buffer through a 0.45 µm membrane filter.

• Mobile Phase B: HPLC-grade methanol.

4. Standard and Sample Preparation:

• Prepare a stock solution of aquacobalamin in Mobile Phase A.

• Prepare working standards by diluting the stock solution with Mobile Phase A to the desired concentrations.

• Dilute and filter all samples through a 0.45 µm syringe filter before injection.

• Protect all solutions from light by using amber glassware or by wrapping them in aluminum foil.

5. Chromatographic Conditions:

• Column: C18, 150 mm x 4.6 mm, 5 µm

• Mobile Phase: Gradient elution with Mobile Phase A (Acetate buffer, pH 6.0) and Mobile Phase B (Methanol)

• Gradient Program:

  • 0-2 min: 95% A, 5% B

  • 2-15 min: Linear gradient to 50% A, 50% B

  • 15-17 min: Hold at 50% A, 50% B

  • 17-18 min: Linear gradient back to 95% A, 5% B

  • 18-25 min: Re-equilibration at 95% A, 5% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 351 nm

• Injection Volume: 20 µL

6. Data Analysis:

• Identify the aquacobalamin peak based on its retention time compared to the standard.

• Quantify the amount of aquacobalamin by comparing the peak area of the sample to the calibration curve generated from the standards.

Visual Troubleshooting Workflow

Caption: Troubleshooting workflow for peak tailing in aquacobalamin HPLC.

References

• 1. A Stability-Indicating HPLC Method for the Determination of Nitrosylcobalamin (NO-Cbl), a Novel Vitamin B12 Analog - PMC [pmc.ncbi.nlm.nih.gov]
• 2. saspublishers.com [saspublishers.com]
• 3. fda.gov [fda.gov]
• 4. A simple and rapid RP-HPLC method for the assessment of cobalamin (vitamin B12) in tilapia and snoek fishes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dergipark.org.tr [dergipark.org.tr]
• 6. Separation of Hydroxocobalamin acetate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

artifactual formation of cobalamin derivatives from aquacobalamin

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with cobalamin (vitamin B12) derivatives. The focus is on preventing and identifying the artifactual formation of derivatives from aquacobalamin (B1421323) (also known as vitamin B12a) and other cobalamin forms during experimental procedures.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My results show unexpectedly high levels of hydroxocobalamin (B81358) and low levels of methylcobalamin (B1676134). Is this an artifact?

A: It is highly likely that this is an artifact of the experimental procedure.[1] Methylcobalamin (MeCbl) is particularly susceptible to degradation and conversion to hydroxocobalamin (HOCbl) or aquacobalamin (H2OCbl) under "harsh" extraction conditions, such as elevated temperatures and neutral-to-alkaline pH.[1] Studies have shown that traditional extraction protocols can result in a dramatic decrease in the measured MeCbl content, with a corresponding increase in HOCbl.[1]

Q2: What are the primary factors that cause the artifactual conversion of cobalamins?

A: The main factors leading to the artifactual formation of cobalamin derivatives are:

• Light Exposure: The biologically active forms, methylcobalamin (MeCbl) and adenosylcobalamin (AdoCbl), are extremely photolabile.[2] Exposure to UVA light can convert them to hydroxocobalamin within seconds.[2][3]

• Harsh Extraction Conditions: High temperatures (e.g., 80°C) and pH levels outside of a mild acidic range (e.g., pH > 7) can cause demethylation of MeCbl, converting it to HOCbl.[1]

• Presence of Reducing Agents: Compounds like ascorbic acid (Vitamin C) or glutathione (B108866) (GSH) can reduce Co(III) in cobalamins to Co(II) (cob(II)alamin), which can then be reoxidized to aquacobalamin or undergo further degradation.[4][5][6] The highest degradation rates in the presence of ascorbic acid are observed around pH 5.[6]

• Oxidizing Agents: Hydrogen peroxide (H2O2), which can be generated in some biological systems, can react with the reduced cob(II)alamin form, leading to the irreversible destruction of the corrin (B1236194) ring.[5]

Q3: How can I prevent the photodegradation of my cobalamin samples?

A: All procedures involving cobalamin samples, especially MeCbl and AdoCbl, must be performed in a dark room or under red light to prevent photodegradation.[3] Samples should be stored in light-protecting containers. During analysis, use amber vials for autosamplers. The conversion of active cobalamins to hydroxocobalamin is rapid upon light exposure.[2]

Q4: My sample matrix is complex and contains various reducing agents. How might this affect my results?

A: The presence of reducing agents like glutathione (GSH) or ascorbic acid is a significant cause of artifactual derivative formation.[4][6] These agents can facilitate the conversion of aquacobalamin and other forms to cob(II)alamin.[5] To mitigate this, one strategy is to use an anion trap, such as non-radioactive aquacobalamin (H2OCbl+), during the lysis and extraction procedure to scavenge intracellular anions that could participate in these reactions.[4]

Data Presentation: Impact of Extraction Protocol on Cobalamin Profile

The choice of extraction protocol dramatically impacts the observed composition of cobalamin derivatives. A "mild" protocol preserves the native forms, particularly methylcobalamin, whereas a "harsh" protocol causes significant artifactual conversion to hydroxocobalamin.[1]

Cobalamin Derivative	Composition with "Mild" Protocol	Composition with "Harsh" Protocol**
Adenosylcobalamin (AdoCbl)	37%	33%
Methylcobalamin (MeCbl)	35%	5%
Hydroxocobalamin (HOCbl)	15%	43%
Cyanocobalamin (CNCbl)	13%	17%
Data derived from a study on rat liver tissue.[1]
*Mild Protocol: Homogenization at pH 4.6, 60% EtOH, 70°C for 10 min.[1]
**Harsh Protocol: pH 7, 80°C for 20 min.[1]
***Hydroxocobalamin (HOCbl) is the conjugate base of aquacobalamin (H2OCbl).

Experimental Protocols

Mild Cobalamin Extraction Protocol for Biological Tissues

This protocol is designed to minimize the degradation of labile cobalamin derivatives like methylcobalamin.[1]

• Homogenization: Homogenize the tissue sample in ammonium (B1175870) acetate (B1210297) buffer at pH 4.6. Perform this step on ice and protected from light.

• Ethanol (B145695) Precipitation: Add pure ethanol to the homogenate to a final concentration of 60% (v/v). This step helps to precipitate proteins.

• Heating: Heat the mixture at 70°C for 10 minutes. This is a shorter and lower-temperature step compared to harsher methods.

• Centrifugation: Centrifuge the sample to pellet the precipitated proteins and cell debris.

• Supernatant Collection: Collect the supernatant, which contains the extracted cobalamins.

• Analysis: The sample is now ready for quantification, typically by HPLC or UPLC-MS/MS.[1][7]

General Protocol for UPLC-MS/MS Quantification

Modern Ultra-Performance Liquid Chromatography (UPLC) coupled with mass spectrometry offers rapid and sensitive quantification of cobalamin derivatives.[7]

• Chromatographic Column: Use a reversed-phase C18 column (e.g., Hypersil BDS C18, Poroshell 120 EC C18).[8][9]

• Mobile Phase: A common mobile phase involves a gradient elution with a mixture of an organic solvent (e.g., methanol (B129727) or acetonitrile) and an aqueous buffer (e.g., phosphate (B84403) buffer or water with an acid modifier).[8][10] Adding a small amount of an acid like trifluoroacetic acid (0.1%) can improve peak shape and ionization efficiency.[7]

• Flow Rate: Typical flow rates for HPLC are around 1.0-1.4 ml/min, while UPLC methods can be much faster.[8]

• Detection: Use UV-Vis detection at characteristic wavelengths (e.g., 278 nm, 361 nm, 550 nm) or, for higher sensitivity and specificity, tandem mass spectrometry (MS/MS).[3][7][8]

• Quantification: Generate standard curves for each cobalamin derivative by plotting known concentrations against the integrated peak area.[7] Modern UPLC-MS/MS methods can achieve a limit of quantitation (LOQ) as low as 500 pM or 0.05 ng/ml.[7][9]

Visualizations

Caption: Troubleshooting workflow for identifying sources of artifactual cobalamin derivatives.

Caption: Key artifactual transformation pathways of cobalamin derivatives.

References

• 1. Low methylcobalamin in liver tissues is an artifact as shown by a revised extraction procedure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Photodegradation of cobalamins in aqueous solutions and in human blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. academic.oup.com [academic.oup.com]
• 8. noveltyjournals.com [noveltyjournals.com]
• 9. Simultaneous determination of four cobalamins in rat plasma using online solid phase extraction coupled to high performance liquid chromatography-tandem mass spectrometry: Application to pentylenetetrazole-induced seizures in Sprague-Dawley rats - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Determination of hydroxyalkyl derivatives of cobalamin (vitamin B12) using reversed phase high performance liquid chromatography with electrospray tandem mass spectrometry and ultraviolet diode array detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Aquacobalamin Stability in Cell Culture Media

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with aquacobalamin (B1421323) (hydroxocobalamin/Vitamin B12a) in cell culture media.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My cell culture medium containing aquacobalamin has changed color/appears less pink. What could be the cause?

A1: A color change in your medium often indicates degradation of aquacobalamin. The most common causes are:

• pH Imbalance: Aquacobalamin is most stable in a neutral to slightly alkaline pH range. Significant deviations from this can accelerate degradation. Studies have shown that degradation rates for cobalamins can be highest around pH 5.[1][2]

• Light Exposure: Aquacobalamin is highly sensitive to light (photosensitive). Exposure to ambient light, especially UV or fluorescent light, can cause rapid degradation. It is crucial to protect any stock solutions and media from light.

• Presence of Reducing Agents: Components in your cell culture medium, such as ascorbic acid or certain amino acids, can act as reducing agents and contribute to the degradation of aquacobalamin.[1][3] Hydroxocobalamin (B81358) is particularly less stable than cyanocobalamin (B1173554) in the presence of ascorbic acid.[1][3]

• Reactive Oxygen Species (ROS): The presence of ROS can increase the degradation rate of aquacobalamin.

Q2: What is the optimal pH for maintaining aquacobalamin stability in my cell culture medium?

A2: While the optimal pH can be influenced by the specific composition of your medium, a neutral to slightly alkaline pH is generally recommended. The pKa of aquacobalamin is approximately 8.09, which corresponds to the equilibrium between the aqua- and hydroxo- forms.[4] Maintaining the pH of your medium within the physiological range of 7.2-7.4 is a good starting point. Extreme pH values, both acidic and alkaline, have been shown to increase the degradation of hydroxocobalamin.[5]

Q3: I am observing poor cell growth or inconsistent experimental results. Could this be related to aquacobalamin instability?

A3: Yes, inconsistent stability of essential nutrients like aquacobalamin can lead to variability in cell health and experimental outcomes. If you suspect aquacobalamin degradation, it is advisable to prepare fresh media more frequently, protect it from light, and ensure the pH is within the optimal range.

Q4: Should I use cyanocobalamin instead of aquacobalamin in my cell culture medium?

A4: Cyanocobalamin is a more stable form of vitamin B12 and is often used in commercial cell culture media preparations.[6] However, it's important to note that under the influence of light, cyanocobalamin in cell culture media can be converted to hydroxocobalamin (aquacobalamin).[6] If your protocol specifically requires aquacobalamin, it is crucial to manage the factors affecting its stability. If the specific form is less critical, using cyanocobalamin and protecting the medium from light may provide more consistent results.

Quantitative Data on Aquacobalamin Stability

The following table summarizes the degradation kinetics of hydroxocobalamin in the presence of ascorbic acid at various pH levels. This data highlights the significant impact of pH on stability.

pH	First-Order Rate Constant (k) x 10⁻⁵ s⁻¹	Half-life (t½) in hours
1.0	0.22	87.5
2.0	0.40	48.1
3.0	1.15	16.7
4.0	4.85	4.0
5.0	7.62	2.5
6.0	2.85	6.8
7.0	1.05	18.3
8.0	0.85	22.7

Data adapted from a kinetic study on the degradation of hydroxocobalamin in the presence of ascorbic acid.[1][2]

Experimental Protocols

Protocol for Determining Optimal pH for Aquacobalamin Stability in Cell Culture Medium

This protocol outlines a method to determine the stability of aquacobalamin in your specific cell culture medium at different pH values.

1. Materials:

• Your basal cell culture medium (without aquacobalamin)

• Sterile aquacobalamin stock solution (concentration known)

• Sterile 0.1 M HCl and 0.1 M NaOH for pH adjustment

• Sterile, light-protected tubes (e.g., amber microcentrifuge tubes)

• Spectrophotometer or HPLC with a UV/Vis detector

2. Method:

• Prepare Media Samples:

  • Aseptically prepare aliquots of your basal cell culture medium.

  • Adjust the pH of each aliquot to a different value within your desired range (e.g., 6.5, 7.0, 7.4, 7.8, 8.2). Use sterile 0.1 M HCl or 0.1 M NaOH for adjustment.

  • Spike each pH-adjusted medium aliquot with a known concentration of aquacobalamin stock solution to a final concentration relevant to your experiments.

• Incubation:

  • Transfer the samples to sterile, light-protected tubes.

  • Incubate the tubes under your standard cell culture conditions (e.g., 37°C, 5% CO₂), ensuring they are protected from light.

  • Prepare a "time zero" sample for each pH by immediately proceeding to analysis after spiking.

• Sample Analysis:

  • At designated time points (e.g., 0, 24, 48, 72 hours), remove an aliquot from each pH condition.

  • Analyze the concentration of aquacobalamin using one of the following methods:

    • Spectrophotometry: Measure the absorbance at the characteristic wavelength for aquacobalamin (around 351 nm). Use the corresponding medium without aquacobalamin as a blank.

    • HPLC-UV/Vis: For more precise quantification, use a validated HPLC method. A C18 column is commonly used with a mobile phase gradient of an acidic aqueous buffer and an organic solvent like methanol (B129727) or acetonitrile.[7][8] Detection is typically performed at 351 nm.

• Data Analysis:

  • Calculate the percentage of remaining aquacobalamin at each time point for each pH condition relative to the "time zero" sample.

  • Plot the percentage of remaining aquacobalamin against time for each pH to determine the degradation rate.

  • The pH condition that shows the slowest degradation rate is the optimal pH for aquacobalamin stability in your specific medium.

Visual Troubleshooting Guide

The following workflow provides a logical approach to troubleshooting issues related to aquacobalamin instability.

Caption: Troubleshooting workflow for aquacobalamin instability.

References

• 1. Effect of Ascorbic Acid on the Degradation of Cyanocobalamin and Hydroxocobalamin in Aqueous Solution: A Kinetic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. wiredspace.wits.ac.za [wiredspace.wits.ac.za]
• 5. researchgate.net [researchgate.net]
• 6. Hydroxocobalamin association during cell culture results in pink therapeutic proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. saspublishers.com [saspublishers.com]
• 8. tandfonline.com [tandfonline.com]

interference of reducing agents with aquacobalamin assays

Welcome to the Technical Support Center for aquacobalamin (B1421323) (Vitamin B12a) assays. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues related to the interference of reducing agents in the quantification of aquacobalamin.

Frequently Asked Questions (FAQs)

Q1: What are the most common reducing agents that interfere with aquacobalamin assays?

A1: Several reducing agents commonly used in biological buffers and experimental setups can interfere with aquacobalamin assays. The most frequently encountered include:

• Ascorbic acid (Vitamin C): A widely used antioxidant that can directly reduce the cobalt center of aquacobalamin.[1][2]

• Glutathione (B108866) (GSH): An abundant intracellular antioxidant that can react with aquacobalamin to form glutathionylcobalamin (B146606) (GSCbl), thereby interfering with its quantification.[3][4]

• Dithiothreitol (DTT): A strong reducing agent often used to maintain the reduced state of proteins, which can also reduce aquacobalamin.[3]

• β-Mercaptoethanol (BME): Another common reducing agent used in protein chemistry that can interfere with cobalamin assays.[3][5]

• Tris(2-carboxyethyl)phosphine (TCEP): A reducing agent that is often considered less reactive with certain labels, but can still pose a risk of interference.[5]

Q2: How do these reducing agents interfere with the assay?

A2: The primary mechanism of interference is the reduction of the trivalent cobalt (Co³⁺) in the corrin (B1236194) ring of aquacobalamin to its divalent state (Co²⁺), forming cob(II)alamin.[2] This change in oxidation state alters the absorption spectrum of the molecule, leading to inaccurate measurements in spectrophotometric assays.[3] Additionally, some reducing agents like glutathione can form a stable complex with aquacobalamin, further complicating quantification.[4]

Q3: My aquacobalamin readings are unexpectedly low. Could a reducing agent be the cause?

A3: Yes, this is a very likely cause. Reducing agents can lead to a decrease in the signal at the specific wavelength used to measure aquacobalamin (typically around 351 nm and 525 nm).[1] The reduction of Co³⁺ to Co²⁺ or the formation of a complex will shift the absorption peaks, resulting in an underestimation of the true aquacobalamin concentration.[3]

Q4: Are there any assay methods that are less susceptible to interference from reducing agents?

A4: While many common assays are susceptible, some methods can minimize interference. For spectrophotometric assays, selecting wavelengths where the interference from the reducing agent is minimal can be effective. For instance, a two-component spectrometric method at 525 nm and 550 nm has been used to assay cyanocobalamin (B1173554) and hydroxocobalamin (B81358) in the presence of ascorbic acid without interference.[1][2] Immunoassays may also be less prone to interference from reducing agents, although other factors can affect their accuracy.[6][7]

Troubleshooting Guide

Issue 1: Inaccurate or Inconsistent Readings in Spectrophotometric Assays

Symptoms:

• Lower than expected absorbance values for aquacobalamin standards and samples.

• High variability between replicate measurements.

• Shifting of the characteristic absorbance peaks of aquacobalamin.

Possible Cause:

• Presence of a reducing agent in the sample or buffer.

Troubleshooting Steps:

• Identify Potential Sources of Reducing Agents: Review the composition of all buffers, media, and reagents used in your sample preparation and assay. Common sources include antioxidants added to cell culture media or lysis buffers.

• Perform a Control Experiment: Spike a known concentration of aquacobalamin standard with the suspected reducing agent at a concentration relevant to your experimental conditions. Compare the absorbance spectrum to a control without the reducing agent. A change in the spectrum will confirm interference.

• Optimize Wavelength Selection: If interference is confirmed, try measuring absorbance at alternative wavelengths where the reducing agent has minimal absorbance. A full spectral scan of the interfering agent alone can help identify these wavelengths.[1]

• Sample Dilution: In some cases, diluting the sample may reduce the concentration of the interfering agent to a level that no longer significantly affects the assay, while keeping the aquacobalamin concentration within the detectable range.

• Use of Scavenging Reagents: For certain types of interference, the inclusion of scavenging reagents in the assay buffer can help mitigate the impact of the interfering substance.[8] However, care must be taken to ensure the scavenger itself does not interfere with the assay.

Issue 2: Suspected Formation of Cobalamin Complexes

Symptoms:

• A gradual change in the absorbance spectrum over time, even in the absence of strong reducing agents.

• Unexpected kinetic behavior in your experimental system.

Possible Cause:

• Reaction with thiols like glutathione to form complexes such as glutathionylcobalamin.[4]

Troubleshooting Steps:

• Kinetic Analysis: Monitor the absorbance spectrum of your sample over time. The formation of a new complex will often result in the appearance of new absorbance peaks and a decrease in the peaks corresponding to aquacobalamin.

• pH Adjustment: The rate of reaction between aquacobalamin and thiols can be pH-dependent.[4] Adjusting the pH of your assay buffer (if permissible for your experiment) may help to minimize complex formation.

• Consider Alternative Analytes: If the formation of complexes is unavoidable and is interfering with your primary measurement, consider quantifying the complex itself if a standard is available, or use a different analytical technique such as HPLC to separate and quantify the different cobalamin species.

Data Presentation

Table 1: Common Reducing Agents and Their Impact on Aquacobalamin Assays

Reducing Agent	Typical Concentration Range in Experiments	Observed Effect on Aquacobalamin	Mechanism of Interference	Mitigation Strategies
Ascorbic Acid	10⁻³ M - 10⁻⁵ M	Degradation of aquacobalamin, change in absorbance spectrum.[1]	Reduction of Co³⁺ to Co²⁺.[2]	Two-component spectrometric assay at 525 and 550 nm.[1]
Glutathione (GSH)	1-10 mM (intracellular)	Formation of glutathionylcobalamin (GSCbl).[4]	Ligand substitution reaction.[9][10]	HPLC-based separation, pH optimization.
Dithiothreitol (DTT)	1-5 mM	Reduction of aquacobalamin, changes in absorption spectra.[3]	Reduction of Co³⁺ to Co²⁺.	Use of alternative reducing agents like TCEP (with caution), control experiments.[5]

Experimental Protocols

Protocol: Spectrophotometric Quantification of Aquacobalamin

This protocol provides a general method for the spectrophotometric quantification of aquacobalamin and includes steps to identify and mitigate interference from reducing agents.

Materials:

• Spectrophotometer capable of scanning a wavelength range of 250-700 nm.

• Quartz cuvettes.

• Aquacobalamin standard solution.

• Assay buffer (e.g., phosphate (B84403) buffer, pH 7.0).

• Your experimental samples.

Procedure:

• Prepare Aquacobalamin Standards: Prepare a series of aquacobalamin standards in the assay buffer with concentrations ranging from 1 to 50 µM.

• Acquire Absorbance Spectra:

  • Blank the spectrophotometer with the assay buffer.

  • Measure the full absorbance spectrum (250-700 nm) for each standard to identify the characteristic absorption maxima at approximately 351 nm and 525 nm.[1]

  • Generate a standard curve by plotting absorbance at the chosen wavelength versus concentration.

• Measure Sample Absorbance:

  • Measure the absorbance of your experimental samples at the same wavelength.

  • Calculate the aquacobalamin concentration in your samples using the standard curve.

• Troubleshooting for Interference:

  • If interference is suspected, acquire the full absorbance spectrum of your sample. A shift in the peaks or the appearance of new peaks suggests interference.

  • Prepare a sample of the suspected interfering reducing agent in the assay buffer and acquire its absorbance spectrum to identify its absorbance profile.

  • If the reducing agent absorbs at your analytical wavelength, select an alternative wavelength for quantification where the interference is minimized.

  • Perform a spike-recovery experiment by adding a known amount of aquacobalamin to your sample matrix to assess the extent of interference.

Visualizations

Caption: Mechanism of reducing agent interference with aquacobalamin assays.

Caption: Troubleshooting workflow for suspected reducing agent interference.

References

• 1. Effect of Ascorbic Acid on the Degradation of Cyanocobalamin and Hydroxocobalamin in Aqueous Solution: A Kinetic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Differences in the Formation of Reactive Oxygen Species and Their Cytotoxicity between Thiols Combined with Aqua- and Cyanocobalamins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Studies on the formation of glutathionylcobalamin: any free intracellular aquacobalamin is likely to be rapidly and irreversibly converted to glutathionylcobalamin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Reducing agents affect inhibitory activities of compounds: results from multiple drug targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Intrinsic factor blocking antibody interference is not detected in five automated cobalamin immunoassays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. An evaluation of the interference of hydroxycobalamin with chemistry and co-oximetry tests on nine commonly used instruments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Assay Interference by Chemical Reactivity - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Mechanistic Studies on the Reaction of Nitrocobalamin with Glutathione: Kinetic evidence for formation of an aquacobalamin intermediate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Mechanistic Studies on the Reaction of Nitrocobalamin with Glutathione: Kinetic evidence for formation of an aquacobalamin intermediate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Photostability of Aquacobalamin

For researchers, scientists, and drug development professionals, ensuring the stability of compounds is paramount to experimental success. This guide provides detailed information on the photostability of aquacobalamin (B1421323) under typical laboratory lighting conditions, offering troubleshooting advice and standardized protocols to mitigate degradation.

Frequently Asked Questions (FAQs)

Q1: My aquacobalamin solution changed color after being on the lab bench. What happened?

A1: Aquacobalamin is a light-sensitive compound. Exposure to ambient laboratory lighting, especially fluorescent and UV sources, can cause it to degrade. This degradation can lead to a visible color change in the solution, often fading from its characteristic reddish-pink. It is crucial to protect aquacobalamin solutions from light at all times.

Q2: How quickly does aquacobalamin degrade under laboratory lighting?

A2: The rate of degradation depends on the light intensity, wavelength, pH of the solution, and the presence of other substances. Studies have shown that other forms of cobalamin, such as methylcobalamin (B1676134) and adenosylcobalamin, can convert to hydroxocobalamin (B81358) (which exists in equilibrium with aquacobalamin) within seconds of UVA exposure.[1] Under artificial fluorescent light, a noticeable loss of cyanocobalamin (B1173554) (which also converts to aquacobalamin) can occur within a couple of hours.[2] For instance, losses ranging from 1.5% to 27.7% have been reported after 2 hours of exposure to artificial light.[2]

Q3: What are the primary degradation products of aquacobalamin when exposed to light?

A3: The initial photodegradation product is often cob(II)alamin, which can then be re-oxidized back to a Co(III) form like hydroxocobalamin in the presence of oxygen.[1] More extensive exposure to light, particularly UV light, can lead to the irreversible cleavage of the corrin (B1236194) ring, resulting in colorless and biologically inactive products.[3]

Q4: How does pH affect the photostability of aquacobalamin?

A4: The pH of the solution significantly influences the rate of photodegradation. Generally, cobalamins exhibit greater stability in neutral to slightly acidic conditions. One study on cyanocobalamin showed the slowest rate of photodegradation around pH 7-8.[1] It is advisable to maintain the pH of your aquacobalamin solutions within a stable range, as recommended for your specific application, and to be aware that deviations can accelerate light-induced degradation.

Q5: Are there any substances that can accelerate the photodegradation of aquacobalamin?

A5: Yes, photosensitizers such as riboflavin (B1680620) (Vitamin B2) can accelerate the photodegradation of cobalamins.[4] If your experimental medium contains riboflavin or other potential photosensitizers, it is even more critical to protect your aquacobalamin solutions from light.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Unexpectedly low assay results for aquacobalamin.	Photodegradation during sample preparation or analysis.	Work under subdued light or use amber-colored labware. Prepare samples immediately before analysis. Ensure the autosampler in your analytical instrument protects samples from light.
High variability in experimental results involving aquacobalamin.	Inconsistent light exposure between samples.	Standardize all experimental procedures to minimize light exposure. Use light-protective containers for all stock and working solutions. Wrap flasks or tubes in aluminum foil.
Cell culture medium containing aquacobalamin appears discolored.	Exposure of the medium to light during preparation, storage, or incubation.	Prepare media in a dimly lit environment. Store media in light-opaque containers. If possible, use incubators that do not have internal lighting, or shield the culture vessels from light within the incubator.
Formation of unknown peaks in HPLC/UPLC analysis.	Presence of photodegradation products.	Compare the chromatogram of the degraded sample with a freshly prepared, light-protected standard. Use a photodiode array (PDA) detector to examine the UV-Vis spectra of the unknown peaks for characteristic features of cobalamin degradation products.

Quantitative Data on Photostability

The following tables summarize quantitative data on the photodegradation of cobalamins, which provides insights into the stability of aquacobalamin.

Table 1: Photodegradation of Cobalamins under UV Exposure

Cobalamin Form	Exposure Time (minutes)	Degradation Loss (%)	Reference
Hydroxocobalamin	60	28	[3]
Methylcobalamin	60	39	[3]
Cyanocobalamin	30	7	[3]
Cyanocobalamin	60	4	[3]

Table 2: Photodegradation of Cyanocobalamin under Artificial Light

Concentration (µg/mL)	pH	Exposure Time (hours)	Degradation Loss (%)	Reference
950	4.0	2	19.4	[2]
950	5.5	2	3.5	[2]
950	7.0	2	1.5	[2]
95	4.0	2	27.7	[2]
95	5.5	2	6.9	[2]
95	7.0	2	2.7	[2]

Experimental Protocols

Protocol 1: General Photostability Testing of Aquacobalamin Solution (ICH Q1B Guideline Adaptation)

This protocol outlines a standardized method for assessing the photostability of an aquacobalamin solution.

1. Materials:

• Aquacobalamin solution of known concentration

• Chemically inert and transparent containers (e.g., quartz cuvettes or glass vials)

• Light-protective containers (e.g., amber glass vials or vials wrapped in aluminum foil) for control samples

• Photostability chamber equipped with a light source conforming to ICH Q1B Option 1 (e.g., Xenon arc lamp) or Option 2 (cool white fluorescent and near-UV lamps)

• Calibrated radiometer and lux meter

• HPLC-UV/Vis or UPLC-UV/Vis system for analysis

2. Procedure:

• Prepare the aquacobalamin solution in the desired solvent/buffer.

• Divide the solution into two sets of transparent containers.

• Wrap one set of containers completely in aluminum foil to serve as the dark control.

• Place both the exposed and dark control samples in the photostability chamber.

• Expose the samples to a total illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

• Maintain a constant temperature throughout the experiment and monitor it.

• At specified time intervals (e.g., 0, 2, 4, 8, 12, and 24 hours), withdraw aliquots from both the exposed and dark control samples.

• Immediately analyze the withdrawn aliquots by a validated stability-indicating HPLC method to determine the concentration of aquacobalamin and detect any degradation products.

3. Data Analysis:

• Calculate the percentage of aquacobalamin remaining at each time point for both the exposed and control samples.

• Plot the percentage of remaining aquacobalamin against time.

• Characterize any significant degradation products observed in the chromatograms of the exposed samples.

Protocol 2: High-Performance Liquid Chromatography (HPLC) for Aquacobalamin and Photodegradation Products

This method can be used for the quantitative analysis of aquacobalamin and its photodegradants.

1. Instrumentation:

• HPLC system with a C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• UV/Vis or Photodiode Array (PDA) detector

2. Mobile Phase:

• A gradient of two mobile phases is typically used:

  • Mobile Phase A: Aqueous buffer (e.g., phosphate (B84403) buffer, pH adjusted to the desired value)

  • Mobile Phase B: Organic solvent (e.g., methanol (B129727) or acetonitrile)

• The specific gradient program should be optimized to achieve good separation of aquacobalamin from its degradation products.

3. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Column Temperature: 30 °C

• Detection Wavelength: Monitor at the absorbance maxima of aquacobalamin (around 351 nm and 525 nm) and at other wavelengths to detect potential degradation products.

4. Sample Preparation:

• Dilute the samples withdrawn from the photostability study with the initial mobile phase to a concentration within the linear range of the calibration curve.

• Filter the samples through a 0.45 µm syringe filter before injection.

5. Calibration:

• Prepare a series of standard solutions of aquacobalamin of known concentrations.

• Inject the standards and construct a calibration curve by plotting the peak area against the concentration.

Visualizations

Caption: Simplified photodegradation pathway of aquacobalamin.

Caption: Workflow for photostability testing of aquacobalamin.

References

• 1. researchgate.net [researchgate.net]
• 2. pjps.pk [pjps.pk]
• 3. researchgate.net [researchgate.net]
• 4. Effects of Formulation Variables and Storage Conditions on Light Protected Vitamin B12 Mixed Parenteral Formulations - PMC [pmc.ncbi.nlm.nih.gov]

improving the yield of synthetic aquacobalamin reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of synthetic aquacobalamin (B1421323) reactions.

Frequently Asked Questions (FAQs)

Q1: What are the common starting materials for synthetic aquacobalamin?

A1: The most common and commercially available starting material for the synthesis of aquacobalamin (hydroxocobalamin) is cyanocobalamin (B1173554) (Vitamin B12). Other precursors used in specific contexts include coenzyme B12 and other cobalamin analogues.

Q2: What are the primary methods for converting cyanocobalamin to aquacobalamin?

A2: The primary methods include:

• Acid Hydrolysis with Reduction: This involves the reduction of the cobalt center, typically with a reducing agent like zinc powder in an acidic medium, followed by oxidation.[1]

• Photolysis: Exposure of an aqueous solution of cyanocobalamin to visible light can lead to the formation of aquacobalamin (hydroxocobalamin).[2][3]

• Reaction with Sulfites and Nitrites: This multi-step process involves the formation of sulfitocobalamin (B1253759) and then nitritocobalamin, which is subsequently converted to hydroxocobalamin (B81358).

Q3: What factors can negatively impact the yield of my aquacobalamin synthesis?

A3: Several factors can lead to low yields:

• Incomplete Reaction: Insufficient reaction time, incorrect temperature, or suboptimal pH can lead to incomplete conversion of the starting material.

• Degradation of Product: Aquacobalamin is sensitive to light and certain chemical agents. Exposure to strong light or incompatible reagents like ascorbic acid can degrade the product.[4]

• Side Reactions: The formation of byproducts, such as sulfitocobalamin in the presence of sulfite (B76179) ions in the dark, can reduce the yield of the desired product.[5]

• Loss during Purification: Inefficient extraction or purification techniques can lead to significant loss of the final product.

Q4: How can I monitor the progress of the reaction?

A4: The conversion of cyanocobalamin to aquacobalamin can be monitored using UV-Vis spectrophotometry. Cyanocobalamin and aquacobalamin have distinct absorption maxima. For instance, in aqueous solutions, cyanocobalamin has absorption maxima at 361 nm and 550 nm, while aquacobalamin (hydroxocobalamin) has maxima at 351 nm and 525 nm.[4]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low Yield	Incomplete conversion of cyanocobalamin.	- Ensure the pH of the reaction mixture is within the optimal range (typically acidic, pH 2-2.5 for reductive methods).[1]- Increase the reaction time or adjust the temperature as per the protocol.- Ensure the reducing agent (e.g., zinc granules) is fresh and active.[1]
Degradation of aquacobalamin during the reaction.	- Protect the reaction mixture from light, especially if using photolytic methods or if the reaction is prolonged.[2][3]- Avoid the presence of strong reducing agents like ascorbic acid, which can degrade hydroxocobalamin.[4]
Product loss during workup and purification.	- Optimize the extraction procedure. Phenol-chloroform extraction is common, but care must be taken to minimize emulsion formation.[6]- For column chromatography, select an appropriate resin (e.g., Amberlite XAD-2) and optimize the elution conditions.[6]
Presence of Impurities in the Final Product	Unreacted starting material.	- Increase reaction time or temperature to drive the reaction to completion.- Improve the purification method to separate the product from the starting material.
Formation of side products (e.g., sulfitocobalamin).	- If sulfites are present, ensure the reaction is not carried out in the dark for extended periods.[5]- The formation of sulfitocobalamin can be minimized by performing the reaction in an ammonia (B1221849) buffer.[5]
Reaction Fails to Initiate	Inactive reagents.	- Use fresh, high-quality reagents. Ensure the solvent is of the appropriate grade.- If using zinc for reduction, consider activating it by washing with dilute acid.
Incorrect pH.	- Verify the pH of the reaction mixture before and during the reaction, and adjust as necessary.

Experimental Protocols

Protocol 1: Conversion of Cyanocobalamin to Aquacobalamin via Reduction

This protocol is adapted from industrial processes for laboratory-scale synthesis.

Materials:

• Cyanocobalamin

• Zinc granules (200-1400 micron)

• 0.1 N Sulfuric Acid

• Acetone (B3395972)

• Diethyl ether

• Deionized water

Procedure:

• Prepare a solution of cyanocobalamin in 0.1 N sulfuric acid (e.g., 40 g in 8 liters for a larger scale, can be scaled down). The pH should be between 2 and 2.5.[1]

• Pass the solution through a column packed with granulated zinc.[1]

• Control the flow rate to maintain a pH of approximately 6.5 at the column outlet.[1]

• Immediately oxidize the eluate by bubbling air through the solution.

• Neutralize the solution with a dilute base (e.g., 0.1 N NaOH) to precipitate zinc salts.

• Filter the solution to remove the precipitate.

• Evaporate the solvent in vacuo at a low temperature (5-10 °C).

• Dissolve the crude product in a minimal amount of deionized water.

• Add acetone (approximately 3 volumes) to precipitate the aquacobalamin.

• Allow crystallization to occur in the cold (e.g., 24 hours at 4°C).

• Collect the crystals by filtration, wash with cold acetone and then ether.

• Dry the crystals under vacuum.

Expected Yield: Approximately 60-80%, depending on the efficiency of purification. One patent reported obtaining 3 g of hydroxocobalamin from 5 g of cyanocobalamin.[1]

Protocol 2: Photolytic Conversion of Coenzyme B12 to Aquacobalamin

This method is suitable for starting materials other than cyanocobalamin.

Materials:

• Coenzyme B12

• Divinylbenzene/styrene resin

• Methanol (B129727)

• Alumina (B75360) or silica (B1680970)

• High-pressure mercury arc lamp (400 W)

Procedure:

• Adsorb the coenzyme B12 onto a divinylbenzene/styrene resin column.

• Wash the column with warm water (e.g., 60°C) to remove impurities.[7]

• Elute the coenzyme B12 with a 50% aqueous methanol solution.[7]

• Irradiate the eluate with a 400 W high-pressure mercury arc lamp for approximately 20 minutes to convert the coenzyme B12 to hydroxocobalamin (aquacobalamin).[7]

• Pass the irradiated solution through an alumina or silica column to remove impurities.

• Collect the flow-through containing the purified hydroxocobalamin.

• Concentrate the solution under reduced pressure.

Expected Yield: This method is reported to be advantageous in terms of yield compared to multi-step processes starting from cyanocobalamin, though specific quantitative yields from this exact process are not detailed in the provided source.[7]

Data Presentation

Table 1: Influence of pH on Aquacobalamin Stability (Degradation Rate)

pH	Relative Degradation Rate	Stability
1.0 - 3.0	Low	High
3.5 - 6.5	Optimal for Photo-conversion	Moderate
> 7.0	Increases	Decreases
Data compiled from qualitative descriptions of pH effects on stability and reaction rates.[2]

Table 2: Impact of Reaction Conditions on Yield (Reductive Method)

Parameter	Condition	Effect on Yield	Reference
pH of initial solution	2.0 - 2.5	Optimal for reduction	[1]
pH at column outlet	~6.5	Indicates complete reaction	[1]
Oxidation	Immediate air bubbling	Prevents degradation of reduced intermediate	[1]
Crystallization Solvent	Acetone/Water	Efficient precipitation	[1]

Visualizations

References

• 1. US3138583A - Process for the industrial manufacture of hydroxocobalamin - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. Conversion of hydroxo(aquo) cobalamin to sulfitocobalamin in the absence of light: a reaction of importance in the identification of the forms of vitamin B12, with possible clinical significance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Novel Method for the Synthesis of Hydroxycobalamin[c-lactam] and Its Impact on Melanoma Cells In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 7. US5338418A - Process for production of hydroxocobalamin - Google Patents [patents.google.com]

impact of nitrite impurities on aquacobalamin reactivity studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with aquacobalamin (B1421323) (also known as Vitamin B12a or Cbl(III)). The primary focus is to address the significant impact of nitrite (B80452) (NO₂⁻) impurities on experimental outcomes, particularly in studies involving nitric oxide (NO).

Frequently Asked Questions (FAQs)

Q1: What is the fundamental issue with nitrite impurities in aquacobalamin reactivity studies?

Q2: How exactly does nitrite interfere with experiments involving aquacobalamin and nitric oxide (NO)?

A2: Nitrite rapidly binds to both aquacobalamin (Cbl(III)) and its reduced form, cob(II)alamin (Cbl(II)).[5] The reaction with Cbl(III) forms a stable nitrocobalamin complex (CblNO₂).[1][6] This reaction can be mistaken for a direct reaction with NO, as it causes significant spectral changes. In studies investigating the reaction of aquacobalamin with NO, especially under acidic conditions, the observed reaction is preceded by a faster reaction that is dependent on the concentration of nitrous acid (HNO₂) but not on the NO concentration.[7] This initial reaction generates the Cbl(NO₂⁻) complex.[1][7]

Q3: What are the observable signs of nitrite contamination in my experiment?

A3: A primary indicator of nitrite contamination is a rapid change in the UV-vis spectrum of the aquacobalamin solution upon introduction of an NO solution, which is characteristic of nitrocobalamin formation rather than a direct reaction with NO.[1] If the reaction kinetics appear to be independent of the NO concentration but are affected by the pH (especially in acidic conditions), nitrite contamination is highly likely.[7]

Q4: How can I test for the presence of nitrite impurities in my reagents?

A4: Several analytical methods are available to detect and quantify nitrite. The choice of method depends on the required sensitivity and the sample matrix.

• Griess Assay: This is a common colorimetric method for detecting nitrite.[8][9]

• Ion Chromatography (IC): IC with conductivity detection is a reliable method for separating and quantifying nitrite and nitrate (B79036) ions.[10] It can be used to determine nitrite levels in excipients and other raw materials.

• UV-Vis Spectrophotometry: Aqueous solutions containing nitrite/nitrous acid have a characteristic fingerprint absorbance spectrum in the 300-390 nm range.[4][11]

• High-Performance Liquid Chromatography (HPLC): Reverse-phase HPLC with UV detection can also be used to detect nitrite.[8]

Q5: What are the kinetic and thermodynamic parameters of the aquacobalamin-nitrite reaction?

A5: The reaction between aquacobalamin and nitrite has been characterized, and it is important to understand these parameters to interpret experimental data correctly.

Parameter	Species	Value	Conditions
Binding Constant (K)	Aquacobalamin (Cbl(III)) + NO₂⁻	2.3 x 10⁵ M⁻¹	-
Binding Constant	Cob(II)alamin (Cbl(II)) + NO₂⁻	3.5 x 10² M⁻¹	-
Rate Constant (k)	Cbl(I) + NO₂⁻	1.7 x 10³ M⁻¹s⁻¹	pH 7, 25.0 °C

Table 1: Selected Kinetic and Thermodynamic Data for Cobalamin-Nitrite Interactions.[4][5][12]

Troubleshooting Guide

Problem 1: Unexpectedly fast reaction observed when mixing aquacobalamin and a nitric oxide (NO) solution.

Possible Cause	Troubleshooting Steps
Nitrite Contamination in NO Solution: NO gas can degrade over time, and preparing aqueous NO solutions can introduce nitrite.[4]	1. Test for Nitrite: Use the Griess assay or UV-vis spectrophotometry (checking for absorbance between 300-390 nm) to test your NO solution for nitrite impurities.[4][11] 2. Purge System: Before preparing NO solutions, ensure the entire system is rigorously deoxygenated, as oxygen can react with NO to form species that lead to nitrite. 3. Use Fresh NO Gas: Employ freshly filled NO gas cylinders to minimize the presence of degradation products like N₂O and NO₂.[4]
Nitrite Contamination in Buffers or Other Reagents: Nitrite can be a trace impurity in various chemical reagents.[13]	1. Analyze Reagents: Use a sensitive method like Ion Chromatography to check all buffer components and stock solutions for nitrite contamination.[10] 2. Use High-Purity Reagents: Whenever possible, use analytical or HPLC-grade reagents to minimize potential impurities.

Problem 2: Experimental results are inconsistent or not reproducible.

Possible Cause	Troubleshooting Steps
Variable Nitrite Levels: The concentration of nitrite impurities may vary between different batches of reagents or different preparations of NO solutions.	1. Standardize Reagent Preparation: Follow a strict, documented protocol for preparing all solutions, especially the NO solution. 2. Quantify Nitrite: Routinely quantify the nitrite concentration in your stock solutions to account for its effect on the reaction kinetics. 3. Implement Controls: Run control experiments with known concentrations of sodium nitrite to understand its specific effect in your system.
Reaction with Reduced Cobalamin: If your experimental conditions lead to the reduction of aquacobalamin (Cbl(III)) to cob(II)alamin (Cbl(II)), the latter will react with both NO and nitrite, adding complexity.[5]	1. Control Redox Potential: Ensure your experimental conditions (e.g., pH, presence of reducing agents) do not unintentionally reduce the cobalt center. 2. Anaerobic Conditions: The reduction of nitrocobalamin (CblNO₂) by antioxidants like ascorbic acid requires anaerobic conditions due to the rapid re-oxidation of the Cbl(II) product.[6]

Experimental Protocols & Methodologies

Protocol 1: UV-Vis Spectrophotometry for Detecting Nitrite Interference

This method helps to distinguish between the reaction of aquacobalamin with nitrite versus its interaction with other species.

• Prepare Aquacobalamin Solution: Prepare a solution of aquacobalamin (e.g., 50 µM) in the desired buffer (e.g., phosphate (B84403) buffer at pH 7.2).

• Record Baseline Spectrum: Record the UV-vis spectrum of the aquacobalamin solution from 300 nm to 700 nm. The characteristic peaks for aquacobalamin should be visible.

• Prepare Test Solutions:

  • Nitrite Control: Prepare a sodium nitrite (NaNO₂) solution.

  • NO Solution: Prepare a saturated solution of nitric oxide (NO) in a deoxygenated buffer.

• Initiate Reaction and Monitor:

  • Add a small aliquot of the nitrite control solution to the aquacobalamin cuvette, mix, and immediately begin recording spectra over time. Observe the formation of the nitrocobalamin (CblNO₂) spectrum.

  • In a separate experiment, add an aliquot of the NO solution to a fresh aquacobalamin solution and record the spectra.

• Analyze Data: Compare the spectral changes and reaction rates. If the spectral changes observed with the NO solution are identical to those with the nitrite control, it is strong evidence that the reaction is dominated by nitrite impurities.[1][7]

Protocol 2: Quantification of Nitrite using Ion Chromatography (IC)

This protocol provides a robust method for quantifying nitrite levels in aqueous samples.[10]

• Instrumentation: Use an ion chromatograph equipped with a conductivity detector and an appropriate anion-exchange column.

• Eluent Preparation: Prepare an eluent solution, for example, consisting of sodium carbonate (Na₂CO₃) and sodium bicarbonate (NaHCO₃) in deionized water.[10]

• Standard Preparation: Prepare a series of sodium nitrite standard solutions of known concentrations (e.g., 0 to 4 mg L⁻¹) to generate a calibration curve.[10]

• Sample Preparation: Dilute the sample (e.g., buffer, NO solution) as needed to fall within the linear range of the calibration curve.

• Analysis: Inject the standards and samples into the IC system. The retention time will identify the nitrite peak, and the peak area will be used for quantification against the calibration curve.

• Validation: For method validation, assess parameters such as linearity, precision, and trueness through recovery studies by spiking real samples with known amounts of nitrite.[10]

Visualizations

Caption: The actual reaction pathway of aquacobalamin with nitrite impurities.

Caption: Troubleshooting workflow for unexpected aquacobalamin reactivity.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Aquacobalamin (vitamin B_{12a}) does not bind NO in aqueous solution : nitrite impurities account for observed reaction [ruj.uj.edu.pl]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Electrochemical and spectral studies of the reactions of aquocobalamin with nitric oxide and nitrite ion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mechanistic information on the nitrite-controlled reduction of aquacob(III)alamin by ascorbate at physiological pH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Nitrite impurities are responsible for the reaction observed between vitamin B12 and nitric oxide in acidic aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ANALYTICAL METHODS - Toxicological Profile for Nitrate and Nitrite - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Nitrate and Nitrite Testing Methods, An Overview of Common Analytical Techniques - Olympian Water Testing, LLC [olympianwatertesting.com]
• 10. Validation of an Analytical Method for Nitrite and Nitrate Determination in Meat Foods for Infants by Ion Chromatography with Conductivity Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. The effect of nitrite and nitrate presence in raw materials on nitrosamine risk - Excipients - Nitrosamines Exchange [nitrosamines.usp.org]

Technical Support Center: Optimizing Storage Conditions for Aquacobalamin

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing storage conditions to prevent the degradation of aquacobalamin (B1421323). Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is aquacobalamin and how does it differ from other cobalamins?

Aquacobalamin is a form of vitamin B12 that contains a water molecule coordinated to the cobalt atom. It is a precursor to the active coenzyme forms of vitamin B12, methylcobalamin (B1676134) and adenosylcobalamin. Unlike cyanocobalamin, a common synthetic form, aquacobalamin does not contain a cyanide group and is considered a more natural form of the vitamin.

Q2: What are the primary factors that cause aquacobalamin degradation?

The stability of aquacobalamin is primarily affected by three main factors:

• Light: Aquacobalamin is highly sensitive to light, particularly UV and visible light, which can lead to photodegradation.[1]

• Temperature: Elevated temperatures accelerate the degradation of aquacobalamin.

• pH: The stability of aquacobalamin is pH-dependent, with optimal stability generally observed in slightly acidic conditions.[1][2]

Q3: What are the visible signs of aquacobalamin degradation?

Degradation of aquacobalamin in solution is often accompanied by a color change. A fresh solution of aquacobalamin is typically a clear, deep red color. Upon degradation, the color may fade or change to a brownish or yellowish hue, eventually becoming colorless as the corrin (B1236194) ring structure is cleaved.

Q4: What is the optimal pH range for storing aquacobalamin solutions?

The optimal pH range for aquacobalamin stability is generally between 4.0 and 6.5.[2] Outside of this range, particularly in alkaline conditions, the rate of degradation increases.

Q5: How should I store my aquacobalamin stock solutions?

For optimal stability, aquacobalamin solutions should be:

• Protected from light: Store in amber vials or wrap containers in aluminum foil.

• Refrigerated: Store at 2-8°C to minimize temperature-dependent degradation.

• Buffered to an appropriate pH: Maintain the pH of the solution between 4.0 and 6.5.

• Stored in a well-ventilated and dry place.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Rapid loss of red color in solution	1. Light Exposure: The solution has been exposed to ambient or UV light. 2. Inappropriate pH: The pH of the solution is outside the optimal range (4.0-6.5). 3. Presence of Reducing Agents: Contaminants such as ascorbic acid or thiols are present.	1. Always work with aquacobalamin solutions in a dark room or under subdued light. Use amber glassware or light-blocking containers for storage. 2. Verify and adjust the pH of the solution to be within the 4.0-6.5 range using a suitable buffer (e.g., acetate (B1210297) or phosphate (B84403) buffer). 3. Use high-purity solvents and reagents. If the presence of reducing agents is unavoidable, consider the use of a stabilizing agent.
Precipitate formation in the solution	1. Solubility Issues: The concentration of aquacobalamin exceeds its solubility in the chosen solvent. 2. Degradation Products: The precipitate may consist of insoluble degradation products.	1. Ensure the concentration of aquacobalamin is within its solubility limits for the specific solvent and temperature. Gentle warming may help in initial dissolution, but prolonged heating should be avoided. 2. Analyze the precipitate to identify its composition. If it is a degradation product, the storage conditions need to be re-evaluated for light, temperature, and pH.
Inconsistent results in bioassays	1. Degradation of Aquacobalamin: The active concentration of aquacobalamin has decreased due to degradation during storage or the experiment. 2. Interference from Degradation Products: Degradation products may interfere with the assay.	1. Prepare fresh solutions of aquacobalamin for each experiment. If storage is necessary, strictly adhere to the recommended storage conditions. Quantify the concentration of aquacobalamin before each use. 2. Use a stability-indicating analytical method, such as HPLC, to separate and quantify aquacobalamin from its degradation products.
Unexpected peaks in HPLC chromatogram	1. Degradation: The extra peaks are likely due to degradation products of aquacobalamin. 2. Contamination: The sample or mobile phase may be contaminated.	1. Compare the chromatogram to a freshly prepared standard to identify the aquacobalamin peak. The other peaks are likely degradation products. Review storage and handling procedures. 2. Ensure the purity of the sample and the mobile phase. Filter all solutions before use.

Data on Aquacobalamin Degradation

The following tables summarize quantitative data on the degradation of hydroxocobalamin (B81358) (a form of aquacobalamin) under various conditions.

Table 1: Apparent First-Order Rate Constants (kobs) for Hydroxocobalamin (5 x 10-5 M) Degradation in the Presence of Ascorbic Acid (0.25 x 10-3 M) at 25°C

pH	kobs (x 10-5 s-1)	Half-life (t1/2) (hours)
1.0	0.22	87.5
2.0	0.40	48.1
3.0	1.25	15.4
4.0	3.80	5.1
5.0	7.62	2.5
6.0	4.45	4.3
7.0	2.11	9.1
8.0	1.03	18.8

Data adapted from a kinetic study on the degradation of hydroxocobalamin in the presence of ascorbic acid.[3][4]

Experimental Protocols

Spectrophotometric Analysis of Aquacobalamin Degradation

This method is suitable for a rapid assessment of aquacobalamin degradation by monitoring the change in absorbance.

Principle: Aquacobalamin has a characteristic absorption spectrum in the visible range with a peak around 351 nm and another broader peak around 525 nm. Degradation leads to a decrease in absorbance at these wavelengths.

Materials:

• UV-Vis Spectrophotometer

• Quartz or glass cuvettes

• Aquacobalamin solution

• Appropriate buffer solution (e.g., 0.1 M acetate buffer, pH 4.5)

Procedure:

• Prepare a stock solution of aquacobalamin of known concentration in the desired buffer.

• Dilute the stock solution to a concentration that gives an absorbance reading within the linear range of the spectrophotometer (typically 0.2 - 0.8) at the analytical wavelength (e.g., 525 nm).

• Measure the initial absorbance of the solution at the chosen wavelength. This is the time zero reading.

• Store the solution under the desired experimental conditions (e.g., specific temperature, light exposure).

• At regular time intervals, withdraw an aliquot of the solution and measure its absorbance at the same wavelength.

• The percentage of remaining aquacobalamin can be calculated as: % Remaining = (Absorbance at time t / Initial Absorbance) * 100

Note: This method is not stability-indicating as it cannot differentiate between aquacobalamin and some of its degradation products that may also absorb at the same wavelength. For more accurate and specific quantification, HPLC is recommended.

Stability-Indicating HPLC Method for Aquacobalamin

This method allows for the separation and quantification of aquacobalamin from its degradation products.

Principle: Reverse-phase HPLC separates compounds based on their polarity. A C18 column is commonly used, and the mobile phase composition is optimized to achieve good separation between the parent compound and its degradation products.

Materials:

• High-Performance Liquid Chromatography (HPLC) system with a UV-Vis or Diode Array Detector (DAD)

• C18 analytical column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Aquacobalamin standard

• HPLC-grade solvents (e.g., methanol (B129727), acetonitrile, water)

• Buffer salts (e.g., potassium dihydrogen phosphate)

• Acids for pH adjustment (e.g., phosphoric acid)

Chromatographic Conditions (Example):

• Mobile Phase: A gradient or isocratic mixture of a phosphate buffer (e.g., 25 mM KH2PO4, pH adjusted to 3.5 with phosphoric acid) and an organic solvent like methanol or acetonitrile. A common starting point is a 70:30 (v/v) ratio of buffer to organic solvent.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 351 nm or 525 nm

• Injection Volume: 20 µL

Procedure:

• Preparation of Standard Solutions: Prepare a stock solution of aquacobalamin standard in the mobile phase. From the stock solution, prepare a series of calibration standards of known concentrations.

• Preparation of Sample Solutions: Prepare the aquacobalamin samples to be analyzed in the mobile phase.

• System Suitability: Inject the standard solution multiple times to ensure the system is performing adequately (check for consistent retention times, peak areas, and tailing factors).

• Calibration Curve: Inject the calibration standards and construct a calibration curve by plotting the peak area against the concentration.

• Sample Analysis: Inject the sample solutions and determine the peak area of aquacobalamin.

• Quantification: Calculate the concentration of aquacobalamin in the samples using the calibration curve. The percentage of remaining aquacobalamin can be determined by comparing the concentration at a given time point to the initial concentration. Degradation products will appear as separate peaks in the chromatogram.

Visualizations

Caption: Major degradation pathways of aquacobalamin.

Caption: Workflow for assessing aquacobalamin stability.

References

• 1. researchgate.net [researchgate.net]
• 2. Effects of Formulation Variables and Storage Conditions on Light Protected Vitamin B12 Mixed Parenteral Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effect of Ascorbic Acid on the Degradation of Cyanocobalamin and Hydroxocobalamin in Aqueous Solution: A Kinetic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Co-elution of Aquacobalamin in Chromatography

Welcome to our dedicated support center for researchers, scientists, and drug development professionals encountering challenges with the chromatographic analysis of aquacobalamin (B1421323) (Vitamin B12a). This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you resolve co-elution issues and achieve accurate, reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is co-elution and why is it a problem for aquacobalamin analysis?

A1: Co-elution occurs when two or more compounds, in this case, aquacobalamin and another molecule, exit the chromatography column at the same time, resulting in overlapping peaks in your chromatogram.[1][2] This poses a significant problem as it prevents accurate quantification and identification of the individual compounds.[1][2] For aquacobalamin, co-elution can occur with other cobalamins (like cyanocobalamin) or with components from a complex sample matrix.

Q2: How can I identify if I have a co-elution problem with my aquacobalamin peak?

A2: There are several indicators of co-elution:

• Peak Shape Distortion: Look for asymmetrical peaks, such as shoulders or merged peaks, which can suggest the presence of more than one compound.[1][2]

• Peak Purity Analysis: If you are using a Diode Array Detector (DAD), you can perform a peak purity analysis. This involves comparing UV spectra across the peak. If the spectra are not identical, it indicates the presence of multiple components.[1][2]

• Mass Spectrometry (MS) Data: If you are using a mass spectrometer, you can examine the mass spectra across the peak. A shift in the mass-to-charge ratio (m/z) during the elution of a single chromatographic peak is a strong indicator of co-elution.[1][2]

Q3: What are the most common causes of aquacobalamin co-elution?

A3: The primary causes of co-elution in liquid chromatography are insufficient resolution between analytes. This can be due to:

• Inadequate Selectivity: The chosen stationary phase (column) and mobile phase are not providing differential interactions with aquacobalamin and the co-eluting compound.[1]

• Low Column Efficiency: Broad peaks due to a poorly performing column can lead to overlap. This can be caused by a degraded column or suboptimal flow rate.[1][3]

• Poor Capacity Factor: If the compounds are not retained sufficiently on the column (low capacity factor), they may elute together near the void volume.[1][2]

Troubleshooting Guides

Guide 1: Resolving Co-elution by Modifying the Mobile Phase

If you suspect co-elution, adjusting the mobile phase is often the first and most effective step.

Problem: Poor separation between aquacobalamin and another compound, often another cobalamin like cyanocobalamin (B1173554).

Solutions:

• Change the Organic Modifier: If you are using methanol (B129727), try switching to acetonitrile, or vice versa. These solvents have different selectivities and can alter the elution order of your compounds.[1]

• Adjust the Mobile Phase pH: The retention of ionizable compounds is highly dependent on the pH of the mobile phase. Small changes in pH can significantly impact the separation of cobalamins. For instance, a mobile phase buffer at pH 6.0 has been shown to provide optimal peak symmetry for some cobalamins.[4]

• Modify the Buffer Concentration: Buffer concentration can affect peak shape and retention. Generally, a concentration between 5 mM and 100 mM is recommended.[5]

• Implement a Gradient Elution: If you are using an isocratic method (constant mobile phase composition), switching to a gradient elution can improve separation. A shallow gradient, where the concentration of the organic solvent is increased slowly, can enhance the resolution of closely eluting peaks.[3][6]

Guide 2: Optimizing the Stationary Phase (Column)

If mobile phase adjustments are insufficient, changing the column chemistry may be necessary.

Problem: Persistent co-elution of aquacobalamin despite mobile phase optimization.

Solutions:

• Switch Column Chemistry: If you are using a standard C18 column, consider a different stationary phase. An Ascentis® RP-amide column has been shown to be effective in separating various cobalamins, including hydroxocobalamin (B81358) (aquacobalamin), cyanocobalamin, and nitrosylcobalamin.[4] Other options include bifunctional or phenyl columns that offer different selectivity.[1]

• Evaluate Column Health: A decline in column performance can lead to peak broadening and co-elution. Check for signs of a dirty frit or a void in the column. Flushing with a strong solvent or replacing the column may be necessary.[3]

Quantitative Data Summary

The following tables summarize chromatographic conditions from various studies that have successfully separated aquacobalamin (hydroxocobalamin) from other cobalamins.

Table 1: HPLC Methods for Cobalamin Separation

Cobalamin	Column	Mobile Phase	Elution Time (min)	Reference
Hydroxocobalamin (OH-Cbl)	Ascentis® RP-amide (150 mm x 4.6 mm, 5 µm)	Gradient of methanol and acetate (B1210297) buffer (pH 6.0)	11.3	[4]
Cyanocobalamin (CN-Cbl)	Ascentis® RP-amide (150 mm x 4.6 mm, 5 µm)	Gradient of methanol and acetate buffer (pH 6.0)	12.1	[4]
Nitrosylcobalamin (NO-Cbl)	Ascentis® RP-amide (150 mm x 4.6 mm, 5 µm)	Gradient of methanol and acetate buffer (pH 6.0)	14.4	[4]
Hydroxocobalamin (OH-Cbl)	Discovery RP-amide C16	Gradient of potassium dihydrogenphosphate buffer and acetonitrile	6.7	[7]
Cyanocobalamin (CN-Cbl)	Discovery RP-amide C16	Gradient of potassium dihydrogenphosphate buffer and acetonitrile	13.2	[7]
Adenosylcobalamin (Ado-Cbl)	Discovery RP-amide C16	Gradient of potassium dihydrogenphosphate buffer and acetonitrile	15.8	[7]
Methylcobalamin (Me-Cbl)	Discovery RP-amide C16	Gradient of potassium dihydrogenphosphate buffer and acetonitrile	24.8	[7]

Detailed Experimental Protocols

Protocol 1: Separation of Cobalamins using an Ascentis® RP-amide Column

This method was developed for the separation of hydroxocobalamin (OH-Cbl), cyanocobalamin (CN-Cbl), and nitrosylcobalamin (NO-Cbl).[4]

• Column: Ascentis® RP-amide (150 mm x 4.6 mm, 5 µm particle size)

• Column Temperature: 35 °C

• Mobile Phase A: 440 mM glacial acetic acid, pH adjusted to 6.0 with 10 M sodium hydroxide (B78521) in HPLC-grade water.

• Mobile Phase B: Methanol

• Flow Rate: 1.0 mL/min

• Gradient Program:

  • 100% A for 1.5 min

  • Linear gradient to 65% A at 12.0 min

  • Linear gradient to 100% B at 12.5 min

  • Return to 100% A at 17.0 min

  • Re-equilibrate for 15 min between injections

• Detection: UV/Vis at 450 nm and 254 nm

Visual Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting the co-elution of aquacobalamin.

Caption: A step-by-step guide to troubleshooting aquacobalamin co-elution.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 3. benchchem.com [benchchem.com]
• 4. A Stability-Indicating HPLC Method for the Determination of Nitrosylcobalamin (NO-Cbl), a Novel Vitamin B12 Analog - PMC [pmc.ncbi.nlm.nih.gov]
• 5. HPLC故障排除指南 [sigmaaldrich.com]
• 6. home.cc.umanitoba.ca [home.cc.umanitoba.ca]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of Cellular Uptake Kinetics: Aquacobalamin vs. Cyanocobalamin

A detailed examination of the cellular uptake and processing of two common supplemental forms of vitamin B12, aquacobalamin (B1421323) (also known as hydroxocobalamin, HOCbl) and cyanocobalamin (B1173554) (CNCbl), reveals significant differences in their kinetic profiles. Experimental evidence indicates a faster cellular accumulation and processing for aquacobalamin, suggesting a potential for a more rapid therapeutic response in clinical applications.

This guide provides a comprehensive comparison of the cellular uptake kinetics of aquacobalamin and cyanocobalamin, drawing upon key experimental data. It is intended for researchers, scientists, and drug development professionals interested in the cellular pharmacology of vitamin B12.

Overview of Cellular Uptake

The cellular uptake of vitamin B12 is a complex, multi-step process. In the bloodstream, various forms of cobalamin are bound to the transport protein transcobalamin (TC).[1] The resulting TC-cobalamin complex then binds to a specific cell surface receptor, CD320, which triggers receptor-mediated endocytosis.[1][2][3][4][5] Following endocytosis, the complex is transported to lysosomes, where the TC protein is degraded, and free cobalamin is released into the cytoplasm.[1][6] Once in the cytoplasm, both aquacobalamin and cyanocobalamin are converted into the active coenzyme forms, methylcobalamin (B1676134) (MeCbl) and 5'-deoxyadenosylcobalamin (AdoCbl).[1][7]

Comparative Uptake Kinetics: Aquacobalamin Shows an Edge

A key study comparing the uptake and conversion of radiolabeled aquacobalamin and cyanocobalamin in HeLa cells demonstrated a kinetic advantage for aquacobalamin.[1][6][7] While long-term extrapolation suggested that both forms could achieve similar total uptake levels of over 90%, aquacobalamin exhibited a significantly faster initial rate of accumulation and processing.[1][6][7]

Key Kinetic Differences:

• Faster Accumulation: More aquacobalamin was observed to accumulate within cells over a 4 to 48-hour period compared to cyanocobalamin.[1][6][7]

• More Efficient Intracellular Processing: The "activating" intracellular processing of internalized aquacobalamin was found to be six-fold faster than that of cyanocobalamin.[1][6][7]

• Lower Efflux: Aquacobalamin exhibited a four-fold lower rate of detachment from the cell surface compared to cyanocobalamin, meaning less of the "excess" vitamin was refluxed back into the external medium.[1][6][7]

These factors contribute to a two-fold faster overall cellular accumulation and processing of aquacobalamin compared to cyanocobalamin.[1][6][7] This suggests that treatment with aquacobalamin may lead to an earlier therapeutic response in cases of vitamin B12 deficiency.[1][7]

Quantitative Data Summary

The following table summarizes the key quantitative findings from the comparative kinetic study of aquacobalamin and cyanocobalamin cellular uptake.

Kinetic Parameter	Aquacobalamin (HOCbl)	Cyanocobalamin (CNCbl)	Fold Difference (HOCbl vs. CNCbl)	Reference
Intracellular Processing Rate	Faster	Slower	6-fold faster	[1][6][7]
Cell Surface Detachment Rate	Lower	Higher	4-fold lower	[1][6][7]
Overall Cellular Accumulation & Processing	Faster	Slower	2-fold faster	[1][6][7]

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the generalized cellular uptake pathway for cobalamin and the experimental workflow used to determine the kinetic parameters.

References

• 1. mdpi.com [mdpi.com]
• 2. Cellular Uptake of Cobalamin: Transcobalamin and the TCblR/CD320 Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cellular uptake of cobalamin: transcobalamin and the TCblR/CD320 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The binding properties of the human receptor for the cellular uptake of vitamin B12 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Kinetics of Cellular Cobalamin Uptake and Conversion: Comparison of Aquo/Hydroxocobalamin to Cyanocobalamin - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Aquacobalamin and Hydroxocobalamin Efficacy in Cell Culture

For researchers, scientists, and drug development professionals, selecting the optimal form of vitamin B12 is a critical decision in designing cell culture experiments and developing therapeutic agents. This guide provides an objective comparison of aquacobalamin (B1421323) and hydroxocobalamin, focusing on their performance in cell culture systems, supported by experimental data. While often used interchangeably, it is important to note that aquacobalamin is the aquated form of hydroxocobalamin, and they exist in equilibrium in aqueous solutions like cell culture media. For the purposes of this guide, they are considered functionally equivalent. The primary comparison in the available literature is often made with cyanocobalamin (B1173554) (CNCbl), the synthetic and most stable form of vitamin B12.

Executive Summary

Hydroxocobalamin (HOCbl), a natural form of vitamin B12, exhibits superior cellular uptake and more rapid conversion to the active coenzyme forms compared to the commonly used cyanocobalamin (CNCbl).[1][2][3] Studies in HeLa cells have demonstrated that while both forms are taken up by the cells, HOCbl accumulation is significantly faster in the initial 48 hours.[1][2][3] Furthermore, the intracellular processing of HOCbl is approximately six-fold faster than that of CNCbl, leading to a more immediate availability of the active coenzymes, methylcobalamin (B1676134) (MeCbl) and adenosylcobalamin (AdoCbl).[1][2][3] This accelerated processing can be advantageous in studies where a rapid cellular response to vitamin B12 is critical.

Comparative Efficacy: Data from Cell Culture Studies

The following table summarizes the key quantitative data from a comparative study on the kinetics of cobalamin uptake and conversion in HeLa cells.

Parameter	Aquacobalamin/Hydroxocobalamin (HOCbl)	Cyanocobalamin (CNCbl)	Key Findings	Reference
Cellular Accumulation (4-48h)	Higher	Lower	More HOCbl was accumulated over 4–48 h.	[1][2][3]
Predicted Final Uptake	>90%	>90%	Extrapolation indicated similar total uptake over a longer duration.	[1][2][3]
Intracellular Processing Speed	6-fold faster	Slower	"Activating" intracellular processing of internalized HOCbl was six-fold faster.	[1][2][3]
Detachment Rate from Cell Surface	Lower (1 part)	Higher (4 parts)	CNCbl has a 4-fold higher detachment rate from the cell surface.	[1][2][3]
Overall Cellular Accumulation & Processing	2-fold faster	Slower	Resulted in a two-fold faster cellular accumulation and processing of HOCbl.	[1][2][3]
Initial Coenzyme Synthesized	Methylcobalamin (MeCbl)	Methylcobalamin (MeCbl)	MeCbl synthesis initially exceeded that of AdoCbl for both forms.	[1][2]
Predicted Final Coenzyme Levels	MeCbl ≈ AdoCbl ≈ 40%; HOCbl ≈ 20%	MeCbl ≈ AdoCbl ≈ 40%; HOCbl ≈ 20%	The predicted final distribution of cobalamin forms is similar.	[1][2][3]

Cellular Uptake and Metabolism Signaling Pathway

The cellular uptake and processing of cobalamins is a multi-step process. The cobalamin, bound to transcobalamin (TC), enters the cell via receptor-mediated endocytosis. Inside the cell, it is released from the lysosome and undergoes processing to its active coenzyme forms, methylcobalamin in the cytoplasm and adenosylcobalamin in the mitochondria.

References

• 1. mdpi.com [mdpi.com]
• 2. Kinetics of Cellular Cobalamin Uptake and Conversion: Comparison of Aquo/Hydroxocobalamin to Cyanocobalamin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to HPLC Methods for the Simultaneous Analysis of Aquacobalamin and Methylcobalamin

For researchers, scientists, and drug development professionals, the accurate and simultaneous quantification of different forms of vitamin B12, such as aquacobalamin (B1421323) (the hydrated form of hydroxocobalamin) and methylcobalamin (B1676134) (MeCbl), is crucial. High-Performance Liquid Chromatography (HPLC) stands out as a robust and widely used technique for this purpose. This guide provides an objective comparison of various HPLC-based methods, supported by experimental data, to aid in the selection and validation of an appropriate analytical approach.

Comparison of Validated HPLC and UPLC Methods

The selection of an HPLC method for cobalamin analysis is often a trade-off between speed, sensitivity, and the complexity of the instrumentation. While traditional HPLC methods with UV detection are common, modern techniques like Ultra-Performance Liquid Chromatography (UPLC) coupled with mass spectrometry (MS) offer significantly improved performance.

Parameter	Method 1: UPLC-MS[1]	Method 2: HPLC-MS/MS[2]	Method 3: HPLC-DAD[3]	Method 4: RP-HPLC[4]
Instrumentation	Waters Acquity UPLC with Photodiode Array and MS	Online SPE-HPLC-MS/MS	Agilent HPLC/DAD/MS	RP-HPLC with UV-Vis detector
Column	Waters Acquity BEH C18 (1.0x50 mm)	Poroshell 120 EC C18 analytical column	Poroshell Ascentis Si (250x4.6mm, 5µm)	Phenomenex Luna® 5 μm C18 (2) (150 × 4.6 mm)
Mobile Phase	A: 0.1% TFA in water; B: 0.1% TFA in acetonitrile (B52724) (Gradient)	Not specified	Not specified	Methanol (B129727) and 0.02 M phosphoric acid (35:65, v/v) (Isocratic)
Flow Rate	0.320 mL/min	Not specified	0.8 ml/min	0.5 mL/min
Detection	Photodiode Array (254 nm) and Mass Spectrometry	Tandem Mass Spectrometry	Diode Array Detector (DAD) and Mass Spectrometry	UV-Vis Detector (270 nm)
Run Time	3.5 min	Not specified	Not specified	10 min
LOD	250 pM	0.01 ng/ml (MeCbl), 0.01 ng/ml (OHCbl)	Not specified	Not specified
LOQ	500 pM	0.05 ng/ml for all four cobalamins	Not specified	Not specified
Linearity Range	500 pM - 50 µM	0.05 - 5 ng/ml	6E-05 to 1E-03 µmoles (Hydroxocobalamin)	Not specified
Precision (%RSD)	Not specified	<15%	Not specified	Not specified
Accuracy/Recovery	Not specified	85-115%	Data confirms accuracy	Not specified

Experimental Protocols

Detailed methodologies are essential for replicating and validating analytical methods. Below are summaries of the experimental protocols for the compared methods.

Method 1: UPLC-MS for Physiological Cobalamins[1]

• Sample Preparation: Cobalamin standards were dissolved in a minimal amount of methanol and then diluted with phosphate-buffered saline (PBS) containing fetal bovine serum (FBS) to final concentrations ranging from 100 µM to 100 pM.

• Chromatographic Conditions:

  • System: Waters Acquity UPLC

  • Column: Waters Acquity UPLC BEH C18, 1.0x50 mm

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) (v/v) in deionized H₂O

  • Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile

  • Gradient: A linear gradient from 95% A and 5% B to 60% A and 40% B over 2.25 minutes.

  • Flow Rate: 0.320 mL/min

  • Injection Volume: 5 µL

• Detection: A photodiode array detector at 254 nm was used for detection. Mass spectrometry was used for spectral data confirmation, showing major absorption peaks for hydroxocobalamin (B81358) at 350.8, 273.5, and 232.5 nm.

Method 2: Online SPE-HPLC-MS/MS for Cobalamins in Plasma[2]

• Sample Preparation: This method utilizes online solid-phase extraction (SPE) for sample clean-up and enrichment.

• Chromatographic Conditions:

  • Enrichment Column: Online SPE Shim-pack MAYI-ODS

  • Analytical Column: Poroshell 120 EC C18

• Detection: Tandem mass spectrometry (MS/MS) was used for the sensitive and selective detection of four cobalamins.

• Validation: The method was validated for linearity, with a range of 0.05 to 5 ng/ml and a lower limit of quantification (LLOQ) of 0.05 ng/ml for all four cobalamins.

Method 3: HPLC/DAD/MS for Methylcobalamin and Hydroxocobalamin[3]

• Sample Preparation: Standard solutions were prepared by dissolving accurately weighed standards in methanol. Solutions were filtered through a 0.45µm cellulose (B213188) acetate (B1210297) membrane filter. All manipulations were performed in a dark room due to the light sensitivity of methylcobalamin.

• Instrumentation: Agilent HPLC/DAD/MS system.

• Column: Normal-phase Column Poroshell Ascentis Si, 250x4.6mm with a particle size of 5µm.

• Flow Rate: 0.8 ml/min.

• Detection: Diode Array Detector (DAD) and a Single Quadrupole mass selective detector with electrospray ionization. Hydroxocobalamin was quantified using a standard calibration curve with detection at 222 and 350 nm.

Method 4: Isocratic RP-HPLC for Cobalamin in Fish[4]

• Sample Preparation: Samples underwent autoclaving and enzymatic treatment for extraction.

• Chromatographic Conditions:

  • Column: Phenomenex Luna® 5 μm C18 (2) 100 A LC-column (150 × 4.6 mm)

  • Mobile Phase: An isocratic mobile phase consisting of methanol and 0.02 M phosphoric acid (pH 5.8) in a 35:65 (v/v) ratio.

  • Flow Rate: 0.5 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 20 μL

• Detection: A UV-Vis detector set at a wavelength of 270 nm.

Experimental Workflow and Logic

The general workflow for the HPLC analysis of aquacobalamin and methylcobalamin involves several key steps, from sample preparation to data analysis.

Caption: General workflow for HPLC-based analysis of cobalamins.

Alternative Analytical Approaches

While HPLC is a powerful tool, other methods are available for the analysis of vitamin B12. Microbiological assays have been traditionally used, especially for food matrices, but they are time-consuming and can lack specificity.[5] Immunoaffinity-based methods can be used for sample clean-up and concentration prior to HPLC analysis, which is particularly useful for samples with low concentrations of vitamin B12.[6] For enhanced sensitivity and specificity, coupling liquid chromatography with inductively coupled plasma mass spectrometry (HPLC-ICP-MS) to measure the cobalt atom within the cobalamin structure is another alternative.[7]

References

• 1. academic.oup.com [academic.oup.com]
• 2. Simultaneous determination of four cobalamins in rat plasma using online solid phase extraction coupled to high performance liquid chromatography-tandem mass spectrometry: Application to pentylenetetrazole-induced seizures in Sprague-Dawley rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. saspublishers.com [saspublishers.com]
• 4. A simple and rapid RP-HPLC method for the assessment of cobalamin (vitamin B12) in tilapia and snoek fishes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 6. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 7. fda.gov [fda.gov]

A Comparative Guide to the Intracellular Processing of Aquacobalamin and Cyanocobalamin

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the intracellular processing of two common forms of vitamin B12, aquacobalamin (B1421323) (also known as hydroxocobalamin) and cyanocobalamin (B1173554). Understanding the distinct cellular fates of these compounds is critical for research applications and the development of effective therapeutic agents. This comparison is supported by experimental data, detailed methodologies, and visual representations of the metabolic pathways.

Executive Summary

Aquacobalamin and cyanocobalamin, while both precursors to the active coenzyme forms of vitamin B12, exhibit significant differences in their intracellular processing. Experimental evidence demonstrates that aquacobalamin is processed and accumulated within cells more rapidly and efficiently than cyanocobalamin.[1][2][3][4] Key distinctions include a faster rate of intracellular activation and a lower rate of efflux from the cell surface for aquacobalamin.[1][2][3] These differences in cellular pharmacokinetics may influence the therapeutic efficacy and choice of cobalamin form for supplementation and drug development.

Comparative Intracellular Metabolism

Both aquacobalamin and cyanocobalamin are transported into the cell via receptor-mediated endocytosis after binding to the carrier protein transcobalamin II (TCII). Once inside the cell and released from the lysosome, they must be converted into the active coenzymes: methylcobalamin (B1676134) (MeCbl) in the cytoplasm and adenosylcobalamin (AdoCbl) in the mitochondria.[5][6][7][8]

The initial and rate-limiting step in the activation of cyanocobalamin is the removal of its cyanide group, a process known as decyanation.[9] This reaction is catalyzed by the MMACHC protein, which utilizes reducing equivalents.[9][10][11][12] In contrast, aquacobalamin, which has a hydroxyl group, can be more directly reduced to its active form.

Studies in HeLa cells have shown that the "activating" intracellular processing of internalized aquacobalamin is six-fold faster than that of cyanocobalamin.[1][2][3] This leads to a more rapid conversion of aquacobalamin to the usable cob(II)alamin intermediate.

Data Presentation: Quantitative Comparison

The following table summarizes the key quantitative differences in the intracellular processing of aquacobalamin and cyanocobalamin based on in vitro and in vivo experimental data.

Parameter	Aquacobalamin (Hydroxocobalamin)	Cyanocobalamin	Key Findings
Intracellular Processing Speed	6-fold faster "activating" intracellular processing.[1][2][3]	Slower processing due to the initial decyanation step.[9]	Aquacobalamin is more rapidly converted to a metabolically active form.
Cellular Accumulation	2-fold faster cellular accumulation.[1][2][3]	Lower cellular accumulation.	More aquacobalamin is retained within the cell for conversion.
Cell Surface Detachment Rate	Lower detachment rate from the cell surface.	4-fold higher detachment rate from the cell surface compared to aquacobalamin.[1][2][3]	Cyanocobalamin is more likely to be expelled from the cell before processing.
Conversion to Active Coenzymes	Larger amounts are internalized and converted to active coenzyme forms.[4]	Conversion to active coenzymes requires more than 18 hours of incubation in some cell lines.	Aquacobalamin provides a greater substrate pool for coenzyme synthesis.
In Vivo Tissue Distribution (Rats)	Higher accumulation in the liver.[13][14][15]	Higher accumulation in the kidneys.[13][14][15]	The two forms show different tissue retention profiles.

Signaling Pathways and Experimental Workflows

Intracellular Processing Pathway

The following diagram illustrates the comparative intracellular pathways of aquacobalamin and cyanocobalamin, highlighting the key enzymatic steps and cellular compartments involved.

References

• 1. Kinetics of Cellular Cobalamin Uptake and Conversion: Comparison of Aquo/Hydroxocobalamin to Cyanocobalamin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Kinetics of Cellular Cobalamin Uptake and Conversion: Comparison of Aquo/Hydroxocobalamin to Cyanocobalamin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The availability of therapeutic hydroxocobalamin to cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. MMACHC gene: MedlinePlus Genetics [medlineplus.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Decyanation of vitamin B12 by a trafficking chaperone - PMC [pmc.ncbi.nlm.nih.gov]
• 10. THE MMACHC PROTEOME: HALLMARKS OF FUNCTIONAL COBALAMIN DEFICIENCY IN HUMANS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. The vitamin B12 processing enzyme, mmachc, is essential for zebrafish survival, growth and retinal morphology - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Differences in Tissue Distribution of Cyano⁻B12 and Hydroxo⁻B12 One Week after Oral Intake: An Experimental Study in Male Wistar Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. The tissue profile of metabolically active coenzyme forms of vitamin B12 differs in vitamin B12-depleted rats treated with hydroxo-B12 or cyano-B12 | British Journal of Nutrition | Cambridge Core [cambridge.org]
• 15. Differences in Tissue Distribution of Cyano–B12 and Hydroxo–B12 One Week after Oral Intake: An Experimental Study in Male Wistar Rats - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Antibody Cross-Reactivity for Cobalamin Forms

This guide provides an objective comparison of antibody cross-reactivity for various forms of cobalamin (Vitamin B12), supported by experimental data and detailed protocols. The major forms of vitamin B12 include cyanocobalamin (B1173554) (CN-Cbl), the most stable and common form in supplements; hydroxocobalamin (B81358) (OH-Cbl); and the two bioactive coenzyme forms, methylcobalamin (B1676134) (MeCbl) and adenosylcobalamin (AdoCbl)[1][2].

Understanding the specificity and cross-reactivity of antibodies is critical for researchers developing immunoassays for B12 quantification, as it directly impacts assay accuracy and the interpretation of results. An antibody's ability to recognize multiple forms of cobalamin can be advantageous for measuring total B12 levels, but problematic when quantification of a specific form is required.

Quantitative Data Summary: Antibody Cross-Reactivity

The binding affinity of a specific mouse monoclonal anti-Vitamin B12 antibody (Clone: VB12) to different cobalamin forms was determined using an indirect competitive ELISA (icELISA). The following table summarizes the cross-reactivity, with cyanocobalamin set as the reference at 100%.

Cobalamin Form	Cross-Reactivity (%)
Cyanocobalamin	100
Methylcobalamin	82.35
Adenosylcobalamin	70.00
Hydroxocobalamin	68.34
Data sourced from Creative Diagnostics, Mouse Anti-Vitamin B12 Monoclonal Antibody, Clone VB12.[1]

Another study utilizing a radioimmunoassay (RIA) reported cross-reactivity levels of 9.8% for dicyanide cobinamide and 8.1% for hydroxocobalamin relative to cyanocobalamin[3]. These differing results highlight that cross-reactivity is highly dependent on the specific antibody and the assay method used.

Experimental Methodologies

The assessment of antibody cross-reactivity relies on immunoassays that quantify the binding interaction between the antibody and different antigens. The most common methods include indirect competitive ELISA (icELISA), Radioimmunoassay (RIA), and Surface Plasmon Resonance (SPR).

Indirect Competitive ELISA (icELISA) Protocol

This is a common technique for determining the specificity and cross-reactivity of antibodies.[4] The assay measures the ability of a free analyte (a specific cobalamin form) to compete with a plate-bound antigen (a cobalamin-protein conjugate) for binding to a limited amount of primary antibody.

Principle: Microplate wells are coated with a Vitamin B12-protein conjugate (e.g., B12-OVA). A constant amount of the primary anti-B12 antibody is incubated with varying concentrations of the free cobalamin form being tested (the competitor). This mixture is then added to the coated wells. The more free cobalamin present in the solution, the less antibody will be available to bind to the coated B12-OVA. The amount of bound primary antibody is then detected by a secondary, enzyme-linked antibody, and a substrate is added to produce a measurable colorimetric signal. The signal intensity is inversely proportional to the concentration of free cobalamin in the initial sample.

Experimental Procedure:

• Coating: A 96-well microplate is coated with a Vitamin B12-protein conjugate (e.g., Vitamin B12 [OVA]) and incubated to allow for adsorption[1].

• Blocking: Any remaining non-specific binding sites on the plate are blocked using a blocking agent like Bovine Serum Albumin (BSA).

• Competition: The anti-Vitamin B12 monoclonal antibody is pre-incubated with a standard solution of a specific cobalamin form (e.g., cyanocobalamin, methylcobalamin) or the test sample.

• Incubation: The antibody-antigen mixture is added to the coated and blocked microplate wells. The plate is incubated to allow the antibody to bind to either the free cobalamin or the plate-coated cobalamin.

• Washing: The plate is washed to remove unbound antibodies and antigen-antibody complexes.

• Detection: An enzyme-conjugated secondary antibody (e.g., HRP-Goat Anti-Mouse IgG) is added, which binds to the primary antibody captured on the plate.

• Substrate Addition: After another wash step, a chromogenic substrate (e.g., TMB) is added. The enzyme on the secondary antibody catalyzes a reaction that produces a colored product[5].

• Measurement: The reaction is stopped, and the absorbance is read using a spectrophotometer. The concentration is determined by comparing the signal to a standard curve, and cross-reactivity is calculated relative to the reference analyte (cyanocobalamin).

Fig 1. Workflow for icELISA to determine cobalamin cross-reactivity.

Surface Plasmon Resonance (SPR)

SPR is a powerful, label-free technique used to study biomolecular interactions in real-time.[6][7] It provides quantitative information on the kinetics (association rate, k_a; dissociation rate, k_d) and affinity (dissociation constant, K_D) of binding.

Principle: One interacting partner (the ligand, e.g., an anti-cobalamin antibody) is immobilized on a sensor chip surface. The other partner (the analyte, e.g., a specific cobalamin form) is flowed over the surface in a continuous stream. Binding between the ligand and analyte causes a change in the refractive index at the surface, which is detected by the SPR instrument and is proportional to the mass of analyte bound. This interaction is recorded in a sensorgram, which plots response units against time.

Experimental Procedure:

• Immobilization: The anti-cobalamin antibody (ligand) is covalently coupled to the surface of a sensor chip.

• Binding (Association): A solution containing a specific cobalamin form (analyte) at a known concentration is injected and flows over the chip surface. The binding is observed in real-time as an increase in the SPR signal.

• Equilibrium: The injection continues until the binding reaches a steady state.

• Dissociation: The analyte solution is replaced with a buffer flow, and the dissociation of the cobalamin from the antibody is monitored as a decrease in the SPR signal.

• Regeneration: A specific solution is injected to remove all bound analyte from the ligand, preparing the surface for the next cycle.

• Analysis: The resulting sensorgrams are fitted to various binding models to calculate the kinetic rate constants (k_a, k_d) and the affinity constant (K_D)[8][9]. The experiment is repeated with different cobalamin forms to compare their binding kinetics and affinities directly.

Fig 2. Relative cross-reactivity of an antibody with cobalamin forms.

Discussion and Comparison

The provided data indicates that the monoclonal antibody (clone VB12) was likely raised against cyanocobalamin or a cyanocobalamin-protein conjugate, as it shows the highest reactivity (100%) to this form[1]. The antibody exhibits significant cross-reactivity with the other major forms, binding to methylcobalamin, adenosylcobalamin, and hydroxocobalamin with progressively lower, yet still substantial, efficiency[1].

This broad reactivity suggests that such an antibody would be suitable for an immunoassay designed to measure total vitamin B12 levels. However, it would not be able to differentiate between the specific forms. For applications requiring the distinct quantification of methylcobalamin or adenosylcobalamin, a more specific antibody with minimal cross-reactivity would be necessary.

It is also important to note that some interactions may not be based on classic antigen-binding site recognition. For instance, studies have shown that hydroxocobalamin can associate non-specifically with certain monoclonal antibodies and Fc-fusion proteins, an interaction not observed with cyanocobalamin[10][11][12]. This highlights the need for careful validation when developing therapeutic proteins or assays involving different cobalamin forms.

Ultimately, the choice of antibody must be aligned with the specific research question. While a broadly cross-reactive antibody is useful for total B12 assessment, highly specific antibodies are required for functional studies that distinguish between the metabolically active forms of cobalamin. The experimental protocols outlined provide a framework for researchers to characterize and validate the performance of their own antibodies for their specific application.

References

• 1. Vitamin B12 Antibodies & Antigens - Creative Diagnostics [creative-diagnostics.com]
• 2. Comparative Bioavailability and Utilization of Particular Forms of B12 Supplements With Potential to Mitigate B12-related Genetic Polymorphisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jcp.bmj.com [jcp.bmj.com]
• 4. elisakits.co.uk [elisakits.co.uk]
• 5. resources.novusbio.com [resources.novusbio.com]
• 6. Measuring antibody-antigen binding kinetics using surface plasmon resonance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. m.youtube.com [m.youtube.com]
• 8. Equilibrium and kinetic analyses of the interactions between vitamin B(12) binding proteins and cobalamins by surface plasmon resonance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Hydroxocobalamin association during cell culture results in pink therapeutic proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Hydroxocobalamin association during cell culture results in pink therapeutic proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. tandfonline.com [tandfonline.com]

In Vitro Formation of Aquacobalamin and Glutathionylcobalamin: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the in vitro formation of two critical cobalamin (vitamin B12) derivatives: aquacobalamin (B1421323) (H₂OCbl⁺) and glutathionylcobalamin (B146606) (GSCbl). Understanding the kinetics, thermodynamics, and reaction pathways of their formation is crucial for research into vitamin B12 metabolism, the development of novel therapeutic agents, and the design of in vitro experimental models.

Executive Summary

Aquacobalamin is a key intermediate in cobalamin metabolism, often considered the biologically active precursor for the formation of other derivatives. Its formation in vitro is typically achieved through the aquation of other cobalamins, such as cyanocobalamin (B1173554) or hydroxocobalamin (B81358), in aqueous solutions. Glutathionylcobalamin, on the other hand, is formed through the reaction of aquacobalamin with glutathione (B108866) (GSH). In vitro studies demonstrate that the formation of glutathionylcobalamin from aquacobalamin is a remarkably rapid and essentially irreversible process under physiological conditions. This suggests that in a cellular environment rich in glutathione, any free aquacobalamin would be swiftly converted to glutathionylcobalamin.

Quantitative Data Comparison

The following table summarizes the key quantitative data for the formation of glutathionylcobalamin from aquacobalamin in vitro. Data for the direct kinetic formation of aquacobalamin from other precursors under comparable conditions is less prevalent in the literature, as it is often the starting reagent. However, it is established that aquacobalamin exists in equilibrium with hydroxocobalamin in aqueous solution.

Parameter	Glutathionylcobalamin Formation from Aquacobalamin	Notes
Equilibrium Constant (K)	~5 x 10⁹ M⁻¹ (for reaction with thiolate form of GSH)	Indicates the reaction is highly favorable and essentially irreversible.[1]
Second-Order Rate Constant (k)	k₁ = 18.5 M⁻¹s⁻¹ k₂ = 28 ± 10 M⁻¹s⁻¹ k₃ = 163 ± 8 M⁻¹s⁻¹	Rate constants for the reaction of aquacobalamin with the three macroscopic forms of glutathione.[1][2]
Half-life (t₁/₂)	2.8 seconds	At ~5 mM glutathione concentration and 37°C, demonstrating rapid formation.[1]
Activation Enthalpy (ΔH‡)	81.0 ± 0.5 kJ mol⁻¹	Consistent with a dissociative interchange mechanism.[1][2]
Activation Entropy (ΔS‡)	48 ± 2 J K⁻¹ mol⁻¹	Consistent with a dissociative interchange mechanism.[1][2]

Reaction Pathways and Mechanisms

The formation of glutathionylcobalamin from aquacobalamin proceeds via a ligand substitution reaction. In some contexts, aquacobalamin itself is an intermediate in the formation of glutathionylcobalamin from other precursors like nitrocobalamin (NO₂Cbl).[3][4]

Glutathionylcobalamin Formation from Aquacobalamin

The primary pathway for glutathionylcobalamin formation in vitro involves the direct reaction of aquacobalamin with glutathione. The reaction is pH-dependent, as it involves the different protonated forms of glutathione.

Caption: Formation of Glutathionylcobalamin from Aquacobalamin.

Aquacobalamin as an Intermediate

In the presence of other cobalamin forms, such as nitrocobalamin, aquacobalamin can act as a transient intermediate leading to the formation of glutathionylcobalamin.

Caption: Aquacobalamin as an intermediate in GSCbl formation.

Experimental Protocols

Preparation of Aquacobalamin

Aquacobalamin is typically prepared from commercially available hydroxocobalamin hydrochloride or cyanocobalamin.

From Hydroxocobalamin Hydrochloride:

• Dissolve hydroxocobalamin hydrochloride in deionized water.

• Adjust the pH to the desired value using a suitable buffer (e.g., acetate (B1210297) buffer for acidic pH, phosphate (B84403) buffer for neutral pH). Aquacobalamin (H₂OCbl⁺) is the predominant species at pH < 7.8, while hydroxocobalamin (HOCbl) predominates at pH > 7.8.[3]

• The concentration is determined spectrophotometrically by measuring the absorbance at the characteristic wavelengths.

From Cyanocobalamin: While less common for direct in vitro studies of aquacobalamin itself, conversion from cyanocobalamin is a key intracellular process. In vitro, this can be mimicked through reduction and subsequent aquation, though this is a more complex procedure.

In Vitro Formation of Glutathionylcobalamin

The formation of glutathionylcobalamin is studied by monitoring the spectral changes upon mixing aquacobalamin and glutathione solutions.

Materials:

• Aquacobalamin (prepared as above)

• Reduced glutathione (GSH)

• Appropriate buffers (e.g., acetate, phosphate) to maintain constant pH

• UV-visible spectrophotometer

Procedure:

• Prepare a stock solution of aquacobalamin in the desired buffer.

• Prepare a stock solution of glutathione in the same buffer. Solutions of GSH should be freshly prepared to minimize oxidation.[5]

• The reaction is initiated by mixing the aquacobalamin and glutathione solutions in a cuvette. The final concentrations are chosen to ensure pseudo-first-order conditions with respect to the limiting reagent (typically aquacobalamin).

• The reaction is monitored by recording the change in absorbance over time at a wavelength where the spectral difference between aquacobalamin and glutathionylcobalamin is significant (e.g., 354 nm or 498 nm).[3][5]

• Kinetic data is analyzed by fitting the absorbance versus time data to an appropriate rate equation to determine the observed rate constant (k_obs).

Experimental Workflow

Caption: Workflow for kinetic analysis of GSCbl formation.

Conclusion

The in vitro formation of glutathionylcobalamin from aquacobalamin is a well-characterized, rapid, and thermodynamically favorable process. This has significant implications for the biological fate of aquacobalamin in cellular environments where glutathione is abundant. For researchers, this means that in many in vitro models of cellular processes, glutathionylcobalamin is likely the predominant non-alkylcobalamin species, even if aquacobalamin is the initially introduced form. The experimental protocols and kinetic data presented in this guide provide a solid foundation for designing and interpreting studies involving these important vitamin B12 derivatives.

References

• 1. Studies on the formation of glutathionylcobalamin: any free intracellular aquacobalamin is likely to be rapidly and irreversibly converted to glutathionylcobalamin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Mechanistic Studies on the Reaction of Nitrocobalamin with Glutathione: Kinetic evidence for formation of an aquacobalamin intermediate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanistic Studies on the Reaction of Nitrocobalamin with Glutathione: Kinetic evidence for formation of an aquacobalamin intermediate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. brasch-group.com [brasch-group.com]

A Kinetic Showdown: Comparing the Reactivity of Aquacobalamin with Various Thiols

For Immediate Release

IVANOVO, Russia – A detailed comparative analysis of the reaction kinetics between aquacobalamin (B1421323) (H₂O-Cbl), a vital form of vitamin B₁₂, and a range of biologically significant thiols reveals crucial insights into their interaction. This guide, intended for researchers, scientists, and professionals in drug development, synthesizes available experimental data to provide a clear comparison of reaction rates, outlines the experimental methodologies used for these kinetic analyses, and visually represents the underlying reaction mechanisms and workflows.

The reaction between aquacobalamin and thiols is a fundamental process in understanding the intracellular trafficking and metabolism of vitamin B₁₂. Thiols, such as glutathione (B108866) (GSH), cysteine (Cys), and N-acetylcysteine (NAC), play pivotal roles in cellular redox homeostasis and can act as ligands for the cobalt center in cobalamins. The kinetics of these ligand substitution reactions are critical for elucidating the mechanisms of action of B₁₂-dependent enzymes and the development of new cobalamin-based therapeutics.

Quantitative Kinetic Comparison

The following table summarizes the second-order rate constants for the reaction of aquacobalamin with various thiols. The data has been compiled from multiple studies, and it is important to note the different experimental conditions under which these rates were determined.

Thiol	Rate Constant (k, M⁻¹s⁻¹)	pH	Temperature (°C)	Ionic Strength (M)	Reference
Glutathione (GSH)	12.00 ± 0.25	4.00	25.0	1.00 (NaCF₃SO₃)	[1]
Glutathione (GSH)	18.5	4.50	25.0	0.50 (KNO₃)	[1]
Cysteamine (B1669678)	Data not available in a comparable format	7.2	Room Temp.	Not specified	[2]
Mercaptopropionylglycine	Data not available in a comparable format	7.2	Room Temp.	Not specified	[2]
Cysteine (Cys)	Proceeds via coordination, quantitative data not available in cited abstracts	-	-	-	[3][4]
N-Acetylcysteine (NAC)	Quantitative data for direct reaction not available	-	-	-
Dithiothreitol (DTT)	Quantitative data for direct reaction not available	-	-	-

Note: The studies on cysteamine and mercaptopropionylglycine presented data graphically, from which precise rate constants could not be extracted without the full dataset. The reaction with cysteine is noted to proceed via a distinct coordination mechanism followed by a slower reduction of the cobalt center.

Experimental Protocols

The kinetic data presented above were primarily obtained using UV-visible spectrophotometry, a technique that allows for the monitoring of changes in the absorbance spectrum of the cobalamin as the aquo ligand is replaced by the thiol.

General Kinetic Measurement Protocol (based on the reaction with Glutathione)

A common experimental setup for determining the kinetics of the aquacobalamin-thiol reaction is as follows:

• Solution Preparation :

  • A stock solution of aquacobalamin (H₂OCbl⁺) is prepared in purified water.

  • Stock solutions of the thiol (e.g., glutathione) are prepared in a suitable buffer at the desired pH (e.g., 0.020 M sodium acetate (B1210297) for pH 4.00).[1] The ionic strength of the solution is kept constant using a non-coordinating salt like sodium triflate (NaCF₃SO₃) or potassium nitrate (B79036) (KNO₃).[1]

• Kinetic Runs :

  • The reactions are typically carried out under pseudo-first-order conditions, with the thiol concentration in large excess over the aquacobalamin concentration.

  • The reaction is initiated by adding a small aliquot of the concentrated aquacobalamin solution to the thermostatted thiol solution in a cuvette.

  • The change in absorbance is monitored over time at a specific wavelength where the difference in absorbance between the reactant (aquacobalamin) and the product (thiolatocobalamin) is maximal. For the reaction with GSH, a wavelength of 354 nm is often used, which corresponds to a maximum absorbance of aquacobalamin.[1]

• Data Analysis :

  • The observed pseudo-first-order rate constants (k_obs) are obtained by fitting the absorbance versus time data to a single exponential equation.

  • To determine the second-order rate constant (k), the k_obs values are plotted against the concentration of the thiol. The slope of this linear plot gives the value of k.

Reaction Mechanism and Experimental Workflow

The reaction of aquacobalamin with thiols is generally understood to be a ligand substitution reaction where the water molecule in the β-axial position of the cobalt center is replaced by the thiol.

Caption: Ligand substitution reaction of aquacobalamin with a thiol.

The experimental workflow for the kinetic analysis of this reaction can be visualized as a series of sequential steps, from reagent preparation to data analysis.

Caption: Workflow for kinetic analysis of aquacobalamin-thiol reactions.

Conclusion

References

• 1. Mechanistic Studies on the Reaction of Nitrocobalamin with Glutathione: Kinetic evidence for formation of an aquacobalamin intermediate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

A Head-to-Head Comparison of Aquacobalamin and Cyanocobalamin for the Treatment of Vitamin B12 Deficiency

For Researchers, Scientists, and Drug Development Professionals: An In-Depth Analysis of Two Key Cobalamin Analogues

The effective management of vitamin B12 deficiency is critical for preventing irreversible neurological damage and resolving hematological abnormalities. While various forms of vitamin B12 are available for supplementation, aquacobalamin (B1421323) (as hydroxocobalamin) and cyanocobalamin (B1173554) remain two of the most frequently utilized parenteral options. This guide provides a comprehensive side-by-side comparison of their performance in rescuing B12 deficiency, supported by experimental data, detailed methodologies, and visual representations of their metabolic pathways and experimental workflows.

Executive Summary

Both aquacobalamin and cyanocobalamin are effective in treating vitamin B12 deficiency by replenishing cobalamin stores and correcting associated metabolic and hematological disturbances. However, significant differences exist in their pharmacokinetic profiles and intracellular processing. Aquacobalamin, the naturally occurring form, demonstrates superior retention in the body and a more rapid conversion to the active coenzyme forms of vitamin B12. In contrast, cyanocobalamin, a synthetic and more stable compound, is more rapidly excreted. Clinical guidelines often recommend aquacobalamin (hydroxocobalamin) for patients with severe deficiency, particularly those with neurological symptoms, due to its favorable pharmacokinetic properties.

Pharmacokinetic Profile: A Tale of Two Cobalamins

The differential handling of aquacobalamin and cyanocobalamin by the body is a key factor in their clinical application. Aquacobalamin exhibits a stronger binding affinity to plasma proteins, leading to a longer half-life and greater retention in the tissues.

Parameter	Aquacobalamin (Hydroxocobalamin)	Cyanocobalamin	Key Findings
Serum B12 Levels	Results in significantly higher and more sustained serum vitamin B12 levels after injection.[1]	Leads to lower and more transient increases in serum B12 levels.[1]	A single intramuscular injection of 500 or 1000 µg of hydroxocobalamin (B81358) resulted in 1.8 to 4.1 times higher mean serum vitamin B12 levels at 5 hours post-injection and remained higher for up to 4 weeks compared to identical doses of cyanocobalamin.[1]
Urinary Excretion	Lower urinary excretion, indicating greater tissue retention.	Higher and more rapid urinary excretion.	Following a single intramuscular injection of 500 µg or 1000 µg, an average of only 16% and 27% of hydroxocobalamin was excreted in the urine within 72 hours, compared to 60% and 69% of cyanocobalamin, respectively.[1]

Efficacy in Correcting Metabolic Abnormalities

A primary function of vitamin B12 is its role as a cofactor for enzymes involved in homocysteine and methylmalonic acid metabolism. Elevated levels of these metabolites are hallmark indicators of B12 deficiency.

Metabolic Marker	Aquacobalamin (Hydroxocobalamin)	Cyanocobalamin	Key Findings
Homocysteine Reduction	Effective in reducing elevated homocysteine levels.	Equally effective in reducing elevated homocysteine levels.	In a 16-week clinical trial with end-stage renal disease patients, both intravenous hydroxocobalamin and cyanocobalamin (1 mg weekly for 8 weeks) reduced plasma total homocysteine concentrations by a similar margin of 33%.[2]

Hematological Response

While both forms are known to be effective in reversing the hematological manifestations of B12 deficiency, such as megaloblastic anemia, direct quantitative comparisons from recent head-to-head trials are limited. Older studies and clinical experience confirm that both lead to a satisfactory hematological response.

Hematological Parameter	Aquacobalamin (Hydroxocobalamin)	Cyanocobalamin
Hemoglobin	Effective in increasing hemoglobin levels.	Effective in increasing hemoglobin levels.
Mean Corpuscular Volume (MCV)	Normalizes macrocytosis.	Normalizes macrocytosis.

Intracellular Metabolism and Conversion to Active Coenzymes

Upon entering the cell, both aquacobalamin and cyanocobalamin must be converted into the active coenzyme forms: methylcobalamin (B1676134) and adenosylcobalamin. This multi-step process, however, exhibits differences in efficiency between the two analogues.

Figure 1. Intracellular conversion of Aquacobalamin and Cyanocobalamin.

Studies have shown that the "activating" intracellular processing of internalized aquacobalamin is six-fold faster than that of cyanocobalamin.[3][4] This suggests a potentially earlier onset of the therapeutic effects with aquacobalamin.[3][4]

Experimental Protocols

The following provides a generalized methodology for a clinical trial comparing the efficacy of intramuscular aquacobalamin and cyanocobalamin in patients with vitamin B12 deficiency.

1. Study Design: A randomized, double-blind, parallel-group clinical trial.

2. Patient Population: Adult patients with newly diagnosed vitamin B12 deficiency (serum B12 < 200 pg/mL) and associated clinical and/or laboratory findings (e.g., macrocytic anemia, elevated homocysteine or methylmalonic acid).

3. Intervention:

• Group A: Intramuscular injection of 1000 µg of hydroxocobalamin.
• Group B: Intramuscular injection of 1000 µg of cyanocobalamin.
• Dosing Schedule: A typical loading dose regimen would be injections on days 1, 3, 7, 14, 21, and 28, followed by maintenance therapy.

4. Outcome Measures:

• Primary Endpoint: Change in serum vitamin B12 levels from baseline to the end of the loading dose period.
• Secondary Endpoints:
• Change in hematological parameters (hemoglobin, hematocrit, MCV, reticulocyte count) at specified intervals.
• Change in serum homocysteine and methylmalonic acid levels.
• Assessment of clinical symptoms, including neurological and quality of life scores.
• Urinary excretion of cobalamins over a 72-hour period post-injection.

5. Laboratory Analysis:

• Serum B12, homocysteine, and methylmalonic acid levels are measured using validated immunoassays or mass spectrometry.
• Complete blood counts are performed using automated hematology analyzers.

start [label="Patient Screening\n(B12 < 200 pg/mL)"]; randomization [label="Randomization", shape=diamond, fillcolor="#4285F4", fontcolor="#FFFFFF"]; group_a [label="Group A:\nIntramuscular\nHydroxocobalamin (1000 µg)"]; group_b [label="Group B:\nIntramuscular\nCyanocobalamin (1000 µg)"]; loading_dose [label="Loading Dose\n(e.g., Days 1, 3, 7, 14, 21, 28)"]; maintenance_dose [label="Maintenance Therapy"]; follow_up [label="Follow-up Assessments\n(Bloodwork, Clinical Evaluation)"]; data_analysis [label="Data Analysis", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

start -> randomization; randomization -> group_a; randomization -> group_b; group_a -> loading_dose; group_b -> loading_dose; loading_dose -> maintenance_dose; maintenance_dose -> follow_up; follow_up -> data_analysis; }

Figure 2. Generalized Experimental Workflow.

Clinical Recommendations and Considerations

Current clinical guidelines, particularly in Europe, often favor hydroxocobalamin for the initial treatment of vitamin B12 deficiency, especially when neurological symptoms are present.[5][6] The rationale for this preference is its superior retention, which may ensure a more consistent supply of cobalamin to the tissues.[5][6] For maintenance therapy, the longer interval between injections required for hydroxocobalamin (typically every 2-3 months) compared to cyanocobalamin (monthly) can improve patient convenience and adherence.[5][[“]]

Cyanocobalamin remains a viable and effective option, particularly where cost and stability are primary considerations.

Conclusion

In the management of vitamin B12 deficiency, both aquacobalamin and cyanocobalamin are proven to be effective. However, for researchers, scientists, and drug development professionals, the nuanced differences in their pharmacokinetics and intracellular processing are critical considerations. Aquacobalamin's superior retention and faster conversion to active coenzymes may offer a therapeutic advantage, particularly in the initial, critical phase of treatment. Cyanocobalamin, while more rapidly excreted, is a stable and cost-effective alternative. The choice between these two forms of vitamin B12 should be guided by the clinical context, including the severity of the deficiency, the presence of neurological symptoms, and considerations for long-term patient management. Future head-to-head clinical trials with detailed reporting of hematological and neurological outcomes will be invaluable in further refining treatment protocols.

References

• 1. ashpublications.org [ashpublications.org]
• 2. Comparative effects of hydroxocobalamin and cyanocobalamin on plasma homocysteine concentrations in end-stage renal disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Kinetics of Cellular Cobalamin Uptake and Conversion: Comparison of Aquo/Hydroxocobalamin to Cyanocobalamin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. droracle.ai [droracle.ai]
• 6. researchgate.net [researchgate.net]
• 7. consensus.app [consensus.app]

A Comparative Analysis of the Antioxidant Properties of Aquacobalamin, Vitamin C, and Vitamin E

For Immediate Release

[City, State] – [Date] – A comprehensive evaluation of the antioxidant properties of aquacobalamin (B1421323) (a form of vitamin B12) in comparison to the well-established antioxidants, vitamin C (ascorbic acid) and vitamin E, reveals distinct mechanisms and varying efficacies across different in vitro antioxidant assays. This guide provides researchers, scientists, and drug development professionals with a detailed comparison of their performance, supported by experimental data and methodologies, to aid in the strategic selection of antioxidant agents for further investigation.

Aquacobalamin, a natural form of vitamin B12, has demonstrated notable antioxidant capabilities, particularly in its reaction with superoxide (B77818) radicals. Concurrently, vitamins C and E are recognized as primary dietary antioxidants, each with specific roles in mitigating oxidative stress. This comparison aims to delineate their respective antioxidant profiles through a review of data from standardized assays.

Quantitative Comparison of Antioxidant Activities

To facilitate a direct comparison of the antioxidant potential of these vitamins, the following table summarizes their performance in various in vitro assays. The data for a closely related cobalamin, cyanocobalamin (B1173554), is presented alongside ascorbic acid to provide a quantitative benchmark. It is important to note that while cyanocobalamin and aquacobalamin are both forms of vitamin B12, their antioxidant activities may differ.

Antioxidant Assay	Cyanocobalamin	Ascorbic Acid (Vitamin C)	Vitamin E (as α-tocopherol)
DPPH Radical Scavenging (EC50, mM)	3.751[1]	1.514[1]	Data not directly comparable
Ferric Reducing Antioxidant Power (FRAP)	Similar to Ascorbic Acid[1]	Similar to Cyanocobalamin[1]	Data not directly comparable
Fe2+ Chelating Activity (EC50, mM)	3.849[1]	> Cyanocobalamin[1]	Data not available
Nitric Oxide (NO•) Scavenging (EC50, mM)	1.812[1]	> Cyanocobalamin[1]	Data not available
Inhibition of Lipid Peroxidation (EC50, mM)	1.787[1]	> Cyanocobalamin[1]	Potent inhibitor[2][3]
Superoxide (O2•−) Scavenging	High reactivity (approaching SOD)[4][5]	Scavenges superoxide	Scavenges lipid peroxyl radicals

Note: A lower EC50 value indicates a higher antioxidant activity. Data for Vitamin E is often presented in different units or contexts, making direct numerical comparison in this format challenging.

Mechanistic Insights into Antioxidant Action

Aquacobalamin: The antioxidant activity of aquacobalamin is multifaceted. It has been shown to react with superoxide at rates approaching that of the enzyme superoxide dismutase (SOD), a key endogenous antioxidant.[4][5] This suggests a direct and highly efficient radical scavenging mechanism. Furthermore, aquacobalamin is involved in the metabolism of glutathione, another critical component of the cellular antioxidant defense system.[6][7] Its interaction with nitric oxide is also a key aspect of its biological activity.

Vitamin C (Ascorbic Acid): As a water-soluble antioxidant, ascorbic acid readily donates electrons to neutralize a wide variety of reactive oxygen species (ROS). It is a potent scavenger of free radicals in aqueous environments and can regenerate the antioxidant form of vitamin E.

Vitamin E (α-tocopherol): This lipid-soluble vitamin is a primary defender against lipid peroxidation within cellular membranes. It acts as a chain-breaking antioxidant by donating a hydrogen atom to lipid peroxyl radicals, thus preventing the propagation of oxidative damage to lipids.[2][3]

Signaling Pathways and Experimental Workflows

To visualize the complex interactions and experimental procedures involved in evaluating these antioxidants, the following diagrams are provided.

Antioxidant defense mechanisms of vitamins against cellular oxidative stress.

Generalized workflow for in vitro antioxidant capacity determination.

Experimental Protocols

Detailed methodologies for the key in vitro antioxidant assays are provided below to ensure reproducibility and standardization.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate an electron and scavenge the stable DPPH radical.

• Reagents: DPPH solution (typically 0.1 mM in methanol), antioxidant solutions of varying concentrations, and a control (methanol).

• Procedure:

  • Add a fixed volume of the antioxidant solution to a fixed volume of the DPPH solution.

  • Incubate the mixture in the dark at room temperature for a specified time (e.g., 30 minutes).

  • Measure the absorbance of the solution at a specific wavelength (typically 517 nm) using a spectrophotometer.

  • The percentage of DPPH radical scavenging activity is calculated using the formula: [(A_control - A_sample) / A_control] * 100, where A_control is the absorbance of the control and A_sample is the absorbance of the sample.

  • The EC50 value (the concentration of the antioxidant required to scavenge 50% of the DPPH radicals) is determined from a plot of scavenging activity against antioxidant concentration.

FRAP (Ferric Reducing Antioxidant Power) Assay

This assay is based on the ability of an antioxidant to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form, which has an intense blue color.

• Reagents: FRAP reagent (containing TPTZ, FeCl₃, and acetate (B1210297) buffer), antioxidant solutions, and a standard (e.g., FeSO₄).

• Procedure:

  • Prepare the FRAP reagent fresh.

  • Add a small volume of the antioxidant solution to a larger volume of the pre-warmed FRAP reagent.

  • Incubate the mixture at 37°C for a specified time (e.g., 4-30 minutes).

  • Measure the absorbance of the blue-colored solution at a specific wavelength (typically 593 nm).

  • A standard curve is prepared using known concentrations of FeSO₄, and the antioxidant capacity of the sample is expressed as ferric reducing equivalents.

Nitric Oxide (NO•) Scavenging Assay

This assay measures the ability of an antioxidant to scavenge nitric oxide radicals generated from a nitric oxide donor.

• Reagents: Sodium nitroprusside (a nitric oxide donor), Griess reagent (for colorimetric detection of nitrite), antioxidant solutions, and a control.

• Procedure:

  • Incubate the antioxidant solution with sodium nitroprusside in a phosphate (B84403) buffer at room temperature for a specified time.

  • After incubation, add Griess reagent to the mixture.

  • Measure the absorbance of the resulting chromophore at a specific wavelength (typically 546 nm).

  • The percentage of nitric oxide scavenging is calculated by comparing the absorbance of the sample with that of the control.

  • The EC50 value is determined from a dose-response curve.

Inhibition of Lipid Peroxidation Assay

This assay assesses the ability of an antioxidant to inhibit the oxidation of lipids, often using a biological sample like tissue homogenate.

• Reagents: Tissue homogenate (e.g., from liver or brain), pro-oxidant to induce lipid peroxidation (e.g., Fe²⁺-ascorbate), antioxidant solutions, thiobarbituric acid (TBA) reagent.

• Procedure:

  • Incubate the tissue homogenate with the pro-oxidant and the antioxidant solution at 37°C.

  • Stop the reaction by adding a solution like trichloroacetic acid (TCA).

  • Add TBA reagent and heat the mixture (e.g., in a boiling water bath) to develop a colored product (thiobarbituric acid reactive substances - TBARS).

  • Measure the absorbance of the colored supernatant at a specific wavelength (typically 532 nm).

  • The percentage inhibition of lipid peroxidation is calculated by comparing the absorbance of the sample with that of a control without the antioxidant.

  • The EC50 value is determined from a dose-response curve.

Conclusion

The evaluation of aquacobalamin alongside vitamins C and E highlights the diverse strategies employed by different antioxidant molecules. While vitamin C provides broad-spectrum radical scavenging in the aqueous phase and vitamin E is the primary protector of lipid membranes, aquacobalamin exhibits a potent, enzyme-like activity against superoxide. The choice of an appropriate antioxidant for research and development will depend on the specific cellular compartment and the type of oxidative stress being targeted. The quantitative data and protocols provided in this guide serve as a valuable resource for making informed decisions in the field of antioxidant research.

References

• 1. researchgate.net [researchgate.net]
• 2. Antioxidant and Neuroprotective Activity of Vitamin E Homologues: In Vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lipid oxidation that is, and is not, inhibited by vitamin E: Consideration about physiological functions of vitamin E - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Vitamin B(12) and redox homeostasis: cob(II)alamin reacts with superoxide at rates approaching superoxide dismutase (SOD) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mechanistic Studies on the Reaction of Nitrocobalamin with Glutathione: Kinetic evidence for formation of an aquacobalamin intermediate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Human Vitamin B12 Trafficking Protein Uses Glutathione Transferase Activity for Processing Alkylcobalamins - PMC [pmc.ncbi.nlm.nih.gov]

validating the conversion of aquacobalamin to active coenzymes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of aquacobalamin's conversion to its active coenzyme forms, adenosylcobalamin (AdoCbl) and methylcobalamin (B1676134) (MeCbl), relative to the widely used synthetic alternative, cyanocobalamin (B1173554). The information presented herein is supported by experimental data from both in vitro and in vivo studies, offering valuable insights for research and development in the field of vitamin B12 metabolism and supplementation.

Executive Summary

Aquacobalamin (B1421323) (hydroxocobalamin), a natural form of vitamin B12, demonstrates a more efficient conversion to the active coenzyme forms, particularly adenosylcobalamin, compared to cyanocobalamin. In vitro studies indicate a faster cellular uptake and processing of aquacobalamin. Furthermore, in vivo animal studies reveal that aquacobalamin supplementation leads to higher levels of active coenzymes in key tissues like the liver and kidneys, while a significant portion of cyanocobalamin may remain in its inactive form. These findings suggest that aquacobalamin may be a more metabolically advantageous precursor for ensuring adequate levels of the functional vitamin B12 coenzymes.

In Vitro Cellular Kinetics: Aquacobalamin vs. Cyanocobalamin

A study utilizing HeLa cells provides a quantitative comparison of the cellular uptake and conversion of aquacobalamin (HOCbl) and cyanocobalamin (CNCbl).

Key Findings:

• Faster Processing: The intracellular processing of HOCbl was found to be six-fold faster than that of CNCbl.[1][2][3]

• Rapid Accumulation: Cellular accumulation of HOCbl was two-fold faster compared to CNCbl.[1][2][3]

• Coenzyme Synthesis: While both forms are converted to MeCbl and AdoCbl, the initial synthesis favors MeCbl. Over time, the synthesis of AdoCbl accelerates, with predicted final intracellular levels of MeCbl and AdoCbl being approximately 40% each.[1][2][3]

Table 1: In Vitro Comparison of Aquacobalamin and Cyanocobalamin in HeLa Cells

Parameter	Aquacobalamin (HOCbl)	Cyanocobalamin (CNCbl)	Reference
Intracellular Processing Rate	6-fold faster	Baseline	[1][2][3]
Cellular Accumulation Rate	2-fold faster	Baseline	[1][2][3]
Initial Coenzyme Synthesized	Predominantly Methylcobalamin	Predominantly Methylcobalamin	[1][2][3]
Predicted Final Coenzyme Levels	~40% MeCbl, ~40% AdoCbl	~40% MeCbl, ~40% AdoCbl	[1][2][3]

In Vivo Bioavailability and Coenzyme Conversion: Animal Studies

In vivo studies in rats provide further evidence for the differential metabolism of aquacobalamin and cyanocobalamin, with a focus on tissue distribution and, critically, the conversion to the active coenzymes AdoCbl and MeCbl.

Key Findings:

• Tissue Distribution: Following oral administration in rats, HOCbl shows greater accumulation in the liver and spleen, while CNCbl is found in higher concentrations in the kidneys.[4][5]

• Superior Coenzyme Conversion: Dietary HOCbl results in significantly higher levels of the active coenzyme AdoCbl in the kidneys compared to a diet supplemented with CNCbl. A substantial portion of the administered CNCbl remains unconverted in the kidneys.[4][5]

• Overall Coenzyme Supply: Dietary CN-B12 led to a higher increase in plasma B12 levels but provided less than half the amount of active coenzymes in tissues compared to dietary HO-B12.[4][5]

Table 2: In Vivo Comparison of Aquacobalamin and Cyanocobalamin in Rats

Parameter	Aquacobalamin (HO-B12)	Cyanocobalamin (CN-B12)	Reference
Primary Tissue Accumulation	Liver, Spleen	Kidneys	[4][5]
Conversion to AdoCbl in Kidneys	Largely converted	More than half remained as CNCbl	[4][5]
Relative Tissue Coenzyme Supply	Higher	Lower	[4][5]

Signaling Pathways and Experimental Workflows

Caption: Intracellular conversion of aquacobalamin and cyanocobalamin to active coenzymes.

Caption: Workflow for in vivo validation of cobalamin conversion in a rat model.

Experimental Protocols

In Vitro Cellular Uptake and Conversion Assay (HeLa Cells)

• Cell Culture: HeLa cells are cultured in a suitable medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics.

• Radiolabeling: Aquacobalamin and cyanocobalamin are radiolabeled, for instance with 57Co, to enable tracking and quantification.

• Incubation: Cultured HeLa cells are incubated with the radiolabeled cobalamins for various time points (e.g., 4, 12, 24, 48 hours).

• Cell Lysis and Extraction: At each time point, cells are harvested, washed, and lysed. Intracellular cobalamins are extracted using methods designed to preserve their native forms.

• Quantification: The total cellular uptake of radiolabeled cobalamin is determined by gamma counting.

• HPLC Analysis: The different forms of cobalamin (aquacobalamin, cyanocobalamin, methylcobalamin, and adenosylcobalamin) in the cell extracts are separated and quantified using High-Performance Liquid Chromatography (HPLC).

In Vivo Animal Study (Rat Model)

• Animal Model: Wistar rats are typically used and may be rendered vitamin B12 deficient by feeding them a B12-deficient diet for a specified period. A control group is maintained on a B12-replete diet.

• Supplementation: Rats are administered either aquacobalamin or cyanocobalamin, often orally via gavage.

• Tissue Collection: After a defined period, the animals are euthanized, and various tissues, including the liver, kidneys, spleen, and brain, are harvested.

• Cobalamin Extraction from Tissues: Tissues are homogenized, and cobalamins are extracted. This process may involve enzymatic digestion to release protein-bound cobalamins.

• HPLC-MS/MS Analysis: The different forms of cobalamin in the tissue extracts are separated by HPLC and quantified using tandem mass spectrometry (MS/MS) for high sensitivity and specificity. This allows for the determination of the levels of the administered form and its conversion products (AdoCbl and MeCbl).[6][7]

Conclusion

The presented experimental data from both in vitro and in vivo models consistently indicate that aquacobalamin is a more efficiently utilized precursor for the synthesis of the active vitamin B12 coenzymes, adenosylcobalamin and methylcobalamin, when compared to cyanocobalamin. For researchers and professionals in drug development, this suggests that aquacobalamin may be a superior choice for supplementation and therapeutic applications where the goal is to effectively increase intracellular levels of active vitamin B12. Further research is warranted to explore the clinical implications of these findings in human subjects.

References

• 1. Kinetics of Cellular Cobalamin Uptake and Conversion: Comparison of Aquo/Hydroxocobalamin to Cyanocobalamin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. The tissue profile of metabolically active coenzyme forms of vitamin B12 differs in vitamin B12-depleted rats treated with hydroxo-B12 or cyano-B12 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The tissue profile of metabolically active coenzyme forms of vitamin B12 differs in vitamin B12-depleted rats treated with hydroxo-B12 or cyano-B12 | British Journal of Nutrition | Cambridge Core [cambridge.org]
• 6. journals.plos.org [journals.plos.org]
• 7. Simultaneous determination of four cobalamins in rat plasma using online solid phase extraction coupled to high performance liquid chromatography-tandem mass spectrometry: Application to pentylenetetrazole-induced seizures in Sprague-Dawley rats - PMC [pmc.ncbi.nlm.nih.gov]

comparative assessment of aquacobalamin extraction protocols

For Researchers, Scientists, and Drug Development Professionals

Aquacobalamin (B1421323), a natural form of vitamin B12, is a crucial compound in various biological processes and a focal point in pharmaceutical and nutritional research. The effective isolation and purification of aquacobalamin are paramount for accurate quantification and further application. This guide provides a comparative assessment of common extraction protocols, offering insights into their methodologies, performance, and suitability for different research needs.

The choice of an extraction method significantly impacts the yield, purity, and the chemical form of the recovered cobalamin.[1] For instance, the use of cyanide in extraction converts all vitamin B12 forms into the more stable cyanocobalamin (B1173554), which is ideal for quantifying total vitamin B12 but prevents the identification of the native forms like aquacobalamin.[1][2] Conversely, aqueous extraction methods are better suited for identifying the true forms of vitamin B12 present in a sample.[1]

Performance Comparison of Extraction Protocols

The following table summarizes the key performance indicators of different aquacobalamin extraction protocols based on published experimental data. This allows for a direct comparison of their effectiveness in terms of yield and purity.

Extraction Protocol	Source Material	Key Reagents/Conditions	Reported Yield	Reported Purity	Key Advantages	Key Disadvantages
Aqueous Extraction	Spirulina platensis	Triple distilled water, autoclaving at 121°C for 10 min.[3]	Correlation in quantification with microbiological and chemiluminescence assays.[1]	Sufficient for identifying the true form of vitamin B12.[1]	Preserves the native form of cobalamin.[1]	May result in lower yield compared to harsher methods.
Cyanide Conversion	Spirulina platensis	Potassium cyanide (KCN), boiling at 98°C for 30 min.[3]	Good correlation in quantifying total vitamin B12.[1]	High, as all forms are converted to stable cyanocobalamin.[1]	High stability and yield of total vitamin B12.[1]	Converts all cobalamin forms to cyanocobalamin, preventing identification of the original form.[1]
Solvent Extraction (Ethanol)	Spirulina platensis	80% ethanol, boiling at 80°C for 20 min.[3]	Showed high values, possibly due to co-eluting metabolites.[1]	Potentially lower due to co-extraction of interfering compounds.[1]	Simple and widely available solvent.	Potential for co-extraction of impurities, leading to overestimated yields.[1]
Enzymatic Digestion	Food products	Pepsin, amylase, pH 4.0, 37°C for 3 hours.[4]	Efficiently releases bound Vitamin B12.[4]	High, especially when followed by immunoaffinity chromatography.[4]	Effective for complex matrices where B12 is protein-bound.[5]	Requires specific enzymes and incubation conditions.
KCN-Acetate Buffer with Autoclaving	Dairy products and bacterial cultures	KCN-acetate buffer (pH 4.5), autoclaving at 121°C for 25 min.[6]	98.6% to 103.2% recovery.[6]	High, suitable for HPLC analysis.[6]	Rapid and effective for complete recovery from sample matrices.[6]	Involves the use of toxic cyanide.

Experimental Protocols

Below are detailed methodologies for the key experiments cited in the comparison.

1. Aqueous Extraction Protocol

This method is designed to extract the native forms of vitamin B12.

• Sample Preparation: Freeze-dried biomass of the source material (e.g., Spirulina platensis) is suspended in triple distilled water.[3]

• Extraction: The suspension is autoclaved at 121°C for 10 minutes.[3]

• Purification: The resulting homogenate is centrifuged at 1000 g for 10 minutes. The supernatant is collected, and the pH is adjusted to 6.0 for subsequent analysis.[3]

2. Cyanide Conversion Protocol for Total Vitamin B12 Quantification

This protocol converts all cobalamin forms to the stable cyanocobalamin for total B12 analysis.

• Sample Preparation: The sample is mixed in a KCN-acetate extraction buffer with a pH of 4.5.[6]

• Extraction: The mixture is autoclaved at 121°C for 25 minutes.[6]

• Purification: After cooling, the extract is centrifuged to remove solid debris.[6] The supernatant is then ready for analysis, often by HPLC.

3. Enzymatic Digestion for Protein-Bound Cobalamin

This method is particularly useful for food matrices where vitamin B12 is bound to proteins.

• Sample Preparation: The food sample is homogenized in a 50 mM sodium acetate (B1210297) buffer at pH 4.0.[4]

• Enzymatic Treatment: Pepsin is added, and the mixture is incubated at 37°C for 3 hours to digest the proteins and release the bound vitamin B12.[4] For starchy samples, α-amylase may also be added.[5]

• Heat Inactivation and Cyanide Conversion: Sodium cyanide is added, and the sample is heated at 100°C for 35 minutes to inactivate the enzymes and convert all cobalamins to cyanocobalamin.[4]

• Purification: The extract is then purified, often using immunoaffinity columns, prior to analysis.[4]

Visualizing the Workflow

The following diagrams illustrate the general workflows for aquacobalamin extraction.

Caption: General experimental workflow for aquacobalamin extraction.

Caption: Decision tree for selecting an appropriate extraction protocol.

References

• 1. scispace.com [scispace.com]
• 2. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 3. walshmedicalmedia.com [walshmedicalmedia.com]
• 4. researchgate.net [researchgate.net]
• 5. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 6. A rapid HPLC method for the extraction and quantification of vitamin B12 in dairy products and cultures of Propionibacterium freudenreichii | Dairy Science and Technology [dairy-journal.org]

Safety & Regulatory Compliance

Safe Disposal of Aquacobalamin: A Procedural Guide

This guide provides essential safety and logistical information for the proper disposal of aquacobalamin (B1421323), ensuring compliance with standard laboratory safety protocols. The following procedures are designed for researchers, scientists, and drug development professionals to manage aquacobalamin waste safely and effectively.

Core Disposal Principles

Aquacobalamin, also known as Vitamin B12a, is generally regarded as safe with low toxicity.[1] However, as with all laboratory chemicals, it must be disposed of responsibly to prevent environmental contamination. Discharge into the environment should be avoided, and aquacobalamin waste should not be disposed of via sewer systems or regular trash.[2]

Quantitative Disposal and Hazard Data

Parameter	Guideline	Citations
GHS Hazard Classification	Not classified as a hazardous substance or mixture.	[3]
Sewer Disposal	Do not discharge to sewer systems. Prevent the chemical from entering drains.	[2]
Landfill Disposal	Unused chemical product should be disposed of by a licensed chemical destruction plant or through controlled incineration. Not suitable for standard sanitary landfill.	[2]
Environmental Precautions	Discharge into the environment must be avoided. Prevent further spillage or leakage if it is safe to do so.	[2]

Step-by-Step Disposal Procedures

The appropriate disposal procedure depends on the form of the aquacobalamin waste. Always handle waste materials while wearing appropriate Personal Protective Equipment (PPE), including safety goggles and chemical-impermeable gloves.[2]

Procedure 1: Unused or Expired Aquacobalamin (Solid)

• Labeling: If the material is in its original container, ensure the label is intact and legible. If you are transferring it to a new waste container, create a new label that clearly reads "HAZARDOUS WASTE," identifies the contents as "Aquacobalamin," and includes the date.

• Containment: Store the unused or expired aquacobalamin in its original container or a suitable, tightly closed, and properly labeled waste container.[2][4]

• Storage: Store the waste container in a designated, well-ventilated hazardous waste storage area, away from incompatible materials.[4] Use secondary containment for all hazardous liquid wastes.[5]

• Arranging Disposal: Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup for the hazardous waste.[5] The material will likely be disposed of via controlled incineration or a licensed chemical destruction facility.[2]

Procedure 2: Contaminated Labware and Debris

This includes items such as pipette tips, gloves, bench paper, and other solid waste contaminated with aquacobalamin.

• Collection: Place all contaminated solid waste into a designated, leak-proof container lined with a suitable plastic bag.[4]

• Labeling: Label the container or bag clearly as "HAZARDOUS WASTE" and list the contents (e.g., "Debris contaminated with Aquacobalamin").

• Storage: Keep the waste container closed except when adding waste.[5] Store it in your laboratory's designated satellite accumulation area.

• Disposal: Once the container is full, arrange for disposal through your institution's EHS office.

Procedure 3: Empty Aquacobalamin Containers

• Rinsing: Thoroughly rinse the empty container three times with a suitable solvent (e.g., water).[2] The first rinseate is considered hazardous waste and must be collected.[5]

• Rinseate Collection: Collect the first rinseate in a designated hazardous waste container labeled "Aqueous Waste with trace Aquacobalamin." Manage this liquid waste as described in Procedure 1.

• Container Preparation: After triple rinsing and air-drying, deface or remove the original label to prevent misuse.[5]

• Final Disposal: The rinsed and dried glass container can be placed in the appropriate glass disposal box.[5] Alternatively, the packaging can be punctured to render it unusable and then disposed of in a sanitary landfill.[2]

Experimental Protocols

No experimental protocols for the specific degradation or neutralization of aquacobalamin for disposal purposes were identified in the reviewed literature. The standard and recommended procedure is collection and disposal via a licensed hazardous waste management vendor.

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of aquacobalamin waste in a laboratory setting.

Caption: Decision workflow for aquacobalamin waste disposal.

References

• 1. Hydroxocobalamin - Wikipedia [en.wikipedia.org]
• 2. targetmol.com [targetmol.com]
• 3. Hydroxocobalamin | C62H89CoN13O15P | CID 44475014 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. bio.vu.nl [bio.vu.nl]
• 5. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

Essential Safety and Logistics for Handling Aquacobalamin

For researchers, scientists, and drug development professionals, ensuring safe handling and proper disposal of chemical compounds is paramount. This document provides a comprehensive guide to the personal protective equipment (PPE), operational procedures, and disposal plan for Aquacobalamin, a form of vitamin B12. Adherence to these guidelines is critical for maintaining a safe laboratory environment and ensuring regulatory compliance.

Personal Protective Equipment (PPE)

When handling Aquacobalamin, particularly in its solid or powdered form, a thorough risk assessment should be conducted to determine the appropriate level of personal protective equipment. The following table summarizes the recommended PPE.

PPE Category	Equipment	Specifications & Use Case
Eye and Face Protection	Safety glasses with side shields or safety goggles	To be worn at all times in the laboratory to protect against splashes or airborne particles. A face shield may be required for procedures with a high risk of splashing.
Skin Protection	Disposable nitrile or latex gloves	Gloves should be inspected before use and changed regularly, or immediately if contaminated. For prolonged or repeated contact, heavier-duty gloves may be necessary.
Laboratory coat	A buttoned lab coat should be worn to protect skin and personal clothing from contamination.
Respiratory Protection	Not generally required under normal handling conditions with adequate ventilation.	A NIOSH-approved respirator may be necessary if handling large quantities, if dust is generated, or in a poorly ventilated area.
Foot Protection	Closed-toe shoes	Shoes that fully cover the feet are mandatory in a laboratory setting to protect against spills.

Operational Plan for Handling Aquacobalamin

A systematic approach to handling Aquacobalamin minimizes the risk of exposure and contamination. The following workflow outlines the key steps for safe handling in a laboratory setting.

Caption: Workflow for Safe Handling of Aquacobalamin.

Disposal Plan for Aquacobalamin Waste

Proper disposal of Aquacobalamin waste is crucial to prevent environmental contamination and comply with regulations. Unused Aquacobalamin and materials contaminated with it should be treated as chemical waste.

Waste Segregation and Collection:

• Solid Waste: Collect unused Aquacobalamin powder, contaminated gloves, weigh boats, and other solid materials in a designated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Aqueous solutions of Aquacobalamin should be collected in a separate, sealed, and labeled hazardous waste container. Do not pour Aquacobalamin solutions down the drain.

• Sharps: Needles or other sharps contaminated with Aquacobalamin must be disposed of in a designated sharps container.

The following diagram illustrates the decision-making process for the disposal of Aquacobalamin waste.

Caption: Disposal Pathway for Aquacobalamin Waste.

Spill Management:

In the event of a spill, the following steps should be taken:

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area if the spill is large or in a poorly ventilated space.

• Don PPE: Before cleaning, don the appropriate PPE, including gloves, safety goggles, and a lab coat. For large spills of powdered Aquacobalamin, respiratory protection may be necessary.

• Contain the Spill: For liquid spills, use an absorbent material like vermiculite (B1170534) or a spill pillow to contain the spill. For solid spills, gently cover with a damp paper towel to prevent the powder from becoming airborne.

• Clean the Area: Carefully scoop up the absorbed liquid or the covered solid and place it in a labeled hazardous waste container. Clean the spill area with soap and water.

• Dispose of Contaminated Materials: All materials used for cleanup, including paper towels and absorbent pads, must be disposed of as hazardous waste.

• Report the Spill: Report the incident to the laboratory supervisor or safety officer.

By adhering to these safety and logistical protocols, laboratories can effectively manage the risks associated with handling Aquacobalamin, fostering a safe and productive research environment.